2,6-Dibromophenol acetate

• CAS: 28165-72-2

Core Science & Biosynthesis

Synthesis pathways for 2,6-Dibromophenol acetate

An In-depth Technical Guide to the Synthesis of 2,6-Dibromophenol Acetate

This guide provides a comprehensive overview of the synthetic pathways leading to 2,6-Dibromophenol Acetate, a key intermediate in various chemical syntheses. The document is structured to provide not only procedural steps but also the underlying scientific rationale, troubleshooting insights, and validation protocols essential for researchers, scientists, and professionals in drug development.

Introduction: Significance and Application

2,6-Dibromophenol and its derivatives are important building blocks in organic synthesis. The acetate ester, 2,6-Dibromophenol acetate, serves to protect the phenolic hydroxyl group, modifying its reactivity and physical properties for subsequent transformations. The parent compound, 2,6-dibromophenol, is a known marine metabolite and has been identified as a flavor component in drinking water, making its derivatives relevant for analytical standards.[1][2] This guide focuses on the reliable and efficient synthesis of the acetate, beginning with the crucial preparation of its precursor.

The overall synthetic scheme is a two-step process: the selective bromination of phenol to form the precursor, followed by the acetylation of the resulting 2,6-dibromophenol.

Figure 1: High-level overview of the synthesis pathway.

Part I: Synthesis of the Precursor, 2,6-Dibromophenol

The purity of the final acetate product is fundamentally dependent on the successful synthesis and purification of the 2,6-dibromophenol precursor. The primary challenge in this step is achieving high regioselectivity for the ortho positions while minimizing the formation of the thermodynamically favored 4-bromophenol and the over-brominated 2,4,6-tribromophenol.

Mechanistic Considerations for Selective Bromination

The hydroxyl group of phenol is a powerful ortho-, para-directing activator. Direct bromination with elemental bromine (Br₂) often leads to a mixture of isomers and polysubstituted products.[3] To achieve selective ortho-dibromination, specific strategies are employed:

• Steric Hindrance: Using a bulky brominating agent or introducing a temporary bulky protecting group at the para position can physically block this site, favoring ortho substitution.[4]

• Directed Ortho Bromination: The choice of solvent and brominating agent can significantly influence the ortho/para ratio. Non-polar solvents like carbon disulfide have been shown to favor para substitution, while specific reagents can direct bromination to the ortho positions.[5]

• Controlled Stoichiometry: Careful control over the molar equivalents of the brominating agent is critical to prevent the formation of tribromophenol.

Recommended Protocol: Synthesis via N-Bromosuccinimide (NBS)

This method offers good yields and selectivity under relatively mild conditions. NBS is a safer and more manageable source of electrophilic bromine compared to liquid Br₂.

Experimental Protocol:

• Reaction Setup: Charge a dry Schlenk flask with phenol (1.0 eq) and dissolve in dichloromethane (DCM). Add N,N-diisopropylamine (approx. 0.2 eq).[6]

• Reagent Preparation: In a separate flask, dissolve N-bromosuccinimide (NBS) (2.0 eq) in DCM.

• Addition: Slowly add the NBS solution to the phenol solution dropwise over a period of 2-3 hours at room temperature (23°C) with constant stirring.[6] The slow addition is crucial to control the reaction exotherm and selectivity.

• Reaction Monitoring: Stir the reaction mixture for an additional 1-2 hours after the addition is complete. Progress can be monitored by Thin-Layer Chromatography (TLC).

• Workup: Quench the reaction by adding 1M hydrochloric acid. Transfer the mixture to a separatory funnel, add water, and extract the organic layer.[6]

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.[6] Further purification is achieved via column chromatography or recrystallization.[4]

Parameter	Value	Reference
Starting Material	Phenol	[6]
Brominating Agent	N-Bromosuccinimide (NBS)	[6]
Solvent	Dichloromethane (DCM)	[6]
Temperature	Room Temperature (23°C)	[6]
Typical Yield	~79%	[6]

Table 1: Summary of Reaction Conditions for 2,6-Dibromophenol Synthesis.

Part II: Acetylation of 2,6-Dibromophenol

The conversion of 2,6-dibromophenol to its acetate ester is a standard nucleophilic acyl substitution reaction.[7] The phenolic hydroxyl group acts as the nucleophile, attacking the electrophilic carbonyl carbon of an acetylating agent.

Mechanistic Pathway of Acetylation

The reaction is typically performed with acetic anhydride, often in the presence of a base or acid catalyst.

• Nucleophilic Attack: The lone pair of electrons on the phenolic oxygen attacks one of the carbonyl carbons of acetic anhydride.

• Tetrahedral Intermediate: A tetrahedral intermediate is formed.

• Leaving Group Departure: The intermediate collapses, and an acetate ion is eliminated as a leaving group, resulting in the formation of the protonated final product.

• Deprotonation: A weak base (such as the acetate leaving group or a catalyst) removes the proton from the phenolic oxygen to yield the final ester product, 2,6-dibromophenol acetate.

The two electron-withdrawing bromine atoms at the ortho positions decrease the nucleophilicity of the phenolic oxygen compared to unsubstituted phenol, which may necessitate slightly more forcing conditions or the use of a catalyst to achieve a reasonable reaction rate.[7]

Figure 2: Key steps in the nucleophilic acyl substitution mechanism.

Recommended Protocol: Base-Catalyzed Acetylation

This protocol utilizes a basic catalyst (e.g., pyridine or triethylamine) to deprotonate the phenol, increasing its nucleophilicity, and to neutralize the acetic acid byproduct.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,6-dibromophenol (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran.

• Addition of Reagents: Add acetic anhydride (1.2-1.5 eq) to the solution. Then, slowly add a catalytic amount of pyridine or triethylamine (0.1-0.3 eq).

• Reaction Conditions: Stir the mixture at room temperature or gently heat to 40-50°C for 2-4 hours. The reaction should be monitored by TLC until the starting phenol is consumed.

• Workup: Upon completion, cool the reaction mixture and dilute it with ethyl acetate. Wash the solution sequentially with 1M HCl (to remove the basic catalyst), saturated sodium bicarbonate solution (to remove excess acetic anhydride and acetic acid), and finally with brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure. The resulting crude 2,6-dibromophenol acetate can be purified by recrystallization from a solvent mixture like ethanol/water or by silica gel chromatography if necessary.

Parameter	Value	Rationale
Acetylating Agent	Acetic Anhydride	Efficient, readily available; byproduct (acetic acid) is easily removed.
Catalyst	Pyridine / Triethylamine	Activates the phenol by deprotonation and neutralizes acid byproduct.
Solvent	Dichloromethane / THF	Aprotic, dissolves reactants well.
Temperature	25-50°C	Mild conditions sufficient for the reaction, minimizing side products.
Expected Purity	>98% (after purification)	Standard purification techniques are highly effective.

Table 2: Summary of Optimized Acetylation Protocol.

Characterization and Validation

The identity and purity of the synthesized 2,6-Dibromophenol acetate must be confirmed through standard analytical techniques.

• Physical Properties: The product should be a white to off-white solid at room temperature.

• Spectroscopic Analysis:

  • ¹H NMR: Expect signals corresponding to the aromatic protons and a characteristic singlet for the acetyl methyl group (around 2.4 ppm). The integration should confirm a 3H (methyl) to 3H (aromatic) ratio.

  • ¹³C NMR: Signals for the aromatic carbons, the ester carbonyl carbon (around 168-170 ppm), and the methyl carbon (around 21 ppm) should be present.

  • FTIR: Look for the appearance of a strong ester carbonyl (C=O) stretch around 1760-1770 cm⁻¹ and the disappearance of the broad hydroxyl (-OH) stretch from the starting material.

• Chromatography: Purity can be assessed using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
2,6-Dibromophenol	C₆H₄Br₂O	251.90	608-33-3[1]
2,6-Dibromophenol acetate	C₈H₆Br₂O₂	293.94	28165-72-2[8]

Table 3: Key Physical Properties of Reactant and Product.

Safety and Handling

• Phenol and Brominated Phenols: These compounds are toxic and corrosive.[3] Avoid inhalation, ingestion, and skin contact. Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• N-Bromosuccinimide (NBS): NBS is an irritant and a lachrymator. Handle with care.

• Acetic Anhydride: This reagent is corrosive and reacts with water. Handle in a fume hood and avoid contact with moisture.

• Solvents: Dichloromethane is a suspected carcinogen. Handle with appropriate precautions.

Conclusion

The synthesis of 2,6-Dibromophenol acetate is a robust two-step process that can be achieved in high yield and purity. Success hinges on the careful execution of two fundamental organic reactions: selective electrophilic aromatic substitution and nucleophilic acyl substitution. By controlling the regioselectivity of the initial bromination and ensuring complete reaction during the subsequent acetylation, researchers can reliably produce this valuable synthetic intermediate. The protocols and validation methods described herein provide a self-validating framework for the successful synthesis and characterization of 2,6-Dibromophenol acetate.

References

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• 2,6-Dibromophenol | C6H4Br2O | CID 11847 - PubChem.

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Physical and chemical properties of 2,6-Dibromophenol acetate

An In-depth Technical Guide to 2,6-Dibromophenol Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dibromophenol acetate is a halogenated aromatic ester derived from its precursor, 2,6-dibromophenol. While the parent phenol is a known marine metabolite and a key intermediate in chemical synthesis, the acetate derivative serves primarily as a specialized research chemical and building block.[1][2] The acetylation of the phenolic hydroxyl group modifies the compound's polarity, reactivity, and potential biological interactions, making it a valuable tool for medicinal chemists and synthetic researchers. This guide provides a comprehensive overview of its physical and chemical properties, a detailed protocol for its synthesis and characterization, and critical insights into its handling and potential applications.

Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are foundational to its effective use in a research setting. 2,6-Dibromophenol acetate is identified by the CAS Number 28165-72-2.[3][4] Its key identifiers and properties are summarized below.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	(2,6-dibromophenyl) acetate	[3]
CAS Number	28165-72-2	[3][4]
Molecular Formula	C₈H₆Br₂O₂	[3]
Synonyms	2,6-Dibromophenyl acetate, Acetic acid, 2,6-dibromophenyl ester	[3][5]
PubChem CID	123427	[3]

Table 2: Physicochemical Properties

Property	Value	Source
Molar Mass	293.94 g/mol	[3][5]
Appearance	White to light beige crystalline solid (inferred from precursor)	[6]
Boiling Point	Data not available; Precursor (2,6-Dibromophenol) boils at 255-256 °C	[7][8]
Melting Point	Data not available; Precursor (2,6-Dibromophenol) melts at 53-57 °C	[6][8]
Solubility	Expected to be soluble in common organic solvents like ethanol, ether, and dichloromethane. Precursor is slightly soluble in water.	[7][8]

Synthesis and Purification: From Phenol to Ester

Expertise & Experience: The Rationale Behind Acetylation

The synthesis of 2,6-Dibromophenol acetate is a classic example of esterification, specifically the acetylation of a phenol. This reaction is fundamental in organic synthesis for several strategic reasons:

• Protecting Group Strategy: The phenolic hydroxyl group is acidic and reactive. Converting it to an acetate ester masks this reactivity, allowing chemists to perform reactions on other parts of the molecule without interference from the phenol. The ester can typically be removed later via hydrolysis to regenerate the hydroxyl group.

• Modulation of Physicochemical Properties: Acetylation increases the lipophilicity of the compound compared to the parent phenol. This can be crucial in drug development to enhance membrane permeability and alter pharmacokinetic profiles.

• Creation of Bioactive Prodrugs: In medicinal chemistry, esters are often used as prodrugs. The acetate ester may be inactive itself but can be hydrolyzed in vivo by esterase enzymes to release the active phenolic compound.[9]

The following protocol describes a standard laboratory procedure for the synthesis via acetylation of 2,6-dibromophenol using acetic anhydride with a base catalyst.

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis of 2,6-Dibromophenol acetate.

Experimental Protocol: Synthesis of 2,6-Dibromophenol Acetate

This protocol is based on standard acetylation procedures for phenols.

• Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dibromophenol (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition of Base: Add a base, such as pyridine or triethylamine (1.2 eq), to the solution. The base acts as a catalyst and scavenges the acidic byproduct.

• Acetylation: Cool the mixture in an ice bath. Slowly add acetic anhydride (1.2 eq) or acetyl chloride (1.2 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute hydrochloric acid (to remove the base), water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield pure 2,6-Dibromophenol acetate.

Spectroscopic and Analytical Characterization

Trustworthiness: A Self-Validating System

Confirming the identity and purity of a synthesized compound is non-negotiable. A multi-technique analytical approach provides a self-validating system where data from each method corroborates the others, ensuring the final product is unequivocally the target molecule.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Confirms the presence and connectivity of hydrogen atoms. We expect to see a singlet for the methyl protons of the acetate group and a characteristic splitting pattern for the three protons on the aromatic ring.

• FT-IR (Fourier-Transform Infrared Spectroscopy): Identifies functional groups. The key signal to confirm success is the appearance of a strong carbonyl (C=O) stretch from the ester group (typically ~1760 cm⁻¹), and the disappearance of the broad O-H stretch from the starting phenol.

• MS (Mass Spectrometry): Determines the molecular weight. The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the mass of 293.94, with a characteristic isotopic pattern due to the two bromine atoms (¹⁹Br and ⁸¹Br).

Diagram 2: Analytical Workflow for Structural Validation

Caption: Analytical workflow for structural and purity validation.

General Protocols for Characterization

• ¹H NMR Spectroscopy:

  • Dissolve 5-10 mg of the purified product in ~0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

  • Transfer the solution to an NMR tube.

  • Acquire the spectrum on an NMR spectrometer (e.g., 300 or 500 MHz).[10][11]

  • Process the data to identify chemical shifts, integration, and coupling patterns.

• FT-IR Spectroscopy:

  • Prepare the sample, either as a thin film on a salt plate (if an oil), mixed with KBr to form a pellet (if a solid), or using an Attenuated Total Reflectance (ATR) accessory.

  • Place the sample in an FT-IR spectrometer.

  • Record the spectrum, typically from 4000 to 400 cm⁻¹.

  • Identify characteristic absorption bands for key functional groups.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Dissolve a small amount of the sample in a volatile organic solvent (e.g., ethyl acetate).

  • Inject the solution into the GC-MS instrument.

  • The compound will be separated on the GC column based on its boiling point and polarity, and then fragmented and analyzed by the mass spectrometer.

  • Analyze the resulting chromatogram for purity and the mass spectrum for the molecular ion peak and fragmentation pattern.[12]

Chemical Reactivity and Applications

Authoritative Grounding: A Versatile Research Intermediate

2,6-Dibromophenol acetate is primarily utilized in research and development settings as a chemical intermediate.[1][6] Its reactivity is centered on two main areas: the ester functional group and the dibrominated aromatic ring.

• Ester Hydrolysis: The acetate group can be readily hydrolyzed under acidic or basic conditions to regenerate the parent 2,6-dibromophenol. This deprotection step is crucial when the acetate is used as a protecting group in a multi-step synthesis.

• Aromatic Ring Chemistry: The two bromine atoms strongly deactivate the aromatic ring towards electrophilic substitution. However, they provide handles for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are powerful methods for forming carbon-carbon or carbon-heteroatom bonds. This allows the compound to serve as a scaffold for building more complex molecules, a cornerstone of modern drug discovery.[9]

While direct applications in drug development for 2,6-dibromophenol acetate are not widely documented, its precursor and related halogenated phenols are found in various biologically active molecules and are used as starting materials for pharmaceuticals.[6][13] For example, halogenated aromatic structures are integral to drugs like clonidine, which contains a dichlorophenyl moiety.[14] The acetate derivative provides an alternative starting point for the synthesis of novel analogues for biological screening.

Safety, Handling, and Toxicology

Trustworthiness: Extrapolating from Known Hazards

Specific, comprehensive toxicological data for 2,6-Dibromophenol acetate is limited. Therefore, its safety profile must be inferred from its parent compound, 2,6-dibromophenol, and general principles for handling halogenated organic compounds.[15] The parent compound is classified as harmful if swallowed, and causes skin and serious eye irritation.[8] It is prudent to assume the acetate derivative carries similar hazards.

Table 3: GHS Hazard Information (Inferred from 2,6-Dibromophenol)

Hazard Class	Statement	Source
Acute Toxicity, Oral	Harmful if swallowed	[16]
Skin Irritation	Causes skin irritation	[16]
Eye Irritation	Causes serious eye irritation	[16]
Target Organ Toxicity	May cause respiratory irritation	[16]

Safe Handling and Storage

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat when handling the compound.

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[16]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents, acid chlorides, and acid anhydrides.[8][16]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do not allow the product to enter drains.

References

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• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

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• PubChem. (n.d.). 4-(3-(4-(Acetyloxy)-3,5-dibromophenyl)-2-benzofuran-1-yl)-2,6-dibromophenyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

• American Chemical Society. (2026). Solvent-Controlled Regioselective [3 + 2] Reactions from Benzofuran-Derived Azadienes and N,N'-Cyclic Azomethine Imines. Organic Letters.

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CAS number and molecular formula of 2,6-Dibromophenol acetate

An In-Depth Technical Guide to 2,6-Dibromophenol Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Dibromophenol acetate, a key chemical intermediate and analytical derivative. The document delineates its fundamental chemical and physical properties, detailed synthesis protocols, and robust analytical methodologies for its characterization and quantification. Emphasis is placed on the causality behind experimental choices, providing field-proven insights relevant to professionals in chemical synthesis and drug development. The guide explores its primary application as a derivatizing agent to enhance the analytical detection of 2,6-dibromophenol, a compound of interest in environmental science and as a marine metabolite. By synthesizing technical data with practical application, this document serves as an authoritative resource for researchers leveraging this compound in their work.

Compound Identification and Physicochemical Properties

2,6-Dibromophenol acetate, also known by its IUPAC name (2,6-dibromophenyl) acetate, is the acetylated ester of 2,6-Dibromophenol.[1] This seemingly simple modification is crucial for specific analytical applications, particularly in gas chromatography, by improving the volatility and thermal stability of the parent phenol.

Core Identifiers

• CAS Number : 28165-72-2[1][2][3]

• Molecular Formula : C₈H₆Br₂O₂[1][2][3]

• Synonyms : 2,6-Dibromophenyl acetate, Acetic acid, 2,6-dibromophenyl ester[2][4][5]

Physicochemical Data Summary

The following table summarizes the key computed and experimental properties of 2,6-Dibromophenol acetate, which are critical for its application in experimental design, such as selecting appropriate solvents or determining analytical conditions.

Property	Value	Source
Molecular Weight	293.94 g/mol	[1][3][4]
IUPAC Name	(2,6-dibromophenyl) acetate	[1]
InChIKey	PMNMDWCAAWUBOG-UHFFFAOYSA-N	[1][4]
Canonical SMILES	CC(=O)Oc1c(Br)cccc1Br	[1][4]
Standard Gibbs Free Energy of Formation (ΔfG°)	-95.65 kJ/mol (Joback Calculated)	[4]
Enthalpy of Formation at Standard Conditions (ΔfH°gas)	-187.00 kJ/mol (Joback Calculated)	[4]
Storage Temperature	4°C	[2]

Synthesis of 2,6-Dibromophenol Acetate

The primary route to synthesizing 2,6-Dibromophenol acetate is through the esterification (specifically, acetylation) of its precursor, 2,6-Dibromophenol. This reaction is fundamental for applications where the acetate form is required, such as in the creation of analytical standards for environmental testing.[6] The electron-withdrawing nature of the two bromine atoms ortho to the hydroxyl group decreases the nucleophilicity of the phenolic oxygen, a key mechanistic consideration for selecting the appropriate acetylating agent and reaction conditions to ensure efficient conversion.[7]

Synthesis Workflow Diagram

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An In-depth Technical Guide on the Natural Occurrence and Environmental Fate of Bromophenols

Introduction

Bromophenols (BPs) are a class of halogenated aromatic compounds characterized by a phenol ring substituted with one or more bromine atoms.[1] These compounds have a dual identity in the environment: they are both naturally occurring secondary metabolites, particularly in marine ecosystems, and synthetically produced chemicals used in a variety of industrial applications.[2][3][4] Industrially, they serve as flame retardants, wood preservatives, pesticides, and intermediates in the synthesis of other chemicals.[2] This dual origin contributes to their widespread presence in various environmental compartments, including water, sediment, and biota.[5]

The environmental persistence and potential toxicity of bromophenols have raised significant concerns.[4][5] Some bromophenols are known to be persistent, bioaccumulative, and toxic, posing risks to ecosystems and human health.[4] For instance, 2,4,6-tribromophenol (2,4,6-TBP) has been shown to disrupt the endocrine system.[2][4] The structural similarity of some bromophenols to thyroid hormones can lead to interference with the thyroid hormone system.[2] This guide provides a comprehensive technical overview of the natural sources, biosynthesis, environmental distribution, and ultimate fate of bromophenols, intended for researchers, environmental scientists, and professionals in drug development.

Natural Occurrence and Biosynthesis

The primary natural sources of bromophenols are marine algae, including red, brown, and green algae.[6][7] These organisms synthesize a diverse array of brominated compounds, which are believed to play a role in chemical defense mechanisms.[6] The biosynthesis of bromophenols in marine algae is an enzymatic process primarily mediated by bromoperoxidases.[6][8][9]

The proposed biosynthetic pathway involves the action of these enzymes on phenolic precursors in the presence of bromide ions and hydrogen peroxide.[6][8] While the complete molecular genetic mechanisms are still under investigation, it is suggested that tyrosine may serve as a precursor.[8] The green marine alga Ulva lactuca, for example, contains bromoperoxidases that can convert phenol, 4-hydroxybenzoic acid, and 4-hydroxybenzyl alcohol into bromophenols.[9] The activity of these enzymes and the concentration of bromophenols can exhibit seasonal variations, with higher productivity observed in the summer.[9]

Caption: Proposed enzymatic biosynthesis of bromophenols in marine algae.

Environmental Distribution

Bromophenols are ubiquitously distributed in the environment due to both natural and anthropogenic inputs.[2] They have been detected in marine and freshwater systems, sediments, and various organisms.[2][5] For instance, 2,4-dibromophenol (2,4-DBP) and 2,4,6-tribromophenol (2,4,6-TBP) have been found in molluscs from the Bohai Sea, China, with median concentrations of 0.625 µg/kg and 4.27 µg/kg dry weight, respectively.[5] The presence of bromophenols in drinking water is also a concern, as they can be formed during water treatment processes through the reaction of phenolic compounds with bromide ions in the presence of disinfectants like chlorine.[5][10]

Bromophenol	Environmental Matrix	Concentration Range	Reference
2,4-Dibromophenol (2,4-DBP)	Molluscs (dry weight)	0.625 - 9.13 µg/kg	[5]
2,6-Dibromophenol (2,6-DBP)	Aquatic Environments	ng/L to µg/L	[11][12]
2,4,6-Tribromophenol (2,4,6-TBP)	Molluscs (dry weight)	4.27 - 698 µg/kg	[5]
Various Bromophenols	River and Seawater	ng/L to µg/L	[11][12]

Table 1: Examples of Bromophenol Concentrations in Environmental Samples.

Environmental Fate and Degradation

The environmental fate of bromophenols is governed by a combination of biotic and abiotic processes that determine their persistence, transformation, and ultimate mineralization.

Biotic Degradation

Microbial degradation is a key process in the removal of bromophenols from the environment.[13] Both aerobic and anaerobic pathways have been identified for their breakdown.[14][15]

Aerobic Degradation: Several bacterial strains have demonstrated the ability to utilize bromophenols as a source of carbon and energy.[13] For example, bacteria such as Rhodococcus erythropolis and Pseudomonas fluorescens can degrade 2,4,6-TBP, although this process often requires a secondary carbon source (co-substrate) for efficient breakdown due to the low carbon content of highly brominated phenols. The degradation pathway often involves initial dehalogenation followed by ring cleavage.

Anaerobic Degradation: Under anaerobic conditions, reductive dehalogenation is a primary initial step in the biodegradation of bromophenols.[15] This process has been observed under iron-reducing, sulfidogenic, and methanogenic conditions.[15] For instance, 2-bromophenol can be debrominated to phenol, which is then further degraded.[15]

Biomethylation: Another significant biotic transformation pathway is methylation. Bacteria, such as those from the genus Rhodococcus, can O-methylate bromophenols to form brominated anisoles.[16] This process is enzymatic and utilizes S-adenosyl-l-methionine as a methyl group donor.[16] While methylation can be a detoxification step, the resulting bromoanisoles can be more persistent and bioaccumulative.

Abiotic Degradation

Photodegradation: Bromophenols can be degraded by photolysis upon exposure to UV radiation or sunlight.[17][18] This process can lead to the formation of various photoproducts through reactions such as photohydrolysis, debromination, and bromine transfer to different positions on the phenol ring.[18] The rate of photodegradation is influenced by factors such as pH and the presence of photosensitizers.[19] For instance, the photodegradation of bromophenol blue is enhanced at higher pH due to the increased formation of hydroxyl radicals.[19]

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An In-Depth Technical Guide to the Toxicological Profile and Safety of 2,6-Dibromophenol Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

For professionals in drug development and research, understanding the potential hazards of a chemical is paramount. The primary hypothesis for the biological activity of 2,6-dibromophenol acetate is its rapid in vivo hydrolysis to 2,6-dibromophenol and acetic acid. This biotransformation is a common metabolic pathway for phenyl esters, catalyzed by carboxylesterases prevalent in the liver and other tissues. Consequently, the systemic toxicity of 2,6-dibromophenol acetate is expected to be largely dictated by the toxicity of 2,6-dibromophenol.

This guide will therefore focus on the known hazards of 2,6-dibromophenol as a surrogate to inform the safety and handling protocols for its acetylated form. We will delve into the available toxicological data for the parent phenol, outline essential experimental protocols for a comprehensive safety assessment, and provide insights into the potential mechanisms of toxicity.

Physicochemical Properties of 2,6-Dibromophenol Acetate

A foundational understanding of a compound's physical and chemical properties is essential for predicting its behavior in biological and environmental systems.

Property	Value	Source
Molecular Formula	C₈H₆Br₂O₂	[1]
Molecular Weight	293.94 g/mol	[1]
CAS Number	28165-72-2	[1]
IUPAC Name	(2,6-dibromophenyl) acetate	[1]
SMILES	CC(=O)Oc1c(Br)cccc1Br	[2]
InChI Key	PMNMDWCAAWUBOG-UHFFFAOYSA-N	[1]

Predicted Metabolic Fate: The Central Role of Hydrolysis

The primary anticipated metabolic pathway for 2,6-dibromophenol acetate in a biological system is the cleavage of the ester bond to yield 2,6-dibromophenol and acetic acid. This reaction is typically mediated by carboxylesterases.

Predicted hydrolysis of 2,6-Dibromophenol Acetate.

Given this high probability of rapid and extensive hydrolysis, a thorough toxicological assessment of 2,6-dibromophenol acetate must be informed by the known profile of 2,6-dibromophenol.

Toxicological Profile of 2,6-Dibromophenol

2,6-Dibromophenol is a known marine metabolite and can also be a degradation product of brominated flame retardants.[3] Its presence in the environment has prompted studies into its toxic effects.

Acute Toxicity

Species	Endpoint	Value (mg/L)	Exposure Duration	Source
Scenedesmus quadricauda (Alga)	EC₅₀ (Growth Inhibition)	9.90	96 hours	[6]
Daphnia magna (Water Flea)	EC₅₀ (Immobilization)	2.78	48 hours	[6]
Pseudokirchneriella subcapitata (Alga)	EC₅₀ (Growth Inhibition)	49	Not Specified	[6]

Prolonged or high-level exposure to 2,6-dibromophenol may lead to systemic toxicity, with potential effects on the liver, kidneys, and central nervous system.[7]

Potential Mechanisms of Toxicity

While the complete toxicological profile of 2,6-dibromophenol is not fully elucidated, available evidence points towards specific cellular mechanisms. A key mechanism appears to be the disruption of cellular calcium homeostasis, a fundamental process that, when dysregulated, can lead to widespread cellular dysfunction and apoptosis.[3]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is a significant data gap regarding the genotoxicity, carcinogenicity, and reproductive toxicity of 2,6-dibromophenol.[3] No specific genotoxicity data for 2,6-dibromophenol were found in the reviewed literature.[3] This is a critical point, as genotoxicity is a key indicator of carcinogenic potential. Similarly, it has not been classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the U.S. Environmental Protection Agency (EPA); however, caution is advised due to its structural similarities to other hazardous substances.[7] Several brominated phenol derivatives are under investigation for potential endocrine-disrupting effects.[7]

Essential Experimental Protocols for a Comprehensive Safety Assessment

To address the existing data gaps for 2,6-dibromophenol acetate, a battery of standard toxicological assays is required. The following protocols are foundational for establishing a robust safety profile.

In Vitro Hydrolysis Assay

Rationale: This initial experiment is crucial to validate the central hypothesis that 2,6-dibromophenol acetate is readily hydrolyzed to 2,6-dibromophenol. This provides the justification for using the toxicological data of the parent phenol as a basis for risk assessment.

Workflow for In Vitro Hydrolysis Assay.

Step-by-Step Methodology:

• Prepare Reaction Mixture: In a microcentrifuge tube, combine a buffered solution (e.g., potassium phosphate buffer, pH 7.4), liver microsomes (e.g., from rat, mouse, or human), and the test compound, 2,6-dibromophenol acetate.

• Incubation: Incubate the mixture at 37°C in a shaking water bath.

• Time-Course Sampling: At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately add the aliquot to a quenching solution (e.g., cold acetonitrile) to stop the enzymatic reaction.

• Sample Preparation: Centrifuge the quenched samples to precipitate proteins. Collect the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the supernatant using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to separate and quantify the concentrations of both 2,6-dibromophenol acetate and 2,6-dibromophenol.

• Data Analysis: Plot the concentration of 2,6-dibromophenol over time to determine the rate of hydrolysis.

Acute Oral Toxicity Assessment (OECD 423: Acute Toxic Class Method)

Rationale: This in vivo study provides an initial estimate of the acute toxicity of the compound when ingested. The Acute Toxic Class Method is used to minimize the number of animals required.

Workflow for Acute Oral Toxicity (OECD 423).

Step-by-Step Methodology:

• Animal Acclimation: Acclimate healthy, young adult rodents (typically female rats) to laboratory conditions.

• Dose Preparation: Prepare a formulation of 2,6-dibromophenol acetate in a suitable vehicle (e.g., corn oil).

• Dosing: Administer a single oral dose of the test substance to a group of three fasted animals. The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight) based on existing information.

• Observation: Observe the animals closely for mortality, clinical signs of toxicity, and changes in body weight for up to 14 days.

• Pathology: At the end of the observation period, conduct a gross necropsy on all animals.

• Data Interpretation: The acute toxicity is determined based on the number of mortalities at a given dose level, allowing for classification into a GHS hazard category.

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

Rationale: This in vitro assay is a widely used screening test to evaluate the potential of a substance to cause gene mutations. It is a critical component of any genotoxicity assessment.

Workflow for the Ames Test (OECD 471).

Step-by-Step Methodology:

• Tester Strains: Use a set of bacterial strains (e.g., Salmonella typhimurium and Escherichia coli) with specific mutations that render them unable to synthesize an essential amino acid (e.g., histidine).

• Metabolic Activation: Conduct the assay with and without an exogenous metabolic activation system (S9 fraction from induced rat liver) to detect metabolites that may be mutagenic.

• Exposure: Expose the bacterial strains to a range of concentrations of 2,6-dibromophenol acetate.

• Plating: Plate the treated bacteria on a minimal agar medium lacking the essential amino acid.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to grow in the absence of the amino acid).

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative control.

Conclusion and Recommendations

The toxicological profile of 2,6-dibromophenol acetate is currently incomplete. However, based on fundamental principles of xenobiotic metabolism, its toxicity is likely driven by its hydrolysis to 2,6-dibromophenol. The available data for 2,6-dibromophenol indicate that it is toxic to aquatic life and is classified as harmful to mammals through oral, dermal, and inhalation exposure.[3][4] Significant data gaps exist, particularly in the areas of genotoxicity, carcinogenicity, and reproductive and developmental toxicity.

For researchers, scientists, and drug development professionals handling 2,6-dibromophenol acetate, it is prudent to adopt safety precautions as if handling 2,6-dibromophenol. This includes the use of appropriate personal protective equipment (gloves, eye protection, lab coat) and handling the compound in a well-ventilated area or fume hood to avoid inhalation of dust or vapors.[8]

A comprehensive toxicological evaluation of 2,6-dibromophenol acetate should be conducted to fill the existing data gaps. This should include, at a minimum, studies on its metabolic stability, acute toxicity, genotoxicity, and potential for endocrine disruption. The experimental protocols outlined in this guide provide a framework for such an assessment, ensuring a robust and scientifically valid characterization of its safety profile.

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A Senior Application Scientist's Guide to 2,6-Dibromophenol as a Precursor in Advanced Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2,6-Dibromophenol is a highly versatile aromatic compound that serves as a cornerstone building block in modern organic synthesis.[1] Its unique structure, featuring a phenolic hydroxyl group flanked by two bromine atoms at the ortho positions, offers a confluence of reactive sites that chemists can exploit for a multitude of transformations. The electron-withdrawing nature of the bromine atoms enhances the acidity of the hydroxyl group, the carbon-bromine bonds provide robust handles for cross-coupling reactions, and the activated aromatic ring is amenable to further substitution.[1] These characteristics make 2,6-dibromophenol an indispensable precursor for the synthesis of a wide array of high-value molecules, including pharmaceuticals, bioactive natural products, advanced polymers, and flame retardants.[1][2] This guide provides an in-depth exploration of the strategic application of 2,6-dibromophenol, elucidating the key synthetic transformations it enables and presenting field-proven protocols for its use.

The Strategic Value of 2,6-Dibromophenol in Synthesis

The utility of 2,6-dibromophenol stems from its trifunctional reactivity. The hydroxyl group can be readily alkylated, acylated, or used to direct further electrophilic aromatic substitution. The two bromine atoms, however, are the primary drivers of its versatility, serving as key leaving groups in a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions. The steric hindrance imposed by the ortho-bromine atoms also plays a crucial role, influencing reaction kinetics and selectivity, a factor that experienced chemists leverage to achieve specific synthetic outcomes.

Caption: Key reactive sites on the 2,6-dibromophenol scaffold.

Core Synthetic Transformations

2,6-Dibromophenol is a substrate for several of the most powerful name reactions in organic chemistry. The ability to sequentially or simultaneously replace the two bromine atoms provides a programmable route to complex molecular architectures.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura and Heck couplings are arguably the most important reactions involving 2,6-dibromophenol, enabling the formation of C-C bonds with exceptional reliability and functional group tolerance.[3][4]

• Suzuki-Miyaura Coupling: This reaction cross-couples the C-Br bonds with an organoboron species (typically a boronic acid or ester) to form biaryl or vinyl-aryl structures.[3][5] For a sterically hindered substrate like 2,6-dibromophenol, the choice of a bulky, electron-rich phosphine ligand (e.g., SPhos) is critical. This ligand facilitates the oxidative addition of the C-Br bond to the Pd(0) center and prevents catalyst deactivation, which are common challenges with ortho-substituted aryl halides.[6] The reaction allows for the synthesis of 2,6-disubstituted phenols, which are precursors to advanced polymers and novel anesthetic agents.[7][8]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Heck Reaction: This reaction couples the C-Br bonds with alkenes to form substituted alkenes.[4][9] It is a powerful method for vinylation and is particularly useful in synthesizing precursors for materials science applications.[10]

Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical copper-promoted reaction for forming C-O, C-S, and C-N bonds.[11] While traditional conditions required harsh temperatures, modern ligand-accelerated protocols have broadened its scope.[12] Using 2,6-dibromophenol, this reaction can be employed to synthesize diaryl ethers, which are present in numerous natural products and pharmaceuticals. The choice of copper source (e.g., CuI) and a suitable ligand (e.g., a diamine) is crucial for achieving high yields at moderate temperatures.[11]

Oxidative Coupling for Polymer Synthesis

One of the most significant industrial applications of 2,6-disubstituted phenols (derived from 2,6-dibromophenol) is in the synthesis of high-performance polymers like poly(phenylene oxide) (PPO).[13] For example, 2,6-diphenylphenol, synthesized via a double Suzuki coupling on 2,6-dibromophenol, undergoes oxidative coupling polymerization.[8][14] This reaction typically uses a copper-amine catalyst system and oxygen as the oxidant to form a C-O bond between monomer units, resulting in a thermally stable and chemically resistant polymer.[14][15]

Applications in Key Sectors

The derivatives of 2,6-dibromophenol are critical intermediates across several high-value industries.

Application Area	Derivative/Product	Synthetic Role of 2,6-Dibromophenol	References
Pharmaceuticals	Novel Anesthetics, Bioactive Bromophenols	Serves as the starting scaffold for building complex 2,6-disubstituted phenols with tailored pharmacological properties.[7] Also a precursor for natural product synthesis.[16][17]	[7][16][18]
Polymer Science	Poly(2,6-diphenylphenylene oxide) (PPPO)	Precursor to the 2,6-diphenylphenol monomer required for oxidative coupling polymerization.[14][15]	[8][14][15]
Flame Retardants	Tetrabromobisphenol A (TBBPA)	Although not a direct precursor, it is a related and foundational structure in brominated flame retardant chemistry.[2][19]	[2][19]
Agrochemicals	Various Pesticides/Herbicides	Provides a robust brominated aromatic core for the synthesis of active agrochemical ingredients.[20][21][22]	[20][21][22]
Fine Chemicals	3,4,5-Trimethoxybenzaldehyde	Key intermediate in a multi-step synthesis starting from 2,6-dibromophenol.[2][20]	[2][20][21]

Experimental Protocols

The following protocols are presented as a guide for common transformations. As a senior scientist, the onus is on the practitioner to adapt these methods to their specific substrate and scale, with appropriate safety precautions.

Protocol 4.1: Synthesis of 2,6-Dibromophenol via Directed Ortho-Bromination

This modern protocol utilizes N-Bromosuccinimide (NBS) for a high-yield, selective dibromination of phenol under mild conditions.[1][23]

• Causality: The use of NBS provides a controlled source of electrophilic bromine (Br⁺). Dichloromethane is an excellent, non-protic solvent for this transformation. The addition of a mild, non-nucleophilic base like diisopropylamine can help activate the phenol and trap the HBr byproduct, driving the reaction to completion.[23] The final acidic workup ensures all basic components are neutralized.

• Materials:

  • Phenol (1.0 equiv)

  • N-Bromosuccinimide (NBS) (2.05 equiv)

  • Diisopropylamine (0.2 equiv)[23]

  • Dichloromethane (DCM)

  • 1M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate solution

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Schlenk flask and standard glassware

• Procedure:

  • Charge a Schlenk flask with phenol (e.g., 1.5 g, 16 mmol) and dichloromethane (10 mL).[23]

  • Add diisopropylamine (e.g., 0.44 mL, 3.1 mmol).[23]

  • In a separate flask, dissolve NBS (e.g., 5.7 g, 32 mmol) in dichloromethane (150 mL).[23]

  • Slowly add the NBS solution to the phenol solution over 3 hours at room temperature (23 °C) under an inert atmosphere (e.g., Argon).[23]

  • Stir the reaction for an additional 1 hour after the addition is complete.[23]

  • Quench the reaction by adding 1M HCl (50 mL).[23]

  • Transfer the mixture to a separatory funnel, add water (80 mL), and extract the organic layer.[23]

  • Wash the organic layer with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product.[23]

• Self-Validation: The product should be a white to off-white crystalline solid.[21] Purity can be confirmed by ¹H NMR, ¹³C NMR, and GC-MS. A successful reaction will show the disappearance of the phenol starting material and the appearance of a new aromatic singlet in the ¹H NMR spectrum. Expected yield is typically high (e.g., >75%).[23]

Protocol 4.2: Double Suzuki-Miyaura Coupling for 2,6-Diphenylphenol

This protocol is adapted for the sterically demanding double coupling required for PPO monomer synthesis.[8]

• Causality: This is a challenging transformation due to the steric hindrance of coupling at two ortho positions. The catalyst system is paramount. A high-performance catalyst like Pd(OAc)₂ with a bulky, electron-rich biarylphosphine ligand such as SPhos is required to facilitate the difficult oxidative addition and reductive elimination steps. A strong base like K₃PO₄ is necessary to activate the boronic acid for transmetalation.[6][24] A mixed solvent system like toluene/water provides both an organic phase for the reactants and an aqueous phase for the base.[24]

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Protocols & Analytical Methods

Application Note: Enhanced GC-MS Analysis of Phenolic Compounds via Acetylation — A Focus on 2,6-Dibromophenol

Abstract

The direct analysis of phenolic compounds, particularly halogenated phenols, by Gas Chromatography-Mass Spectrometry (GC-MS) is fraught with challenges including poor peak shape, low volatility, and thermal instability. This application note presents a robust and reliable derivatization strategy centered on acetylation to overcome these analytical hurdles. By converting phenols into their more volatile and stable acetate esters, this method significantly improves chromatographic performance and detection sensitivity. We focus on 2,6-dibromophenol (2,6-DBP), an environmentally significant compound, as a model analyte to demonstrate the efficacy of an in-situ acetylation protocol. The resulting derivative, 2,6-dibromophenyl acetate, exhibits excellent chromatographic behavior and produces characteristic mass spectra, enabling confident identification and quantification at trace levels. This guide provides a detailed experimental protocol, instrument parameters, method validation considerations, and expert troubleshooting advice for researchers in environmental science, toxicology, and drug development.

The Analytical Challenge of Phenolic Compounds

Phenolic compounds are a broad class of chemicals used in industry and found as environmental contaminants and metabolites.[1] Their analysis is critical, but their inherent chemical properties present significant obstacles for direct GC-MS analysis. The primary challenges stem from the polar hydroxyl (-OH) group:

• Low Volatility: Strong intermolecular hydrogen bonding prevents phenols from readily vaporizing, which is a prerequisite for gas chromatography.[2][3]

• Poor Chromatographic Performance: The polar nature of the hydroxyl group leads to interactions with active sites in the GC inlet and column, resulting in broad, tailing peaks and poor resolution.[3]

• Thermal Instability: Some phenolic compounds can degrade at the high temperatures required for GC analysis, leading to inaccurate quantification.

To address these issues, chemical derivatization is an essential sample preparation step.[4][5] Derivatization modifies the analyte by replacing active hydrogen atoms with a chemical group that makes the resulting molecule more amenable to GC analysis.[2][3] While silylation is a common approach, acylation offers a robust alternative, forming highly stable derivatives that are less susceptible to hydrolysis.[6][7]

The Acetylation Strategy: Mechanism and Advantages

Acylation is the process of introducing an acyl group (R-C=O) into a molecule. For phenols, this is typically achieved by converting the hydroxyl group into an ester.[8] A common and effective method is acetylation, which uses an acetylating agent like acetic anhydride, often in the presence of a base catalyst such as pyridine.

Mechanism: The reaction proceeds via a nucleophilic acyl substitution. The lone pair of electrons on the phenolic oxygen attacks one of the electrophilic carbonyl carbons of acetic anhydride. The pyridine catalyst serves a dual role: it acts as a stronger nucleophile to activate the acetic anhydride and as an acid scavenger to neutralize the acetic acid byproduct, driving the reaction to completion.[3][6]

Caption: Acetylation of 2,6-Dibromophenol.

Key Advantages of Acetylation:

• Enhanced Volatility & Stability: Conversion to an ester eliminates the active hydrogen, breaking intermolecular hydrogen bonds and increasing volatility. Acetate derivatives are generally more thermally stable and less prone to hydrolysis than their silyl counterparts.[6][7]

• Improved Chromatography: The less polar acetate derivative exhibits reduced interaction with the GC system, resulting in sharper, more symmetrical peaks and improved separation.[5]

• Characteristic Mass Spectra: The resulting derivatives often produce unique and predictable fragmentation patterns in the mass spectrometer, aiding in structural confirmation. For example, a common fragmentation is the loss of ketene (CH₂=C=O, 42 Da) from the molecular ion.

• Robustness: Acylation reagents like acetic anhydride are less sensitive to trace amounts of moisture compared to many silylating agents, leading to more reliable derivatization.[6]

Experimental Protocol: In-Situ Acetylation of Phenols for GC-MS

This protocol is designed for the trace-level analysis of brominated phenols in an aqueous matrix, such as environmental water samples, by converting them to their acetate esters prior to extraction and GC-MS analysis.[9]

Reagents and Materials

• Analytes: 2,6-Dibromophenol and other target phenols.

• Internal Standards: Deuterated analogues (e.g., 2,6-Dibromophenol-d₃).[9]

• Reagents: Acetic anhydride (≥99%), Pyridine (anhydrous, ≥99.8%), Potassium carbonate (K₂CO₃).

• Solvents: Dichloromethane or Methyl tert-butyl ether (MTBE) (pesticide or GC grade), Methanol.

• Drying Agent: Anhydrous sodium sulfate.

• Glassware: Screw-cap vials (10-20 mL) with PTFE-lined septa, volumetric flasks, pipettes, autosampler vials with inserts.

Standard Preparation

• Stock Solutions: Prepare individual stock solutions of each phenol and internal standard in methanol at a concentration of 1 mg/mL. Store at 4°C.

• Working Standard Mixture: Prepare a mixed working standard solution containing all target phenols at 10 µg/mL in methanol. Prepare a separate internal standard working solution at a similar concentration.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the working standard mixture into clean matrix water (e.g., deionized water) to cover the desired concentration range (e.g., 1 ng/L to 1000 ng/L).[9]

Derivatization and Extraction Workflow

Caption: Workflow for in-situ acetylation and extraction.

Step-by-Step Methodology

• Sample Preparation: Place a 10 mL aliquot of the aqueous sample (or calibration standard) into a 20 mL screw-cap vial.

• Internal Standard Spiking: Spike the sample with a known amount of the internal standard working solution to achieve a final concentration in the mid-range of the calibration curve.

• Basification: Add approximately 1 g of potassium carbonate (K₂CO₃) to the sample. This raises the pH, ensuring the phenol is in its more reactive phenoxide form.

  • Scientist's Note: While pyridine is a classic catalyst, using a solid base like K₂CO₃ can simplify the workup and is effective for this reaction.[9]

• Derivatization: Add 200 µL of acetic anhydride to the vial. Immediately cap the vial tightly.

• Reaction: Vigorously shake or vortex the vial for 1-2 minutes. Place it on a shaker or rotator for 30 minutes at room temperature to ensure the reaction goes to completion.

• Extraction: Add 2 mL of dichloromethane (or MTBE) to the vial. Shake vigorously for 5 minutes to extract the newly formed bromophenyl acetates.

• Phase Separation: Allow the layers to separate. If an emulsion forms, centrifuge the vial for 5 minutes at 2000 rpm.

• Drying and Concentration: Carefully transfer the bottom organic layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove residual water. Transfer the dried extract to a new vial and concentrate it to approximately 100 µL under a gentle stream of nitrogen.

  • Scientist's Note: Do not evaporate to complete dryness, as this can lead to the loss of the more volatile derivatives.

• Final Preparation: Add a suitable solvent if necessary to bring the final volume to 100 µL and transfer the extract to a GC autosampler vial with a low-volume insert. The sample is now ready for injection.

GC-MS Instrumental Analysis

The following parameters provide a robust starting point for the analysis of acetylated phenols. Optimization may be required based on the specific instrument and target analytes.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides excellent retention time stability and performance.
MS System	Agilent 5977B MSD or equivalent	Offers high sensitivity for trace-level detection.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar	A non-polar 5% phenyl-methylpolysiloxane column provides good separation for these derivatives.[10]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert and provides good chromatographic efficiency.
Inlet Temp.	250 °C	Ensures rapid volatilization without thermal degradation of the derivatives.
Injection Mode	Splitless (1 µL injection)	Maximizes analyte transfer to the column for trace analysis.
Oven Program	50°C (hold 2 min), ramp 10°C/min to 280°C (hold 5 min)	A starting point to achieve separation of target analytes.[10]
MS Source Temp.	230 °C	Standard temperature for robust ionization.
MS Quad Temp.	150 °C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard mode for creating reproducible fragmentation patterns.
Acquisition	Selected Ion Monitoring (SIM)	Provides maximum sensitivity and selectivity by monitoring only characteristic ions of the target analytes.

Method Validation and Performance

To ensure the reliability and trustworthiness of results, the analytical method must be properly validated.[11] Key parameters should be assessed according to established guidelines.[12]

Validation Parameter	Acceptance Criteria (Typical)	Purpose
Specificity	No interfering peaks at the retention time of analytes.	Confirms the method can distinguish the analyte from other matrix components.
Linearity	R² > 0.995 over the calibration range.	Demonstrates a proportional response of the instrument to analyte concentration.
Accuracy (Recovery)	80-120% recovery for spiked samples.	Measures the closeness of the experimental value to the true value.
Precision (RSD)	RSD < 15% for replicate measurements.	Indicates the degree of scatter or agreement between a series of measurements.
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio ≥ 3.	The lowest concentration of analyte that can be reliably detected.
Limit of Quantitation (LOQ)	S/N ratio ≥ 10; must be precise and accurate.	The lowest concentration of analyte that can be quantitatively measured with acceptable precision and accuracy.

Troubleshooting Guide

Even with a robust protocol, issues can arise. This guide provides solutions to common problems.

Problem	Possible Cause(s)	Recommended Solution(s)
Low/No Analyte Peak	Incomplete derivatization (pH too low, insufficient reagent).	Ensure adequate base (K₂CO₃) is added. Use fresh acetic anhydride. Increase reaction time or gently warm (e.g., 40°C).
Analyte loss during workup.	Avoid evaporating the final extract to complete dryness. Ensure pH is basic before extraction.
Active sites in the GC inlet.	Replace the inlet liner and septum. Perform inlet maintenance.
Broad/Tailing Peaks	Active sites in the GC column.	Condition the column. Trim 10-20 cm from the front of the column.
Co-eluting matrix interference.	Optimize the GC oven temperature program. Improve sample cleanup if necessary.
Extraneous Peaks	Contaminated reagents or solvents.	Use high-purity reagents and solvents. Run a reagent blank to identify the source of contamination.
Septum bleed from the inlet.	Use high-quality, low-bleed septa.
Poor Reproducibility	Inconsistent sample/reagent volumes.	Use calibrated pipettes and consistent technique.
Presence of water in the reaction.	While less sensitive than silylation, excess water can hinder the reaction. Dry solvents and glassware if necessary.[6]

References

• J Environ Sci Health A Tox Hazard Subst Environ Eng. (2003). Dual derivatization and GC-MS analysis of phenolic compounds suspected of being xenoestrogens.
• MDPI. (n.d.). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling.
• PubMed. (n.d.).
• YouTube. (2025). What Is Derivatization In GC-MS? - Chemistry For Everyone.
• ResearchGate. (n.d.).
• bioRxiv. (2021).
• Restek. (n.d.).
• ResearchGate. (2016).
• PubMed Central. (n.d.). Extraction and characterization of phenolic compounds and their potential antioxidant activities.
• National Institutes of Health. (n.d.). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD)
• J-Stage. (n.d.).
• Sigma-Aldrich. (n.d.).
• PubChem. (n.d.). 2,6-Dibromophenol.
• PubMed Central. (n.d.). Development, validation of a GC–MS method for the simultaneous measurement of amino acids, their PTM metabolites and AGEs in human urine, and application to the bi-ethnic ASOS study with special emphasis to lysine.
• Chromatography Online. (n.d.). Gas Chromatography Problem Solving and Troubleshooting.
• Supelco. (n.d.).
• PubChem. (n.d.).
• PubMed. (2010). Comparison of derivatization and chromatographic methods for GC-MS analysis of amino acid enantiomers in physiological samples.
• PubMed. (2021).
• YouTube. (2023).
• ResearchGate. (n.d.).
• Impact Factor. (n.d.).
• Biosynth. (n.d.). 2,6-Dibromophenol.
• Chrom Tech, Inc. (2025).
• MDPI. (n.d.). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity.
• OSTI.GOV. (2021).
• Smolecule. (2023). Buy 2,6-Dibromophenol | 608-33-3.
• MDPI. (2020).
• NMS Labs. (n.d.).
• ResearchGate. (n.d.). Simultaneous determination of 19 bromophenols by gas chromatography–mass spectrometry (GC-MS)
• Thermo Fisher Scientific. (n.d.). GC Reagents.
• Benchchem. (n.d.).
• ResearchGate. (2025).
• SpectraBase. (n.d.). 2,6-Dibromophenol - Optional[MS (GC)] - Spectrum.
• Greyhound Chromatography. (n.d.).

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Introduction: The Analytical Imperative for 2,6-Dibromophenol

An In-Depth Guide to the HPLC and GC Analysis of 2,6-Dibromophenol

2,6-Dibromophenol (2,6-DBP) is a halogenated aromatic compound of significant interest across multiple scientific disciplines. It is recognized as a key intermediate in chemical synthesis, a potential environmental contaminant, and a naturally occurring marine metabolite responsible for the characteristic "sea-like" flavor in some seafood.[1][2][3] Its presence, whether as a desired product, an off-flavor compound, or a pollutant, necessitates robust and reliable analytical methods for its accurate identification and quantification.

This application note serves as a comprehensive technical guide for researchers, analytical scientists, and quality control professionals. It provides a detailed exploration of two primary chromatographic techniques for the analysis of 2,6-DBP: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). We will delve into the causality behind methodological choices, present detailed, field-proven protocols, and offer a comparative framework to empower laboratories to select and implement the optimal strategy for their specific analytical challenges.

Physicochemical Properties of 2,6-Dibromophenol

A thorough understanding of the analyte's physicochemical properties is fundamental to developing effective analytical methods, from sample preparation to instrumental analysis. 2,6-DBP is a white to off-white crystalline solid at room temperature.[4] Its properties dictate its solubility, volatility, and chromatographic behavior.

Property	Value	Reference
CAS Number	608-33-3	[5][6]
Molecular Formula	C₆H₄Br₂O	[5]
Molecular Weight	251.90 g/mol	[5][7][8]
Melting Point	53-57 °C	[5][9]
Boiling Point	255-256 °C	[5][9]
Solubility	Soluble in ethanol and ether; slightly soluble in water and chloroform.	[4][5][8]
pKa	6.67	[4][7]
Log K_ow (Octanol-Water Partition Coeff.)	3.36	[4][7]

The acidic nature of the phenolic hydroxyl group (pKa 6.67) and its moderate polarity are critical considerations for both HPLC and GC method development.

Method Selection: A Comparative Analysis of HPLC vs. GC

The choice between HPLC and GC is not arbitrary; it is a strategic decision based on the analytical objective, sample matrix complexity, required sensitivity, and available instrumentation.

High-Performance Liquid Chromatography (HPLC) is often favored for its direct analysis capabilities. Phenolic compounds, including 2,6-DBP, can be analyzed directly without the need for chemical modification (derivatization). This simplifies the sample preparation workflow and avoids potential artifacts from derivatization reactions. Reversed-phase HPLC, where a polar mobile phase is used with a nonpolar stationary phase, is the dominant mode for this analysis. The technique is particularly well-suited for aqueous samples and for compounds that may be thermally labile.

Gas Chromatography (GC) offers unparalleled resolution and, when coupled with detectors like an Electron Capture Detector (ECD) or a Mass Spectrometer (MS), provides exceptional sensitivity and specificity. However, the direct analysis of phenols by GC can be problematic. The polar, acidic hydroxyl group can interact with active sites on the column and in the injector, leading to poor peak shapes (tailing) and reduced sensitivity.[10] To overcome this, a derivatization step is essential.[11][12] This process replaces the active hydrogen of the hydroxyl group with a nonpolar functional group, thereby increasing the analyte's volatility and improving its chromatographic performance.

Feature	HPLC-UV	GC-MS
Principle	Partitioning between liquid mobile and solid stationary phases.	Partitioning between gas mobile and liquid/solid stationary phases.
Derivatization	Not required.	Highly recommended for improved performance.
Sample Volatility	Not a limiting factor.	Analyte must be volatile or made volatile.
Key Advantage	Simpler sample preparation, direct analysis.	High resolution, sensitivity, and specificity (with MS).
Common Detector	UV/Vis (Diode Array)	Mass Spectrometry (MS), Electron Capture (ECD)
Best Suited For	Routine QC, high-concentration samples, thermally labile compounds.	Trace-level analysis, complex matrices, definitive identification.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method provides a robust and straightforward approach for the quantification of 2,6-Dibromophenol, particularly suitable for samples where high sensitivity is not the primary requirement.

Scientific Rationale

The separation is based on reversed-phase chromatography. 2,6-DBP, being a moderately nonpolar molecule, is retained on a nonpolar C18 stationary phase. A polar mobile phase, typically a mixture of acetonitrile and water, is used to elute the compound. The inclusion of a small amount of acid (e.g., trifluoroacetic or phosphoric acid) in the mobile phase is critical.[13] By lowering the pH well below the pKa of 2,6-DBP (6.67), the phenolic hydroxyl group remains protonated (non-ionized), ensuring a single chemical form, which results in sharp, symmetrical peaks and reproducible retention times. Detection is achieved using a UV detector set to a wavelength where 2,6-DBP exhibits strong absorbance, such as 286 nm.[2][4]

Detailed Experimental Protocol

Protocol 1: Preparation of Standard Solutions

• Stock Standard (1000 µg/mL): Accurately weigh 25 mg of 2,6-Dibromophenol (analytical standard grade) into a 25 mL volumetric flask. Dissolve and dilute to the mark with HPLC-grade methanol. This solution should be stored at 4°C and protected from light.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by serial dilution of the stock standard with the mobile phase. These are used to construct the calibration curve.

Protocol 2: Sample Preparation (Aqueous Samples via SPE) This protocol is adapted from principles outlined in EPA methods for phenol analysis.[14]

• Sample Preservation: Acidify the aqueous sample to pH ≤ 2 with 6 N HCl. This prevents the dissociation of the phenol and improves extraction efficiency.

• Cartridge Conditioning: Condition a C18 Solid Phase Extraction (SPE) cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water (pH ≤ 2). Do not allow the cartridge to go dry.

• Sample Loading: Pass a known volume of the acidified water sample (e.g., 100 mL) through the SPE cartridge at a flow rate of approximately 10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Elution: Elute the retained 2,6-DBP from the cartridge with 5 mL of methanol into a collection vial.

• Final Preparation: The eluate can be injected directly or evaporated under a gentle stream of nitrogen and reconstituted in the mobile phase to a smaller volume for preconcentration.

HPLC Instrumental Conditions and Expected Performance

Parameter	Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	Standard system with quaternary pump, autosampler, column thermostat, and DAD.
Column	C18, 4.6 x 150 mm, 5 µm particle size	Industry-standard reversed-phase column providing good retention and resolution.
Mobile Phase	A: Water with 0.1% Phosphoric AcidB: Acetonitrile	Gradient elution provides efficient separation from matrix components.
Gradient	70% A / 30% B, hold for 2 min; ramp to 100% B over 8 min; hold for 2 min.	A gradient is often used to ensure elution of more strongly retained compounds and clean the column. A simple isocratic run (e.g., 50:50 A:B) may also be sufficient for clean samples.[15]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.[13]
Injection Vol.	10 µL	A typical injection volume for standard HPLC analysis.
Detection	Diode Array Detector (DAD) at 286 nm	This wavelength corresponds to a UV absorbance maximum for 2,6-DBP.[2][4]

Expected Performance Metric	Typical Value
Retention Time	5 - 10 min (dependent on exact conditions)
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	< 0.04 µg/mL[13][16]
Limit of Quantification (LOQ)	< 0.12 µg/mL[13][16]

HPLC Workflow Diagram

Caption: General workflow for the HPLC-UV analysis of 2,6-Dibromophenol.

Method 2: Gas Chromatography with Mass Spectrometry (GC-MS)

This method is the gold standard for trace-level quantification and definitive identification of 2,6-DBP in complex environmental or biological matrices. The key to this method is the derivatization of the phenol prior to injection.

Scientific Rationale

Direct injection of 2,6-DBP into a GC system can lead to significant peak tailing and poor reproducibility.[10] This is due to the interaction of the polar hydroxyl group with any active silanol groups in the injector liner or column. To circumvent this, a derivatization reaction is performed to convert the polar -OH group into a nonpolar ether or ester. Silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is a common and highly effective technique.[10]

The BSTFA reacts with the active hydrogen on the hydroxyl group to form a trimethylsilyl (TMS) ether. This derivative is much more volatile and less polar than the parent phenol, resulting in excellent chromatographic peak shape and thermal stability.[11] When coupled with a mass spectrometer, this method provides not only quantitative data but also mass spectral information that confirms the identity of the analyte. This is aligned with the principles outlined in U.S. EPA methods for phenol analysis, such as 528 and 8041A.[17][18][19]

Detailed Experimental Protocol

Protocol 3: Sample Preparation (Liquid-Liquid Extraction) This protocol is adapted from EPA Method 8041A for water samples.[20]

• Extraction: Acidify 1 L of the water sample to pH ≤ 2 with concentrated sulfuric or hydrochloric acid. Transfer to a 2 L separatory funnel.

• Add 60 mL of dichloromethane (DCM). Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and drain the lower organic layer (DCM) into a flask.

• Repeat the extraction twice more with fresh 60 mL portions of DCM, combining the extracts.

• Drying and Concentration: Dry the combined extract by passing it through a column containing anhydrous sodium sulfate. Concentrate the extract to approximately 1 mL using a Kuderna-Danish apparatus or a gentle stream of nitrogen.

Protocol 4: Derivatization (Silylation)

• Transfer 100 µL of the concentrated sample extract into a 2 mL autosampler vial with an insert.

• Add 100 µL of a silylating reagent, such as BSTFA with 1% TMCS (trimethylchlorosilane, a catalyst).[10]

• Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure the reaction goes to completion.

• Cool the vial to room temperature before placing it in the GC autosampler for analysis.

GC-MS Instrumental Conditions and Expected Performance

Parameter	Condition	Rationale
GC-MS System	Agilent 8890 GC with 5977B MSD or equivalent	A standard, robust system for environmental and chemical analysis.
Column	TG-5SilMS, 30 m x 0.25 mm ID, 0.25 µm film thickness	A low-polarity 5% phenyl-arylene phase ideal for separating a wide range of semi-volatile compounds, including derivatized phenols.[18]
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good efficiency.
Injector	Splitless, 275 °C, 1 min purge delay	Splitless injection is used for trace analysis to transfer the maximum amount of analyte onto the column.[18]
Oven Program	60 °C (hold 5 min), then 8 °C/min to 300 °C (hold 10 min)	A temperature ramp is required to separate analytes based on their boiling points and achieve good peak shapes.[18]
Transfer Line	300 °C	Prevents condensation of analytes between the GC and MS.
MS Source	Electron Ionization (EI), 70 eV, 230 °C	Standard ionization technique that produces repeatable fragmentation patterns for library matching.
MS Quad	150 °C
Acquisition	Scan Mode (m/z 40-450) or SIM Mode	Scan mode is used for identification. Selected Ion Monitoring (SIM) is used for enhanced sensitivity by monitoring characteristic ions.

Expected Performance Metric	Typical Value
Retention Time	~15-20 min (for TMS-derivative)
Key Mass Fragments (TMS-derivative)	m/z 324 (M+), 309 (M-15), 229, 73
Linearity (R²)	≥ 0.998
Limit of Detection (LOD)	< 0.1 ng/mL (in SIM mode)

GC-MS Workflow Diagram

Caption: General workflow for the GC-MS analysis of 2,6-Dibromophenol.

Conclusion

Both HPLC-UV and GC-MS are powerful and reliable techniques for the analysis of 2,6-Dibromophenol. The selection of the most appropriate method hinges on the specific requirements of the analysis.

• HPLC-UV offers a direct, robust, and efficient method ideal for quality control applications, analysis of less complex matrices, or when derivatization is undesirable.

• GC-MS , preceded by an essential derivatization step, provides superior sensitivity, chromatographic resolution, and definitive structural confirmation, making it the method of choice for trace-level environmental monitoring, complex sample analysis, and regulatory compliance.

By understanding the principles and practical considerations outlined in this guide, laboratories can confidently develop, validate, and implement methods for the accurate quantification of 2,6-Dibromophenol, ensuring data of the highest quality and integrity.

References

• Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods - EPA . Source: U.S. Environmental Protection Agency. [Link]

• Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination . Source: ACS Publications (Analytical Chemistry). [Link]

• 2,6-Dibromophenol | C6H4Br2O | CID 11847 - PubChem . Source: National Center for Biotechnology Information, PubChem. [Link]

• EPA-RCA: 8041A: Phenols by Gas Chromatography . Source: Standard Methods. [Link]

• Derivatization for Gas Chromatography . Source: Phenomenex. [Link]

• EPA Method 528 Determination of Phenols in Drinking Water by Solid Phase Extraction and GC/MS Detection . Source: UCT. [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling . Source: MDPI. [Link]

• Cas 608-33-3,2,6-Dibromophenol . Source: LookChem. [Link]

• Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction . Source: Global NEST Journal. [Link]

• General derivatization mechanism for phenol with MTBSTFA . Source: ResearchGate. [Link]

• Method 528 Determination of Phenols in Drinking Water | US EPA . Source: U.S. Environmental Protection Agency. [Link]

• Determination of simple bromophenols in marine fishes by reverse-phase high performance liquid chromatography (RP-HPLC) . Source: ScienceDirect. [Link]

• HPLC Determination of Chlorophenols in Water with Separation by Ionic Liquids [Bmim]BF4 Aqueous Two-phase Solvent Sublation . Source: Asian Journal of Chemistry. [Link]

• Analysis of Bromophenols in Various Aqueous Samples Using Solid Phase Extraction Followed by HPLC-MS/MS . Source: ResearchGate. [Link]

• Optimization of solid-phase and solvent extraction for the determination of chlorophenols in water and sediment samples by high performance liquid chromatography . Source: TSI Journals. [Link]

• 2,6-Dibromophenol - Optional[MS (GC)] - Spectrum - SpectraBase . Source: SpectraBase. [Link]

• Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa . Source: MDPI. [Link]

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Application Notes & Protocols: The Strategic Use of 2,6-Dibromophenol in Pharmaceutical and Agrochemical Synthesis

Prepared by: Gemini, Senior Application Scientist

Abstract

2,6-Dibromophenol is a highly versatile and reactive intermediate whose strategic importance in the synthesis of complex organic molecules is well-established.[1][2] Its unique structural arrangement—a phenolic hydroxyl group flanked by two bromine atoms at the ortho positions—provides a powerful toolkit for synthetic chemists. The electron-withdrawing nature of the bromine atoms enhances the acidity of the hydroxyl group, while the carbon-bromine bonds serve as key handles for a variety of cross-coupling reactions.[3] This guide provides an in-depth exploration of the applications of 2,6-dibromophenol, focusing on its pivotal role as a precursor in the synthesis of high-value agrochemicals and as a versatile building block for constructing core scaffolds in active pharmaceutical ingredients (APIs). Detailed experimental protocols, mechanistic insights, and comparative data are presented to equip researchers, scientists, and drug development professionals with the practical knowledge required for its effective utilization.

Physicochemical Profile and Reactivity Overview

2,6-Dibromophenol is a white to light-beige crystalline solid.[1] Its utility in synthesis is dictated by three primary reactive sites: the acidic phenolic proton, the activated aromatic ring, and the two ortho C-Br bonds.

Property	Value	Source
CAS Number	608-33-3	[4][5]
Molecular Formula	C₆H₄Br₂O	[6]
Molecular Weight	251.90 g/mol	[5]
Melting Point	53–57 °C	[1][7]
Boiling Point	255–256 °C	[7]
Appearance	White to light beige needle-like crystals	[1][2]
Solubility	Soluble in ethanol, ether, benzene, and alkaline solutions.	[7]

The bromine atoms sterically hinder and electronically deactivate the hydroxyl group to some extent, but more importantly, they pave the way for modern catalytic cross-coupling methodologies, making this compound a cornerstone intermediate.[3][8]

Figure 1: Key reactive sites of the 2,6-Dibromophenol molecule.

Application in Agrochemical Synthesis: The Case of Nitrile Herbicides

2,6-Dibromophenol is structurally related to a class of potent post-emergence herbicides that function by inhibiting photosynthesis.[9] The most prominent example is Bromoxynil (3,5-dibromo-4-hydroxybenzonitrile), which is essentially 2,6-dibromophenol with a cyano group at the para-position.[10] While many industrial syntheses of Bromoxynil start with 4-hydroxybenzonitrile followed by bromination, understanding the synthesis of this key agrochemical highlights the importance of the 2,6-dibrominated phenol scaffold.[9][11]

Protocol 1: Synthesis of 2,6-Dibromo-4-cyanophenol (Bromoxynil)

This protocol is adapted from established methods for the selective bromination of 4-cyanophenol.[11] The causality for this approach lies in the directing effects of the hydroxyl and cyano groups, which favor substitution at the positions ortho to the hydroxyl group. The use of a persulfate oxidant provides a safe and reliable method for generating the brominating species in situ.

Workflow Diagram

Figure 2: Experimental workflow for the synthesis of Bromoxynil.

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxybenzonitrile (4.0 g, 0.034 mol), sodium bromide (10.5 g, 0.102 mol), and sodium persulfate (9.0 g, 0.037 mol).[11]

• Solvent Addition: Add N,N-dimethylformamide (DMF, 70 mL) to the flask. The choice of a polar aprotic solvent like DMF is crucial as it effectively solubilizes the salts and reactants, facilitating a homogenous reaction medium.

• Reaction Execution: Begin stirring the mixture and heat the flask to 80 °C in an oil bath. Maintain this temperature for 5 hours. An inert atmosphere (e.g., nitrogen) is recommended to prevent oxidative side reactions.

• Monitoring: The reaction progress can be monitored by TLC or HPLC to confirm the consumption of the starting material.

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The solid product is isolated by vacuum filtration.

• Purification: Wash the collected filter cake thoroughly with deionized water to remove any residual salts and DMF. Dry the resulting white solid under vacuum to yield 2,6-dibromo-4-cyanophenol. The reported yield and purity for this method are high, often exceeding 93% yield and 96% purity by HPLC.[11]

Application in Pharmaceutical Synthesis: Cross-Coupling Strategies

In pharmaceutical development, 2,6-dibromophenol is a valuable building block for creating complex molecular architectures, particularly those containing diaryl ether and diaryl amine linkages. These motifs are prevalent in a wide range of biologically active compounds.[12][13]

Synthesis of Diaryl Ethers (C-O Coupling)

The synthesis of diaryl ethers from 2,6-dibromophenol can be achieved via classical methods like the Ullmann condensation or more modern palladium-catalyzed Buchwald-Hartwig O-arylation.[14][15]

• Ullmann Condensation: This reaction typically involves the copper-catalyzed coupling of a phenol with an aryl halide at high temperatures.[14][16] While effective, it often requires harsh conditions and stoichiometric amounts of copper.[17] The mechanism is believed to involve the formation of a copper phenoxide, which then undergoes nucleophilic aromatic substitution with the aryl halide.[18]

• Buchwald-Hartwig O-Arylation: This palladium-catalyzed method offers a more versatile and milder alternative.[19] It utilizes a palladium catalyst in conjunction with specialized phosphine ligands to couple phenols and aryl halides under significantly lower temperatures. The choice of ligand is critical; bulky, electron-rich phosphine ligands stabilize the palladium catalyst and accelerate the key steps of the catalytic cycle.[20]

Protocol 2: General Protocol for Buchwald-Hartwig O-Arylation

This protocol provides a general methodology for coupling 2,6-dibromophenol with an aryl halide.

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine the aryl halide (1.0 mmol), 2,6-dibromophenol (1.2 mmol), a palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), and a suitable phosphine ligand (e.g., XPhos, 2-4 mol%).

• Reagent Addition: Add a strong, non-nucleophilic base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 mmol) and an anhydrous solvent (e.g., toluene or dioxane, 5 mL). The base is essential for deprotonating the phenol, making it a competent nucleophile.

• Reaction Execution: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the crude product by column chromatography on silica gel.

Synthesis of Diaryl Amines (C-N Coupling)

The Buchwald-Hartwig amination has revolutionized the synthesis of C-N bonds, replacing harsher classical methods.[19][21] This reaction is instrumental in pharmaceutical synthesis, where the arylamine moiety is a common pharmacophore. 2,6-Dibromophenol, with its two C-Br bonds, can be coupled with primary or secondary amines to generate complex substituted anilines.

The catalytic cycle is analogous to C-O coupling, involving oxidative addition of the C-Br bond to a Pd(0) center, followed by coordination of the amine, deprotonation by a base, and reductive elimination to form the C-N bond and regenerate the Pd(0) catalyst.[20] The success of this reaction is highly dependent on the choice of the phosphine ligand, which must be bulky and electron-rich to promote the reductive elimination step.[20]

Protocol 3: General Protocol for Buchwald-Hartwig C-N Amination

This protocol outlines the coupling of an amine with one of the C-Br bonds of 2,6-dibromophenol. Selective mono-arylation can often be achieved by controlling stoichiometry.

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with 2,6-dibromophenol (1.0 mmol), a palladium precursor (e.g., Pd(OAc)₂, 2 mol%), and a bulky phosphine ligand (e.g., BrettPhos, 4 mol%).

• Reagent Addition: Add the amine (1.1 mmol) and a strong base (e.g., NaOtBu, 1.5 mmol). Add anhydrous toluene (5 mL). The use of a strong, sterically hindered base like sodium tert-butoxide is critical for efficiently deprotonating the amine-palladium complex without competing side reactions.

• Reaction Execution: Seal the tube and heat to 90-110 °C with stirring.

• Monitoring and Work-up: Follow the same monitoring and work-up procedures as described in Protocol 2.

• Purification: The crude product is typically purified by silica gel column chromatography to isolate the desired 2-bromo-6-aminophenol derivative.

Parameter	Ullmann Condensation	Buchwald-Hartwig Coupling	Causality / Rationale
Catalyst	Copper (stoichiometric or catalytic)	Palladium (catalytic, 1-5 mol%)	Palladium offers higher turnover numbers and broader functional group tolerance.[19]
Temperature	High (often >150 °C)	Mild to moderate (80-120 °C)	Ligand-accelerated catalysis allows for lower activation energy barriers.[20]
Ligands	Often none, or simple ligands	Bulky, electron-rich phosphines	Ligands are crucial for stabilizing the Pd(0) state and promoting reductive elimination.[21]
Substrate Scope	Limited, often requires activated aryl halides	Very broad for both coupling partners	The versatility of the palladium catalyst and ligand library enables a wide range of transformations.[19]

Table 2: Comparison of C-O/C-N coupling reaction conditions.

Conclusion

2,6-Dibromophenol is a foundational starting material in modern synthetic chemistry, offering multiple pathways for molecular elaboration.[2][8] Its application extends from the synthesis of economically significant agrochemicals like Bromoxynil to the construction of complex diaryl ether and diaryl amine cores found in numerous pharmaceuticals. The advent of palladium-catalyzed cross-coupling reactions has dramatically expanded the utility of 2,6-dibromophenol, allowing chemists to perform C-O and C-N bond formations under relatively mild conditions with high efficiency and broad substrate scope. The protocols and insights provided herein serve as a practical guide for leveraging the unique reactivity of this powerful chemical intermediate.

References

• Vertex AI Search. (n.d.). 2 6-Dibromo Phenol - High Purity for Organic and Pharmaceutical Synthesis at Best Price. Retrieved January 14, 2026.

• LookChem. (n.d.). 2,6-Dibromophenol (CAS 608-33-3): Your Key Intermediate for Advanced Organic Synthesis. Retrieved January 14, 2026, from [Link]

• Wikipedia. (n.d.). Ullmann condensation. Retrieved January 14, 2026, from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 14, 2026, from [Link]

• Google Patents. (n.d.). CN105859583A - Method for synthesizing 2, 6-dibromo-4-cyanophenol.

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved January 14, 2026, from [Link]

• The University of Groningen research portal. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved January 14, 2026, from [Link]

• Wikipedia. (n.d.). Bromoxynil. Retrieved January 14, 2026, from [Link]

• MDPI. (2022, November 1). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. Retrieved January 14, 2026, from [Link]

• PubChem. (n.d.). Bromoxynil | C7H3Br2NO | CID 15531. Retrieved January 14, 2026, from [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved January 14, 2026, from [Link]

• Wikipedia. (n.d.). Ullmann reaction. Retrieved January 14, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Ullmann reaction – Knowledge and References. Retrieved January 14, 2026, from [Link]

• PubChem. (n.d.). 2,6-Dibromophenol | C6H4Br2O | CID 11847. Retrieved January 14, 2026, from [Link]

• PMC - NIH. (n.d.). Practical Catalytic Asymmetric Synthesis of Diaryl-, Aryl Heteroaryl- and Diheteroarylmethanols. Retrieved January 14, 2026, from [Link]

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Protocol for the acetylation of 2,6-Dibromophenol

Application Note: A-26DBPA

Protocol for the Robust Acetylation of 2,6-Dibromophenol using Acetic Anhydride and Pyridine

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive, field-proven protocol for the acetylation of 2,6-dibromophenol to synthesize 2,6-dibromophenyl acetate. The procedure utilizes acetic anhydride as the acetylating agent and pyridine as both a catalyst and a base. This application note details the underlying chemical principles, a step-by-step experimental guide, critical safety procedures, and methods for product characterization and purification.

Introduction and Scientific Principles

2,6-Dibromophenol is a significant chemical entity, found naturally in certain marine organisms and serving as a valuable building block in organic synthesis. The acetylation of its phenolic hydroxyl group is a common strategy to protect it during subsequent synthetic steps or to modify the molecule's overall properties. This process, an O-acylation, converts the phenol into a more stable phenyl acetate ester.

The reaction proceeds via nucleophilic acyl substitution. While phenols are not typically reactive enough to be acetylated by acetic anhydride alone, the reaction is efficiently promoted by a base catalyst like pyridine.[1][2] Pyridine serves a dual purpose:

• Nucleophilic Catalyst: Pyridine attacks the electrophilic carbonyl carbon of acetic anhydride to form a highly reactive N-acetylpyridinium ion intermediate. This intermediate is significantly more electrophilic than acetic anhydride itself.

• Base: The phenolic proton is acidic and is abstracted by pyridine. The resulting phenoxide is a much stronger nucleophile than the neutral phenol, readily attacking the N-acetylpyridinium ion. Pyridine also serves to neutralize the acetic acid byproduct generated during the reaction.[3]

Reaction Mechanism: Pyridine-Catalyzed Acetylation

The mechanism involves the activation of the acetylating agent by pyridine, followed by nucleophilic attack from the deprotonated phenol.

Caption: Pyridine-catalyzed acetylation mechanism.

Hazard Analysis and Safety Precautions

This protocol involves hazardous materials that require strict safety measures. The entire procedure must be conducted inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Required PPE:

• Flame-retardant laboratory coat

• Nitrile gloves (inspect before use)

• Tightly fitting safety goggles or a face shield

Reagent-Specific Hazards:

Reagent	Hazards	Handling Precautions
2,6-Dibromophenol	Harmful if swallowed, in contact with skin, or if inhaled.[4] Causes skin, eye, and respiratory irritation.[5][6]	Avoid creating dust.[5] Use in a well-ventilated area. Wash hands thoroughly after handling.[6]
Acetic Anhydride	Flammable liquid and vapor.[7][8] Fatal if inhaled. Causes severe skin burns and eye damage.[7] Reacts violently with water.[7]	Keep away from heat, sparks, and open flames.[7] Store in a tightly closed container away from moisture.[7] Handle with extreme care, avoiding any contact or inhalation.[9]
Pyridine	Highly flammable liquid. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.[10]	Use in a well-ventilated area. Avoid all contact. Has a strong, unpleasant odor.

In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[6][9]

Detailed Experimental Protocol

This protocol is designed for the acetylation of a 10 mmol scale reaction. Adjust quantities proportionally for different scales.

Materials and Reagents

Reagent / Material	Grade	Supplier	Quantity / Specification
2,6-Dibromophenol	>99%	e.g., Sigma-Aldrich	2.52 g (10.0 mmol)
Acetic Anhydride	Reagent Grade, >98%	e.g., Sigma-Aldrich	1.53 mL (1.65 g, 16.2 mmol)
Pyridine	Anhydrous, >99.8%	e.g., Sigma-Aldrich	20 mL
Diethyl Ether (Et₂O)	Anhydrous	e.g., Fisher Scientific	~150 mL
Hydrochloric Acid (HCl)	1 M aqueous solution	-	~100 mL
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution	-	~50 mL
Brine (NaCl solution)	Saturated aqueous solution	-	~50 mL
Sodium Sulfate (Na₂SO₄)	Anhydrous	e.g., VWR	As needed
Round-bottom flask	-	-	100 mL
Magnetic stirrer & stir bar	-	-	-
Separatory funnel	-	-	250 mL
Rotary evaporator	-	-	-

Step-by-Step Procedure

• Reaction Setup: Place a magnetic stir bar in a 100 mL round-bottom flask. Add 2,6-dibromophenol (2.52 g, 10.0 mmol).

• Dissolution: Inside a fume hood, add 20 mL of anhydrous pyridine to the flask. Stir the mixture at room temperature until the solid is completely dissolved.

• Reagent Addition: Cool the flask in an ice bath (0 °C). Using a syringe, add acetic anhydride (1.53 mL, 16.2 mmol) dropwise to the stirred solution over 5-10 minutes. Causality Note: Dropwise addition is crucial to control the exothermic reaction between acetic anhydride and pyridine.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching and Work-up: Once the starting material is consumed, carefully pour the reaction mixture into a beaker containing ~100 g of crushed ice and 50 mL of cold water. Stir until the ice has melted.

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous phase with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with:

  • 1 M HCl (2 x 50 mL) to remove pyridine.

  • Saturated NaHCO₃ solution (1 x 50 mL) to neutralize any remaining acid.

  • Brine (1 x 50 mL) to remove residual water.

  • Self-Validation Note: Each washing step is critical for removing impurities. The HCl wash removes the catalyst/base, and the bicarbonate wash removes acetic acid. Proper separation ensures a purer final product.[11]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[12]

Purification

The crude product, typically an off-white solid or oil, can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes.

Experimental Workflow and Data Summary

Workflow Diagram

Caption: Step-by-step experimental workflow.

Quantitative Data Summary

Parameter	Value	Moles (mmol)	Equivalents
2,6-Dibromophenol	2.52 g	10.0	1.0
Acetic Anhydride	1.53 mL (1.65 g)	16.2	~1.6
Pyridine (Solvent/Catalyst)	20 mL	-	-
Reaction Temperature	0 °C to Room Temp.	-	-
Reaction Time	1-3 hours	-	-

Product Characterization

The final product, 2,6-dibromophenyl acetate, should be characterized to confirm its identity and purity.[13]

• Appearance: White crystalline solid.

• Molecular Formula: C₈H₆Br₂O₂

• Molecular Weight: 293.94 g/mol [13]

Spectroscopic Analysis

• ¹H NMR (CDCl₃, 400 MHz): The spectrum is expected to show a sharp singlet for the methyl protons of the acetyl group and a characteristic pattern for the three aromatic protons.

  • δ ~7.6-7.0 (m, 3H, Ar-H)

  • δ ~2.35 (s, 3H, -OCOCH₃)

• ¹³C NMR (CDCl₃, 100 MHz): Key signals include the carbonyl carbon, aromatic carbons (some showing C-Br coupling), and the acetyl methyl carbon.

  • δ ~168 ppm (C=O)

  • δ ~145-120 ppm (Ar-C)

  • δ ~21 ppm (-CH₃)

• Infrared (IR) Spectroscopy (ATR): The most prominent change from the starting material is the appearance of a strong ester carbonyl stretch and the disappearance of the broad phenolic -OH stretch.

  • C=O Stretch: ~1765-1750 cm⁻¹ (strong)[14][15]

  • C-O Stretch: ~1300-1200 cm⁻¹[15]

  • -OH Stretch (from starting material): Disappearance of the broad band at ~3500-3200 cm⁻¹

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reaction time.2. Reagents (esp. acetic anhydride) have degraded due to moisture.	1. Extend reaction time and continue monitoring by TLC.2. Use fresh, anhydrous reagents. Ensure glassware is thoroughly dried.
Low Yield	1. Inefficient extraction.2. Product loss during washing (hydrolysis).3. Incomplete reaction.	1. Perform at least three extractions with the specified solvent.2. Perform washing steps quickly and without excessive agitation. Do not let layers sit for extended periods.
Product is an Oil/Gummy	Presence of residual pyridine or acetic acid.	Ensure washing steps are performed thoroughly. Co-evaporation with toluene can help remove final traces of pyridine.[3] Re-dissolve in ether and re-wash if necessary.
Hydrolysis of Product	Exposure to water in acidic or basic conditions during work-up.	Neutralize the reaction mixture promptly and proceed with extraction. Do not delay the work-up steps.

Conclusion

This protocol describes a reliable and efficient method for the acetylation of 2,6-dibromophenol. By understanding the underlying chemical principles and adhering strictly to the safety and experimental guidelines, researchers can consistently synthesize high-purity 2,6-dibromophenyl acetate. The detailed work-up and characterization steps provide a self-validating system to ensure the successful outcome of the synthesis, making it a valuable procedure for professionals in chemical research and drug development.

References

• ResearchGate. IR spectrum of PhOAc is obtained in the C=O stretching frequency... Available at: [Link]

• Semantic Scholar. The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride. Available at: [Link]

• PubChem. 2,6-Dibromophenol. Available at: [Link]

• CPAchem. Safety data sheet - 2,6-dibromophenol. Available at: [Link]

• ResearchGate. Deconvoluted ATR‐IR spectra of the C=O stretching region for phenyl... Available at: [Link]

• RSC Publishing. The pyridine-catalysed acylation of phenols by carboxylic acid anhydrides in carbon tetrachloride: Hammett, Brønsted, and Taft relationships as evidence for general base catalysis. Available at: [Link]

• ResearchGate. What is the best work-up for acetic anhydride/pyradine acetylation? Available at: [Link]

• Journal of the Chemical Society B: Physical Organic. The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride. Available at: [Link]

• Journal of the American Chemical Society. Carbonyl-stretching frequencies in substituted phenyl carboxylates. Available at: [Link]

• National Institutes of Health. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Available at: [Link]

• ResearchGate. A Fast and Convenient Procedure for the Acetylation of Alcohols. Available at: [Link]

• CPAchem. Safety data sheet - Acetic anhydride-pyridine. Available at: [Link]

• The Royal Society of Chemistry. Supporting information. Available at: [Link]

• YouTube. Friedel Crafts Acylation of Anisole Experiment Part 2: Reaction, Workup, and Characterization. Available at: [Link]

• GlycoPODv2. O-Acetylation using acetic anhydride in pyridine. Available at: [Link]

• MDPI. Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. Available at: [Link]

• ResearchGate. The Pyridine-Catalysed Acylation of Pine Sapwood and Phenolic Model Compounds... Available at: [Link]

• ResearchGate. How can I get acetylation with acetic anhydride and prydine? Available at: [Link]

• Atonarp. SDS for Acetic Anhydride: A Guide to Chemical Safety. Available at: [Link]

• University of California, Los Angeles. IR Spectroscopy Tutorial: Esters. Available at: [Link]

• New Jersey Department of Health. ACETIC ANHYDRIDE HAZARD SUMMARY. Available at: [Link]

• International Labour Organization. ICSC 0209 - ACETIC ANHYDRIDE. Available at: [Link]

• Chemistry LibreTexts. 11.5: Infrared Spectra of Some Common Functional Groups. Available at: [Link]

• Human Metabolome Database. 13C NMR Spectrum (1D, 15.09 MHz, CDCl3, experimental). Available at: [Link]

• ResearchGate. Determination of trace concentrations of bromophenols in water... Available at: [Link]

• Organic Syntheses. Procedure for the preparation of 2-(2-bromophenyl)-2-propylpentanal. Available at: [Link]

• National Institutes of Health. 1H-[13C] NMR spectroscopy of the rat brain during infusion of [2-13C] acetate at 14.1 T. Available at: [Link]

• PubChem. 2,6-Dibromophenol acetate. Available at: [Link]

• University of Wisconsin-Madison. NMR Spectroscopy – 1H NMR Chemical Shifts. Available at: [Link]

• Google Patents. Process for preparation of o-(2,6-dichloroanilino)phenylacetic acid and novel intermediate...

• RSC Publishing. Green process development for the preparation of 2,6-dibromo-4-nitroaniline... Available at: [Link]

• MDPI. A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Available at: [Link]

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Application Note: A Comprehensive Guide to the Use of 2,6-Dibromophenol as an Analytical Standard in Environmental Testing

Abstract

This technical guide provides a detailed framework for researchers, environmental scientists, and analytical chemists on the application of 2,6-Dibromophenol (2,6-DBP) as an analytical standard. Given its structural relevance to key environmental pollutants such as brominated flame retardants (BFRs) and their degradation byproducts, 2,6-DBP is an invaluable tool for the precise quantification of these hazardous compounds in diverse environmental matrices. This document elucidates its fundamental physicochemical properties, provides validated protocols for the preparation of analytical standards, and details its application in chromatographic methods, primarily Gas Chromatography-Mass Spectrometry (GC-MS). A core focus is placed on explaining the scientific rationale behind experimental choices to ensure methodological robustness and data of the highest integrity.

Introduction: The Strategic Importance of 2,6-Dibromophenol in Environmental Analysis

The pervasive use of brominated flame retardants (BFRs) in a vast array of consumer and industrial products has resulted in their widespread distribution in the environment.[1][2][3] Many of these compounds, such as polybrominated diphenyl ethers (PBDEs) and their metabolic or environmental breakdown products, are now recognized as persistent, bioaccumulative, and toxic.[3] 2,6-Dibromophenol (2,6-DBP) is a known metabolite of more complex BFRs and has been detected in various environmental compartments and marine organisms.[4][5][6][7]

Its structural analogy to these contaminants makes 2,6-DBP an exemplary surrogate or internal standard for analytical methodologies aimed at quantifying brominated phenols.[8] An effective analytical standard must mimic the chemical behavior of the target analytes during sample preparation and analysis without being endogenously present in the samples. 2,6-DBP meets these criteria, enabling analysts to accurately assess and correct for analyte losses during complex extraction and clean-up procedures, thereby ensuring the reliability of quantitative data.[9]

Physicochemical Characteristics

A comprehensive understanding of the physicochemical properties of 2,6-Dibromophenol is fundamental to its correct handling, storage, and application as an analytical standard. At ambient temperatures, it exists as a white to off-white crystalline solid with a distinct phenolic odor.[8][10]

Property	Value	Source(s)
Chemical Formula	C₆H₄Br₂O	[10][11][12]
Molar Mass	251.90 g/mol	[5][6][12]
Melting Point	53-58 °C (range from sources)	[13][14]
Boiling Point	255-256 °C	[5][13]
Solubility	Soluble in ethanol, ether; sparingly soluble in water.	[10][13]
pKa	6.67	[5][10]

Table 1: Key Physicochemical Properties of 2,6-Dibromophenol.

The compound's limited solubility in water and its acidic nature (pKa of 6.67) are critical parameters that dictate its behavior during pH-dependent extraction protocols like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[5][10]

Synthesis and Purity of Analytical Grade 2,6-Dibromophenol

For use as an analytical standard, 2,6-Dibromophenol must be of the highest purity (typically ≥98.5%).[14] The most common synthesis method is the direct bromination of phenol.[15] This reaction proceeds via electrophilic aromatic substitution, where the hydroxyl group of phenol activates the benzene ring, directing the bromine atoms to the ortho and para positions.[15]

Caption: Simplified overview of 2,6-Dibromophenol synthesis and purification.

A specific method involves reacting phenol with N-Bromosuccinimide (NBS) in dichloromethane, which can yield high purity 2,6-DBP suitable for analytical applications.[16] Post-synthesis, purification is typically achieved by recrystallization from a solvent system like aqueous acetic acid to remove isomers and unreacted starting materials.[17] The final product's purity must be verified using a quantitative technique such as GC-MS, with an assay result of ≥98.5% being the standard for analytical grade material.[14]

Protocols for Standard Solution Preparation

The accuracy of all subsequent quantitative measurements hinges on the meticulous preparation of stock and working standard solutions.

Materials

• High-purity 2,6-Dibromophenol (≥98.5% assay)

• Class A volumetric flasks and pipettes

• Calibrated analytical balance (± 0.0001 g)

• High-purity solvents (e.g., Toluene, Methanol - HPLC or GC grade)[4][18]

• Amber glass vials with PTFE-lined septa

Step-by-Step Protocol: Stock and Working Standards

• Primary Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of 2,6-DBP into a clean weighing dish.

  • Quantitatively transfer the solid to a 10 mL Class A volumetric flask using a solvent-compatible funnel.

  • Rinse the weighing dish and funnel with small aliquots of the chosen solvent (e.g., Toluene) to ensure a complete transfer.

  • Add solvent to the flask until it is about two-thirds full, then gently swirl to completely dissolve the solid.

  • Allow the solution to equilibrate to ambient temperature.

  • Carefully bring the solution to the calibration mark with the solvent.

  • Stopper the flask and invert it multiple times to ensure homogeneity.

  • Calculate the precise concentration based on the initial mass and final volume.

  • Transfer to a labeled amber vial and store at room temperature, protected from light.[18]

• Working Standard Solutions:

  • Prepare a series of working standards by performing serial dilutions of the primary stock solution.

  • Use Class A volumetric pipettes and flasks for all dilutions to maintain accuracy.

  • The final diluent should be the same solvent used for the final sample extracts to mitigate matrix mismatch effects.

Causality and Trustworthiness: The use of Class A glassware and a calibrated balance is non-negotiable as it forms the foundation of volumetric and gravimetric accuracy. Storage in amber vials at the recommended temperature minimizes photodegradation and solvent evaporation, ensuring the long-term stability and integrity of the standard's certified concentration.[18][19]

Application in GC-MS Analysis of Environmental Samples

2,6-DBP is frequently employed as a surrogate standard in methods for analyzing phenols in environmental samples, such as EPA Method 8041A.[9] The following protocol outlines a typical workflow.

Sample Preparation, Extraction, and Derivatization

For GC analysis, the polar hydroxyl group of phenols leads to poor chromatographic peak shape and potential thermal degradation.[20] Derivatization is therefore a critical step to increase volatility and thermal stability.[21][22] Acetylation with acetic anhydride is a simple and efficient derivatization procedure for phenols.[23]

Caption: General workflow for GC-MS analysis of phenols using 2,6-DBP.

Detailed Derivatization Protocol (Acetylation):

• Concentrate the sample extract containing the extracted phenols and 2,6-DBP to approximately 1 mL.

• Add 100 µL of pyridine (as a catalyst) and 200 µL of acetic anhydride.

• Seal the vial and heat at 60°C for 20-30 minutes.

• Cool the reaction mixture to room temperature.

• Add 5 mL of a 5% aqueous sodium sulfate solution to quench the reaction and partition the derivatized phenols.

• Vortex the mixture vigorously for 1 minute.

• Extract the acetylated derivatives into an organic solvent like hexane or dichloromethane.

• The resulting extract is now ready for clean-up and GC-MS analysis.

Causality Note: The acetylation reaction converts the polar hydroxyl group (-OH) into a nonpolar acetate ester group (-OCOCH₃). This transformation reduces intermolecular hydrogen bonding, which in turn lowers the boiling point of the analyte and minimizes its interaction with active sites in the GC system, resulting in sharper, more symmetrical chromatographic peaks and improved sensitivity.[23]

Instrumental Parameters for GC-MS

The following table provides typical instrumental parameters for the analysis of acetylated 2,6-DBP.

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms or equivalent (30m x 0.25mm, 0.25µm)	A non-polar column providing good separation for semi-volatile compounds.
Injector	Splitless, 250°C	Ensures efficient transfer of trace analytes onto the column.
Oven Program	50°C (2 min hold), ramp at 10°C/min to 280°C (5 min hold)	Provides effective separation of a range of brominated phenols.
Carrier Gas	Helium, 1.2 mL/min constant flow	Inert carrier gas for optimal chromatographic performance.
MS Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization energy for reproducible fragmentation and library matching.
Acquisition Mode	Selected Ion Monitoring (SIM)	Maximizes sensitivity by monitoring specific, characteristic ions for the analytes.

Table 2: Typical GC-MS parameters for 2,6-DBP analysis.

Characteristic Ions for Acetylated 2,6-DBP (m/z):

• Quantification Ion: 294 (M⁺)

• Qualifier Ions: 252, 173

Quality Control and Data Interpretation

The primary role of 2,6-DBP as a surrogate standard is to monitor the performance of the analytical method for each sample. The recovery of the surrogate is calculated as:

Recovery (%) = (Amount of 2,6-DBP detected / Amount of 2,6-DBP spiked) x 100

Acceptable recovery limits are typically established by the laboratory (e.g., 70-130%). Results falling outside these limits may indicate a matrix interference or a failure in the extraction or derivatization process, necessitating sample re-analysis. For precise quantification, an isotopically labeled internal standard, such as ¹³C₆-2,6-Dibromophenol, can be added just before injection to correct for injection volume variability.[24]

Conclusion

2,6-Dibromophenol serves as a robust and reliable analytical standard for the quantification of brominated phenols in environmental matrices. Its physicochemical properties are well-suited for mimicking the behavior of these target contaminants through complex sample preparation procedures. By adhering to the detailed protocols for standard preparation, sample derivatization, and instrumental analysis outlined in this guide, laboratories can achieve the high degree of accuracy and precision required for environmental monitoring and regulatory compliance.

References

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• Title: 2,6-Dibromophenol (¹³C₆, 99%)
• Title: Application Note: Analysis of 2,6-Dibromophenol in Environmental Samples by Gas Chromatography-Mass Spectrometry (GC-MS)
• Title: 2,6-Dibromophenol, 99% 1 g Source: Thermo Scientific Chemicals URL
• Title: 2,6-Dibromophenol | Ca2+ Channel Inhibitor Source: MedChemExpress URL
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• Title: Identification of 2,4,6-tribromophenol as an Impurity in Brominated Flame Retardants Source: ResearchGate URL
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Application Notes and Protocols for the Safe Management of 2,6-Dibromophenol Acetate

Introduction and Scope

These application notes provide a detailed guide for the safe handling, storage, and disposal of 2,6-Dibromophenol acetate (CAS No. 28165-72-2).[1] This document is intended for researchers, scientists, and drug development professionals who may handle this compound.

Given the limited availability of specific safety data for 2,6-Dibromophenol acetate, the protocols outlined herein are largely extrapolated from the comprehensive data available for its parent compound, 2,6-Dibromophenol (CAS No. 608-33-3).[2][3][4] The structural similarity suggests that 2,6-Dibromophenol acetate may exhibit comparable toxicological and reactivity profiles. Therefore, it is imperative to handle the acetate form with, at minimum, the same level of caution as the phenol form.

The underlying principle of these protocols is a proactive approach to safety, emphasizing risk mitigation through a combination of engineering controls, personal protective equipment, and stringent operational procedures.

Hazard Identification and Risk Assessment

2,6-Dibromophenol, the parent compound of 2,6-Dibromophenol acetate, is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin and eye irritation.[5][6][7] It is also noted to be very toxic to aquatic life. The toxicological properties of 2,6-Dibromophenol acetate have not been thoroughly investigated, thus it should be handled with care.

Key Physicochemical and Toxicological Data (2,6-Dibromophenol)

Property	Value	Source
Molecular Formula	C6H4Br2O	[3]
Molecular Weight	251.90 g/mol	[5]
Appearance	White to off-white crystalline solid	[2]
Melting Point	53-57 °C	[7]
Boiling Point	255-256 °C	[4]
Solubility	Soluble in ethanol and ether; slightly soluble in water.[4][7]
Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[5] Causes skin and eye irritation.[2][7][8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following PPE is mandatory when handling 2,6-Dibromophenol acetate:

• Eye and Face Protection : Chemical safety goggles or a full-face shield must be worn to protect against splashes.[9][10]

• Hand Protection : Double-gloving with nitrile gloves is recommended for incidental contact. For prolonged handling or when working with concentrated solutions, heavy-duty neoprene or butyl rubber gloves should be worn over nitrile gloves.[9][10] Gloves must be inspected before use and changed immediately if contaminated.

• Body Protection : A flame-retardant lab coat, worn fully buttoned, is required. For tasks with a high risk of splashing, a chemically resistant apron should be worn over the lab coat.[10][11]

• Footwear : Closed-toe shoes are mandatory in the laboratory.[10]

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure to hazardous chemicals.

• Fume Hood : All work with 2,6-Dibromophenol acetate, including weighing, preparing solutions, and conducting reactions, must be performed in a certified chemical fume hood.[2][10] This is crucial to prevent the inhalation of any dust or vapors.

• Ventilation : The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed.[12]

• Safety Shower and Eyewash Station : A safety shower and eyewash station must be readily accessible and tested regularly.[2][11][13]

Safe Handling Protocols

Adherence to a strict handling protocol is essential for user safety and experimental integrity.

Weighing and Transferring

• Preparation : Before handling the compound, ensure all necessary PPE is donned correctly and the fume hood is functioning properly.

• Containment : Perform all weighing and transferring operations within the fume hood. Use a disposable weighing boat or a tared container.

• Dispensing : Use a spatula to carefully transfer the solid material. Avoid creating dust. If the compound is a fine powder, consider wetting it with a small amount of a suitable solvent to minimize dust generation.

• Cleaning : Clean any spills within the balance and fume hood immediately using appropriate procedures (see Section 7).

• Disposal of Weighing Boat : Dispose of the weighing boat in the designated solid chemical waste container.

Solution Preparation

• Solvent Selection : Choose a solvent in which 2,6-Dibromophenol acetate is soluble.

• Dissolution : Add the solvent to the vessel containing the weighed compound slowly. Stir gently to dissolve. Avoid splashing.

• Labeling : Clearly label the container with the chemical name, concentration, date, and appropriate hazard pictograms.

Storage Guidelines

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations.

• Container : Store 2,6-Dibromophenol acetate in a tightly sealed, properly labeled container.[2][12]

• Location : Store in a cool, dry, and well-ventilated area.[2][12] The storage temperature for 2,6-Dibromophenol acetate is recommended at 4°C.[14]

• Incompatibilities : Store away from strong oxidizing agents, acid chlorides, and acid anhydrides.[7]

• Segregation : Store with other organic compounds, away from incompatible materials such as strong acids and bases.

Spill and Emergency Procedures

Prompt and correct response to spills and exposures is critical.

Spills

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert others.

• Assess : From a safe distance, assess the extent of the spill.

• Contain : If the spill is small and you are trained to handle it, contain the spill using a chemical spill kit.

• Absorb : For liquid spills, use an inert absorbent material. For solid spills, carefully sweep up the material to avoid creating dust.[12]

• Decontaminate : Decontaminate the area with a suitable solvent, followed by soap and water.

• Dispose : Collect all contaminated materials in a sealed bag and dispose of as hazardous waste.

Exposures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[9] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air.[12] If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and give the person one to two glasses of water to drink. Seek immediate medical attention.

Disposal Procedures

All waste containing 2,6-Dibromophenol acetate must be treated as hazardous waste.

• Waste Collection : Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

• Labeling : Label waste containers with "Hazardous Waste" and the full chemical name.

• Disposal : Dispose of the waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[2][12] Do not pour down the drain.[5]

Visual Workflow for Safe Management

Caption: Workflow for the safe management of 2,6-Dibromophenol acetate.

References

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• Vanderbilt University. Phenol Chemical Safety Protocol. [Link]

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• National Institutes of Health. Acute Toxicities of Bromophenols to Alga and Daphina: Comparative Species Sensitivity Distribution Between Standard and Dietary Supplementation Tests. [Link]

• IndiaMART. 2 6-Dibromo Phenol - High Purity for Organic and Pharmaceutical Synthesis. [Link]

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Application Notes & Protocols: A Researcher's Guide to the Experimental Bromination of Phenols

Abstract: The bromination of phenols is a fundamental and widely utilized transformation in organic synthesis, providing critical building blocks for pharmaceuticals, agrochemicals, and materials science. The high reactivity of the phenolic ring, conferred by the activating hydroxyl group, makes this reaction facile yet presents significant challenges in controlling regioselectivity and the extent of bromination. This guide offers an in-depth exploration of the experimental setups for the bromination of phenols. It moves beyond simple procedural lists to explain the causality behind methodological choices, from controlling mono- versus poly-substitution to employing modern, greener alternatives. Detailed, field-proven protocols for various brominating agents, including molecular bromine, N-Bromosuccinimide (NBS), and in situ generated bromine, are provided to equip researchers with a robust framework for achieving desired outcomes with high fidelity and safety.

Mechanistic Insights: The Basis of Reactivity and Regioselectivity

The bromination of a phenol is a classic example of an electrophilic aromatic substitution (EAS) reaction.[1][2] The core principles governing this transformation are rooted in the electronic properties of the phenol molecule.

1.1. The Role of the Hydroxyl Group: A Powerful Activator The hydroxyl (-OH) group is a potent activating group.[3] Its oxygen atom possesses lone pairs of electrons that are donated into the aromatic π-system through resonance. This donation significantly increases the electron density of the benzene ring, making it far more nucleophilic and thus more reactive towards electrophiles than benzene itself.[2][3] Consequently, the bromination of phenol can proceed rapidly without the need for a Lewis acid catalyst (like FeBr₃) that is typically required for the bromination of benzene.[2][4]

1.2. Directing Effects and Control of Regioselectivity The resonance donation from the hydroxyl group preferentially increases electron density at the positions ortho and para to it. This makes these sites the primary targets for electrophilic attack.[1][4] The key to a successful experiment lies in controlling which of these sites react and to what extent.

• Solvent Polarity is Crucial: The choice of solvent dramatically influences the outcome.

  • In polar protic solvents like water or acetic acid, the bromine molecule (Br₂) becomes polarized, facilitating the formation of a highly reactive electrophilic bromine species. This high reactivity, coupled with the activated phenol ring, leads to exhaustive bromination at all available ortho and para positions, typically yielding 2,4,6-tribromophenol as a white precipitate.[4][5][6]

  • In non-polar solvents like dichloromethane (DCM), carbon disulfide (CS₂), or carbon tetrachloride (CCl₄), the bromine molecule is less polarized. The reaction is therefore less aggressive, allowing for controlled mono-bromination, which yields a mixture of o-bromophenol and p-bromophenol.[4][6] The para product is often the major isomer due to reduced steric hindrance compared to the ortho positions.

• Steric Hindrance: For substituted phenols, the steric bulk of existing groups can influence the regioselectivity. For instance, in a para-substituted phenol, bromination is directed exclusively to the ortho positions.[7] Large substituents can hinder reaction at adjacent sites.[8]

Caption: Mechanism of electrophilic bromination of phenol.

Safety First: Handling Bromine and Brominating Agents

Chemical integrity begins with safety. Bromine and its reagents require strict handling protocols.

• Molecular Bromine (Br₂): This is a volatile, dark red-brown liquid that is highly toxic and corrosive.[9][10] Exposure can cause severe chemical burns to the skin, eyes, and respiratory tract.[9][11]

  • Mandatory Precautions: Always handle liquid bromine in a certified chemical fume hood.[10] Wear appropriate Personal Protective Equipment (PPE), including heavy-duty chemical-resistant gloves (e.g., nitrile), splash goggles, a face shield, and a lab coat.[10][12][13]

  • Spill & Quench: Keep a neutralizing agent readily available. A 10% solution of sodium thiosulfate (Na₂S₂O₃) is effective for quenching excess bromine or cleaning up small spills.[14] The characteristic red-brown color will disappear upon successful quenching.[14]

• N-Bromosuccinimide (NBS): A white crystalline solid, NBS is a safer and easier-to-handle source of electrophilic bromine.[15] However, it is still an irritant and should be handled with care, wearing standard PPE.

Experimental Protocols

The following protocols are designed as self-validating systems. Adherence to stoichiometry, temperature, and reaction time is critical for reproducibility.

Protocol 3.1: Selective Monobromination of Phenol

This protocol aims to produce a mixture of ortho- and para-bromophenol by limiting the reactivity of the system.

• Objective: To achieve mono-substitution on the phenol ring.

• Principle: Using a non-polar solvent and low temperature slows the reaction and prevents poly-substitution.[4][6]

• Materials:

  • Phenol

  • Bromine (Br₂)

  • Dichloromethane (DCM), anhydrous

  • 10% Sodium thiosulfate (Na₂S₂O₃) solution

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, dropping funnel, magnetic stirrer, ice bath.

• Procedure:

  • Setup: In a fume hood, dissolve phenol (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar. Cool the flask to 0 °C in an ice bath.

  • Reagent Preparation: In a separate container, prepare a solution of bromine (1.0 eq) in DCM.

  • Addition: Transfer the bromine solution to a dropping funnel and add it dropwise to the stirring phenol solution over 30-60 minutes, maintaining the temperature at 0 °C. The red-brown color of bromine should dissipate as it is consumed.

  • Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for an additional hour. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Work-up:

    • Quench the reaction by slowly adding 10% Na₂S₂O₃ solution until the bromine color disappears completely.

    • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude oil (a mixture of isomers) can be purified by column chromatography on silica gel.

Protocol 3.2: Exhaustive Bromination (Polybromination) of Phenol

This classic experiment demonstrates the high reactivity of phenol in a polar medium.

• Objective: To synthesize 2,4,6-tribromophenol.

• Principle: A polar solvent (water) enhances the electrophilicity of bromine, leading to rapid and complete substitution at all activated positions.[4][6]

• Materials:

  • Phenol

  • Bromine water (saturated solution of Br₂ in water)

  • Sodium bisulfite (NaHSO₃) solution

  • Erlenmeyer flask, filtration apparatus (Büchner funnel).

• Procedure:

  • Setup: Dissolve a small amount of phenol (e.g., 50 mg) in water (e.g., 5 mL) in an Erlenmeyer flask.[5]

  • Addition: Add bromine water dropwise to the phenol solution while swirling the flask. Continue addition until a faint, persistent yellow-orange color from the excess bromine remains.[5] A white precipitate of 2,4,6-tribromophenol will form immediately.

  • Quench: Add a few drops of sodium bisulfite solution to destroy the excess bromine, resulting in a colorless solution with a white precipitate.[5]

  • Isolation: Collect the solid white product by vacuum filtration using a Büchner funnel.

  • Purification: Wash the solid with cold water and allow it to air-dry. The product is often pure enough for characterization, but it can be recrystallized from an ethanol/water mixture if needed.[5]

Protocol 3.3: Selective Bromination with N-Bromosuccinimide (NBS)

NBS is a preferred reagent for controlled bromination due to its solid nature and often higher selectivity.[8][16]

• Objective: To achieve selective monobromination, often favoring the para position.

• Principle: NBS serves as a source of electrophilic bromine. The reaction can be catalyzed by acid and the choice of solvent influences selectivity.[17]

• Materials:

  • Phenol or substituted phenol

  • N-Bromosuccinimide (NBS), recrystallized if necessary[15]

  • Acetonitrile (CH₃CN) or Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer.

• Procedure:

  • Setup: Dissolve the phenol (1.0 eq) in acetonitrile in a round-bottom flask with a magnetic stir bar.

  • Addition: Add NBS (1.0-1.1 eq) to the solution in one portion at room temperature. For less reactive phenols, a catalytic amount of a strong acid like p-toluenesulfonic acid (pTsOH) or HBF₄·Et₂O can be added.[17]

  • Monitoring: Stir the reaction at room temperature. The reaction is typically complete within a few hours. Monitor by TLC until the starting material is consumed.

  • Work-up:

    • Pour the reaction mixture into water and extract with an organic solvent like ethyl acetate or DCM.

    • Wash the combined organic layers with water and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

  • Purification: Purify the product by column chromatography or recrystallization.

Protocol 3.4: Green Bromination via In Situ Generation of Br₂

This approach avoids the direct handling of hazardous liquid bromine by generating it within the reaction mixture.

• Objective: To perform a safer, more environmentally benign bromination.

• Principle: An oxidizing agent reacts with a bromide salt under acidic conditions to produce bromine in situ. A common system is the reaction of potassium bromate (KBrO₃) and potassium bromide (KBr) in the presence of acid.[18]

  • Reaction: KBrO₃ + 5 KBr + 6 H⁺ → 3 Br₂ + 6 K⁺ + 3 H₂O[18]

• Materials:

  • Phenol

  • Potassium bromide (KBr)

  • Potassium bromate (KBrO₃)

  • Dilute sulfuric acid (H₂SO₄) or Acetic Acid[7]

  • Ethanol or Acetic acid/water mixture[7][18]

• Procedure:

  • Setup: Dissolve the phenol (1.0 eq) and potassium bromide (1.0 eq) in the chosen solvent system (e.g., AcOH/H₂O) in a flask.[7]

  • Generation & Reaction: Slowly add a solution of potassium bromate (0.2 eq, as per stoichiometry) to the mixture while stirring. A yellow-orange color should develop as bromine is formed and then consumed by the phenol.

  • Monitoring: Stir at a controlled temperature (e.g., 35 °C) and monitor the reaction by TLC.[7]

  • Work-up: Quench with sodium thiosulfate solution, followed by standard aqueous work-up and extraction as described in Protocol 3.1.

  • Purification: Purify the product by column chromatography or recrystallization.

Caption: General experimental workflow for the bromination of phenols.

Data Summary: Reaction Parameters and Substrate Scope

The choice of brominating agent and conditions is highly dependent on the substrate and the desired product. The following table summarizes typical outcomes.

Substrate	Brominating System	Solvent	Conditions	Major Product(s)	Approx. Yield	Reference
Phenol	Br₂ (1 eq)	CS₂	0 °C	4-Bromophenol, 2-Bromophenol	Mixture	[6]
Phenol	Br₂ (excess)	H₂O	Room Temp	2,4,6-Tribromophenol	>90%	[4][5]
4-Methylphenol	NBS (1 eq)	CH₃CN	Room Temp	2-Bromo-4-methylphenol	Good	[16]
4-Nitrophenol	H₂O₂ / HBr	H₂O	Room Temp	2,6-Dibromo-4-nitrophenol	Quantitative	[19]
2-Naphthol	PIDA / AlBr₃	CH₃CN	23 °C	1-Bromo-2-naphthol	93%	[20][21]
4-Bromophenol	KBr / ZnAl-BrO₃⁻-LDHs	AcOH/H₂O	35 °C	2,4-Dibromophenol	84%	[7]

Product Isolation and Characterization

Following the aqueous work-up and removal of solvent, the crude product often requires purification.

• Purification: Column chromatography on silica gel is the most common method for separating isomeric products or removing impurities. Recrystallization is effective for solid products.

• Characterization: The structure and purity of the final product should be confirmed using standard analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Conclusion

The experimental setup for the bromination of phenols can be tailored with high precision to yield a wide array of valuable brominated aromatics. A thorough understanding of the underlying electrophilic substitution mechanism is paramount to controlling the reaction's regioselectivity and extent. By carefully selecting the brominating agent, solvent, and temperature, researchers can navigate the high reactivity of the phenolic ring to achieve either selective mono-bromination or exhaustive poly-bromination. The adoption of safer reagents like NBS and greener, in situ generation methods represents a significant advancement, aligning potent synthetic capability with modern standards of laboratory safety and environmental responsibility.

References

• Practical, mild and efficient electrophilic bromination of phenols by a new I(iii)-based reagent: the PIDA–AlBr3 system. (2018). Royal Society of Chemistry. [Link]

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• Bromine handling and safety. Slideshare. [Link]

• • Electrophilic Aromatic Substitution. University of Colorado Boulder. [Link]

• Optimising Bromination of Phenols: Investigating the Role of pH and Oxidizer in Electrophilic Substitution Reaction. (2025). ChemRxiv. [Link]

• Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. (2020). National Institutes of Health (NIH). [Link]

• Regioselective Monobromination of Phenols with KBr and ZnAl–BrO3−–Layered Double Hydroxides. (2018). National Institutes of Health (NIH). [Link]

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• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. (2019). National Institutes of Health (NIH). [Link]

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• Brominations with N-Bromosuccinimide and Related Compounds. The Wohl-Ziegler Reaction. (1942). ACS Publications. [Link]

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Application Notes & Protocols: DOPO and its Derivatives in the Manufacturing of High-Performance Flame Retardants and Dyes

Prepared by: Senior Application Scientist

Introduction: The Principle of Multifunctional Chemical Scaffolds

In modern materials science and industrial manufacturing, efficiency and performance are paramount. The development of chemical intermediates that can serve as foundational scaffolds for multiple high-performance applications represents a significant advancement. One such exemplary scaffold is 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide , commonly known as DOPO . This organophosphorus compound is a cornerstone in the production of halogen-free flame retardants.[1][2][3] Its unique heterocyclic structure, containing a reactive P-H bond, not only imparts exceptional fire retardancy but also serves as a versatile anchor point for the synthesis of complex functional molecules, including specialty dyes.[2][4][5]

This guide provides an in-depth exploration of DOPO and its derivatives, detailing their mechanisms, synthesis, and application in two critical manufacturing sectors: flame retardants for polymers and high-performance dyes for textiles. By understanding the core chemistry of the DOPO scaffold, researchers and professionals can leverage its properties to develop innovative and efficient materials.

Application in High-Performance Flame Retardants

The phasing out of halogenated flame retardants due to environmental and health concerns has propelled phosphorus-based agents like DOPO to the forefront.[6] DOPO and its derivatives are highly valued for their efficiency at low concentrations, high thermal stability, and their dual-mode flame retardant action.[1][4]

Mechanism of Flame Retardancy

DOPO-based flame retardants operate through a synergistic combination of gas-phase and condensed-phase inhibition, making them highly effective.[1][4]

• Gas-Phase Inhibition: During combustion, the DOPO structure decomposes to release phosphorus-containing radicals (e.g., PO•, HPO•). These radicals act as scavengers in the flame, interrupting the exothermic chain reactions of combustion by quenching highly reactive H• and OH• radicals.[4][7][8]

• Condensed-Phase Action (Charring): In the solid polymer matrix, the phosphorus component accelerates dehydration and cross-linking reactions.[4][9] This process promotes the formation of a stable, insulating layer of char on the material's surface.[10][11] This char layer serves multiple protective functions: it acts as a physical barrier to prevent the release of flammable volatile gases, insulates the underlying polymer from heat, and limits the ingress of oxygen.[4][11]

The following diagram illustrates this dual-action mechanism.

Caption: Dual-action flame retardancy mechanism of DOPO-based additives.

Protocol: Synthesis of a Reactive DOPO-based Flame Retardant (DOPO-HQ)

A common strategy to ensure the permanence of the flame retardant and maintain the mechanical properties of the host polymer is to use a reactive type, which becomes part of the polymer backbone. DOPO-HQ (10-(2,5-dihydroxyphenyl)-9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide) is an excellent example, featuring hydroxyl groups that can react with epoxy, isocyanate, or ester linkages.[12][13][14]

Objective: To synthesize DOPO-HQ via the addition reaction of DOPO and p-benzoquinone.

Materials:

• 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO)

• p-Benzoquinone (BQ)

• 2-Ethoxyethanol (or Toluene)[12][13]

• Nitrogen (N2) gas supply

• Reaction flask with reflux condenser, magnetic stirrer, and N2 inlet

• Heating mantle

• Filtration apparatus (Büchner funnel)

• Vacuum oven

Procedure:

• Setup: Assemble the reaction flask setup in a fume hood. Ensure all glassware is dry.

• Reagent Addition: To the flask, add DOPO (e.g., 21.6 g, 0.1 mol) and 2-ethoxyethanol (80 mL).[12]

• Inert Atmosphere: Begin purging the flask with a gentle stream of nitrogen gas.

• Dissolution: Start stirring and heat the mixture to 90 °C to completely dissolve the DOPO.

• BQ Addition: Once dissolved, add p-benzoquinone (e.g., 9.7 g, 0.09 mol) portion-wise over 10-15 minutes.[12]

  • Scientist's Note: Portion-wise addition helps to control the initial exotherm of the reaction.

• Reaction: Increase the temperature to 125 °C and maintain reflux for 4 hours under a continuous N2 blanket.[12] The solution will typically change color, and a precipitate may form.

• Cooling & Isolation: After 4 hours, turn off the heat and allow the mixture to cool to room temperature. A solid precipitate of DOPO-HQ should form.

• Filtration: Isolate the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of cold 2-ethoxyethanol or an alternative solvent like toluene to remove unreacted starting materials.

• Drying: Dry the off-white powder product in a vacuum oven at 90 °C for 12 hours to remove residual solvent.[12]

• Characterization: Confirm the structure and purity of the synthesized DOPO-HQ using FTIR and NMR spectroscopy. The FTIR spectrum should show the disappearance of the P-H peak from DOPO (around 2345 cm⁻¹) and the appearance of broad O-H peaks.[15]

Application Protocol: Incorporation of DOPO-HQ into an Epoxy Resin

Objective: To prepare a flame-retardant epoxy thermoset using the synthesized DOPO-HQ.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) epoxy resin

• Synthesized DOPO-HQ

• Curing agent (e.g., Triethylenetetramine, TETA)[10]

• High-torque mechanical stirrer

• Mold for casting specimens

• Curing oven

Procedure:

• Pre-reaction: In a beaker, add the DGEBA resin and the desired amount of DOPO-HQ (e.g., to achieve a final phosphorus content of 2-3 wt%).[10] Heat the mixture to 130-140 °C and stir mechanically until the DOPO-HQ is completely dissolved and a homogenous, transparent mixture is obtained.

• Cooling: Allow the mixture to cool to approximately 70-80 °C.

• Curing Agent Addition: Add the stoichiometric amount of the curing agent (TETA) to the mixture and stir vigorously for 5-10 minutes until uniform.

  • Scientist's Note: The viscosity will increase rapidly. Ensure thorough mixing to avoid localized curing and defects.

• Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles.

• Casting: Pour the degassed resin into pre-heated molds.

• Curing: Transfer the molds to a curing oven. A typical curing schedule is 120 °C for 2 hours followed by a post-cure at 150 °C for 2 hours.[16]

• Testing: Once cooled, the specimens can be demolded and subjected to flammability testing.

Performance Data & Characterization

The efficacy of flame retardants is quantified using standardized tests.[17][18] The two most common are the Limiting Oxygen Index (LOI) and the UL 94 vertical burn test.[19][20][21]

Material System	Phosphorus Content (wt%)	LOI (%)	UL 94 Rating	Source
Neat Epoxy Resin	0	~22	Fails	[10][17]
Epoxy + DOPO-M	2.57	29.3	V-0	[10]
Polyurea + DOPO-A	14 (additive wt%)	25.5	V-0	[22]
Epoxy + DOPO Derivative	5 (additive wt%)	30.0	V-0	[23]

• LOI: The minimum percentage of oxygen in a nitrogen/oxygen mixture required to sustain combustion. A value >27% is generally considered flame-retardant.[17]

• UL 94 V-0: The highest rating for vertical burning, indicating that burning stops within 10 seconds after two applications of a flame, and no flaming drips are produced.[18][20]

Application in High-Performance Dyes

The aromatic, electron-rich structure of DOPO derivatives can be leveraged in the synthesis of specialty dyes. While less common than their flame retardant applications, organophosphorus moieties can be incorporated into dye structures to modify properties like photostability, solubility, and affinity for certain substrates.[5][24] A common route is to use an amine-functionalized precursor, which can then undergo diazotization to form an azo dye.

Protocol: Synthesis of a DOPO-based Azo Dye Precursor

Objective: To synthesize an amine-functionalized DOPO derivative that can serve as a diazo component for azo dye synthesis. This protocol is a conceptual illustration based on established organophosphorus and amine synthesis reactions.[23]

Caption: Conceptual workflow for synthesizing a DOPO-diamine dye precursor.

Procedure (Conceptual):

• Imine Formation: React an aromatic diamine with 4-nitrobenzaldehyde to form a bis-imine intermediate.[23]

• Pudovik Reaction: React the bis-imine intermediate with DOPO. The P-H bond of DOPO will add across the C=N double bonds of the imine.[23]

• Reduction: Reduce the nitro groups on the resulting molecule to primary amine groups using a standard reduction method (e.g., catalytic hydrogenation with H₂/Pd or chemical reduction with SnCl₂/HCl). This yields a DOPO-containing aromatic diamine.

Protocol: Synthesis of a DOPO-based Disperse Azo Dye

Objective: To synthesize a disperse azo dye using the DOPO-diamine precursor. Disperse dyes are non-ionic and are used for dyeing hydrophobic fibers like polyester.[25][26]

Materials:

• Synthesized DOPO-Diamine Precursor

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Coupling component (e.g., 2-Naphthol or N,N-diethylaniline)

• Sodium hydroxide (NaOH)

• Ice bath

• Beakers, stir bars

Procedure:

• Diazotization: a. Dissolve the DOPO-Diamine precursor in dilute HCl in a beaker and cool the solution to 0-5 °C in an ice bath.[27][28] b. In a separate beaker, prepare a cold aqueous solution of sodium nitrite. c. Slowly add the sodium nitrite solution dropwise to the cold amine solution with constant stirring. Keep the temperature below 5 °C.[28]

  • Scientist's Note: This reaction forms the unstable diazonium salt. Low temperature is critical to prevent its decomposition.[28] The reaction is complete when the solution gives a positive test with starch-iodide paper (turns blue).

• Coupling Reaction: a. In a separate beaker, dissolve the coupling component (e.g., 2-Naphthol) in an aqueous NaOH solution. Cool this solution in an ice bath.[27] b. Slowly add the cold diazonium salt solution to the cold coupling component solution with vigorous stirring.[29] c. A brightly colored azo dye should precipitate immediately.

• Isolation: a. Continue stirring the mixture in the ice bath for 30 minutes to ensure the reaction is complete. b. Isolate the solid dye by vacuum filtration. c. Wash the filter cake with cold water until the filtrate is neutral. d. Dry the dye product in a desiccator or a low-temperature oven.

Application Protocol: Dyeing of Polyester Fabric

Objective: To apply the synthesized DOPO-based disperse dye to a polyester fabric sample.[30][31]

Materials:

• Synthesized DOPO-based disperse dye

• Polyester fabric swatch

• Dispersing agent

• Acetic acid (to control pH)

• High-temperature, high-pressure beaker (or laboratory dyeing machine)

Procedure:

• Dye Bath Preparation: a. Create a fine paste of the disperse dye with a small amount of a dispersing agent.[25][30] b. Add this paste to a beaker containing water and sonicate to create a stable dispersion. c. Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[30]

• Dyeing: a. Introduce the polyester fabric swatch into the dye bath. b. Seal the dyeing vessel and slowly raise the temperature to 130 °C.[30][32]

  • Rationale: High temperatures are required to swell the polyester fibers, allowing the non-ionic dye molecules to penetrate the fiber structure.[25][30] c. Maintain this temperature for 60 minutes.

• Cooling & Rinsing: a. Slowly cool the vessel down to 60-70 °C before opening. b. Remove the dyed fabric and rinse it thoroughly with hot and then cold water.

• Reduction Clearing: a. To remove surface dye and improve wash fastness, perform a reduction clearing step. This involves washing the fabric in a hot alkaline solution of sodium hydrosulfite.[31] b. Rinse the fabric again and allow it to air dry.

Conclusion

The DOPO scaffold represents a powerful platform for the development of advanced functional materials. Its inherent properties make it an exceptionally effective and environmentally conscious choice for flame retardant applications in a wide range of polymers. Furthermore, its chemical versatility allows for its incorporation into complex molecular architectures, including high-performance dyes. The protocols and data presented in this guide serve as a foundational resource for researchers and professionals aiming to harness the unique chemistry of DOPO to create safer, more efficient, and multifunctional materials for modern manufacturing challenges.

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Application Note: Grignard Reagents as Critical Intermediates in the Synthesis of Pharmaceutical Precursors

Introduction

In the landscape of specialty chemicals, particularly within the pharmaceutical and fine chemical sectors, intermediates are the foundational building blocks upon which complex molecular architectures are constructed. An intermediate is a molecule that is formed from reactants and reacts further to give the desired product. Among the most powerful and versatile classes of intermediates are organomagnesium halides, famously known as Grignard reagents.[1][2] Discovered by Victor Grignard in 1900, these reagents revolutionized organic synthesis by providing a robust method for forming new carbon-carbon bonds.[1][2]

Grignard reagents, with the general formula R-Mg-X (where R is an alkyl or aryl group and X is a halogen), function as potent nucleophiles and strong bases.[2][3] The polarity of the carbon-magnesium bond renders the carbon atom highly nucleophilic, enabling it to attack a wide range of electrophilic centers, most notably the carbonyl carbons of aldehydes, ketones, and esters.[4] This reactivity is fundamental to the synthesis of more complex molecules, such as the secondary and tertiary alcohols that are prevalent motifs in active pharmaceutical ingredients (APIs).[2][4]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis, handling, and application of a representative Grignard reagent, Phenylmagnesium Bromide, as a key intermediate. We will detail a validated protocol for its preparation and subsequent use in the synthesis of Triphenylmethanol, a tertiary alcohol that serves as a structural analog to precursors for drugs like Tamoxifen. The causality behind experimental choices, safety protocols, and analytical validation are emphasized throughout to ensure scientific integrity and reproducibility.

The Fundamental Chemistry of Grignard Reagents

Mechanism of Formation and the Schlenk Equilibrium

The synthesis of a Grignard reagent involves the reaction of an organohalide with magnesium metal in an aprotic, coordinating solvent, typically anhydrous diethyl ether or tetrahydrofuran (THF).[1][3] The solvent is critical, as it coordinates to the magnesium center, stabilizing the organometallic complex and facilitating its formation.[3] The reaction occurs on the surface of the magnesium metal, which is often activated to remove a passivating layer of magnesium oxide.[1]

Once formed, Grignard reagents in solution exist in a dynamic equilibrium, known as the Schlenk equilibrium, between the monomeric form (RMgX) and the dimeric form (R₂Mg and MgX₂). The position of this equilibrium is influenced by the solvent, temperature, and the nature of the R and X groups.

Caption: Schlenk Equilibrium for Grignard Reagents.

Reactivity and Experimental Causality

The significant difference in electronegativity between carbon and magnesium makes the C-Mg bond highly polar, imparting carbanionic character to the organic group. This makes Grignard reagents not only excellent nucleophiles but also very strong bases. Consequently, they will react readily with any protic source, including water, alcohols, and even the N-H bonds of amines.[5][6] This high basicity dictates the most critical experimental requirement for all Grignard reactions: strictly anhydrous (water-free) conditions .[5][6] The presence of even trace amounts of water will quench the reagent, converting it to the corresponding hydrocarbon (e.g., Phenylmagnesium Bromide reacts with water to form benzene), rendering it useless for the desired C-C bond formation and reducing the overall yield.[5] All glassware must be rigorously dried, and anhydrous solvents must be used.[5][7][8] The entire procedure is performed under an inert atmosphere (e.g., dry nitrogen or argon) to prevent both quenching by atmospheric moisture and oxidation.[9]

Protocol: Synthesis and Titration of Phenylmagnesium Bromide

This section provides a self-validating protocol for the preparation of Phenylmagnesium Bromide and the subsequent determination of its active concentration, a critical step for stoichiometric control in further reactions.[10]

Experimental Workflow Overview

Caption: Workflow for Grignard Reagent Synthesis & Titration.

Protocol 1: Preparation of Phenylmagnesium Bromide

Objective: To synthesize Phenylmagnesium Bromide from bromobenzene and magnesium in anhydrous diethyl ether.

Materials:

• Magnesium turnings

• Bromobenzene, reagent grade

• Anhydrous diethyl ether

• Iodine crystal (as initiator)

• Three-neck round-bottom flask, reflux condenser, dropping funnel (all oven-dried)

• Magnetic stirrer and stir bar

• Schlenk line or nitrogen/argon balloon setup

• Drying tubes (e.g., with CaCl₂)

Procedure:

• Apparatus Setup: Assemble the dry three-neck flask with the dropping funnel and reflux condenser. Place a drying tube on top of the condenser. Purge the entire system with dry nitrogen or argon for 10-15 minutes.[7][11]

• Reagent Preparation: Place magnesium turnings and a single small crystal of iodine in the flask. In the dropping funnel, prepare a solution of bromobenzene in about one-third of the total anhydrous diethyl ether.

• Initiation: Add a small portion of the bromobenzene solution to the magnesium turnings. The disappearance of the iodine color and the appearance of cloudiness or bubbling indicates the reaction has started.[7][12] Gentle warming with a heat gun may be necessary if the reaction does not initiate spontaneously.[12]

• Addition: Once the reaction is initiated and self-sustaining (gentle reflux), begin the dropwise addition of the remaining bromobenzene solution from the funnel at a rate that maintains a steady reflux.[13] The reaction is exothermic, so an ice-water bath should be kept nearby for cooling if the reflux becomes too vigorous.[6][11]

• Completion: After the addition is complete, gently heat the mixture to maintain reflux for an additional 15-20 minutes to ensure all the magnesium has reacted.[14] The final solution should appear cloudy and grayish-brown.[8]

• Storage: Cool the solution to room temperature. The reagent is now ready for titration or direct use. It should be kept under an inert atmosphere at all times.

Protocol 2: Titration with a Colorimetric Indicator

Objective: To accurately determine the molar concentration of the prepared Phenylmagnesium Bromide solution.

Rationale: The actual yield of active Grignard reagent is never 100% due to side reactions (e.g., Wurtz coupling to form biphenyl) and quenching by trace impurities.[7] Titration is essential for quantitative experiments. This protocol uses (-)-menthol as a stable, non-hygroscopic acid and 1,10-phenanthroline as an indicator, which forms a colored complex with the Grignard reagent.[10][15]

Materials:

• Phenylmagnesium Bromide solution (from Protocol 1)

• Standardized solution of (-)-menthol in anhydrous THF (e.g., 1.0 M)

• 1,10-phenanthroline (indicator)

• Anhydrous THF

• Dry flask, magnetic stirrer, and gas-tight syringes

Procedure:

• Setup: To a dry flask under an inert atmosphere, add a small amount (~2-3 mg) of 1,10-phenanthroline and ~2 mL of anhydrous THF.[15][16]

• Aliquot Addition: Using a gas-tight syringe, carefully withdraw a precise volume (e.g., 1.00 mL) of the Phenylmagnesium Bromide solution and add it to the indicator solution. A distinct violet or burgundy color should appear, indicating the formation of the Grignard-indicator complex.[15]

• Titration: Titrate by adding the standardized (-)-menthol solution dropwise via syringe while stirring vigorously.[10]

• Endpoint: The endpoint is reached when the colored complex disappears, and the solution becomes colorless or pale yellow.[10] Record the volume of titrant added.

• Calculation:

  • Molarity (Grignard) = [Volume (titrant) × Molarity (titrant)] / Volume (Grignard aliquot)

Parameter	Expected Value	Notes
Theoretical Yield	~1.0 M (based on initial reactants)	Actual yield will be lower.
Titrated Molarity	0.7 - 0.9 M	A typical range for a successful lab preparation.
Endpoint Color Change	Burgundy/Violet to Colorless	Sharp and persistent endpoint.[15]

Application: Synthesis of Triphenylmethanol

This protocol demonstrates the utility of the prepared Phenylmagnesium Bromide intermediate in a classic nucleophilic addition to a ketone, forming a tertiary alcohol.[8]

Reaction Pathway

Caption: Synthesis of Triphenylmethanol via Grignard Addition.

Protocol 3: Synthesis of Triphenylmethanol

Objective: To react Phenylmagnesium Bromide with benzophenone to synthesize Triphenylmethanol.

Procedure:

• Reactant Preparation: In a separate dry flask under an inert atmosphere, dissolve benzophenone in anhydrous diethyl ether.[5][13]

• Grignard Addition: Cool the benzophenone solution in an ice bath. Slowly add the titrated Phenylmagnesium Bromide solution via syringe or dropping funnel.[5][7] The reaction is complete when the initial red color of the reaction mixture fades.[7]

• Quenching: Once the reaction is complete, cool the mixture in an ice bath and slowly add 3M HCl or saturated aqueous ammonium chloride.[7][8] This step must be done carefully as it is exothermic. The acid serves two purposes: it protonates the intermediate magnesium alkoxide to form the final alcohol product, and it dissolves any unreacted magnesium metal.[5][8]

• Workup and Isolation: Transfer the mixture to a separatory funnel. Separate the ether layer. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.[7][14]

• Purification: Evaporate the ether solvent using a rotary evaporator to obtain the crude product.[7] The primary impurity is often biphenyl. The crude solid can be purified by recrystallization from a suitable solvent system (e.g., petroleum ether or an ethanol/water mixture).[17][18]

Product Characterization

The identity and purity of the synthesized Triphenylmethanol should be confirmed using standard analytical techniques.

Technique	Expected Result	Interpretation
Melting Point	160-164 °C	Literature value is ~162 °C. A sharp melting range indicates high purity.[17][19]
¹H NMR	Multiplet ~7.2-7.3 ppm (15H, Ar-H), Singlet ~2.1-3.0 ppm (1H, -OH)	Confirms the presence of three phenyl groups and the hydroxyl proton.[17][19][20]
IR Spectroscopy	Broad peak ~3400-3500 cm⁻¹ (O-H stretch), Peaks ~3000-3100 cm⁻¹ (Aromatic C-H)	Confirms the presence of the alcohol and aromatic functional groups.[17][19]

Safety, Handling, and Troubleshooting

Safety is paramount when working with Grignard reagents.

• Flammability & Pyrophoricity: Ethereal solvents are extremely flammable.[6] Some Grignard reagents can be pyrophoric (ignite spontaneously in air). All operations must be conducted in a fume hood, away from ignition sources, and under an inert atmosphere.[9][11]

• Reactivity with Water: The reaction with water is highly exothermic and releases flammable hydrocarbon gases. Never use water to extinguish a Grignard fire; use a Class D fire extinguisher (for combustible metals) or dry sand.[9]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, and appropriate gloves.[11]

Problem	Possible Cause	Solution
Grignard reaction fails to start.	Wet glassware/solvent; Passivated magnesium.	Ensure all equipment is scrupulously dry.[7] Add a fresh iodine crystal or a small amount of 1,2-dibromoethane to activate the Mg surface.[1]
Low yield of Grignard reagent.	Quenching by moisture/air; Side reactions.	Improve inert atmosphere technique; ensure slow addition of halide to minimize Wurtz coupling.[8]
Low yield of Triphenylmethanol.	Inaccurate Grignard concentration; Incomplete reaction.	Use titrated Grignard reagent for accurate stoichiometry. Allow sufficient reaction time.

Conclusion

Grignard reagents exemplify the crucial role of intermediates in the synthesis of specialty chemicals. Their reliable formation of carbon-carbon bonds has made them an indispensable tool in the pharmaceutical industry for building the complex molecular frameworks of modern drugs.[4][21][22] The successful execution of a Grignard reaction, however, is a testament to a researcher's experimental technique, hinging on the rigorous exclusion of atmospheric moisture and oxygen.[6] By following the detailed, validated protocols for synthesis, titration, and application outlined in this note, scientists can effectively harness the synthetic power of these intermediates, paving the way for innovation in drug development and chemical research. The principles of careful handling, stoichiometric control, and analytical validation are key to achieving reproducible, high-yielding results in the laboratory and on an industrial scale.[9]

References

• Safe Handling Practices of Industrial Scale Grignard Reagents. (n.d.). Google Books.
• The Grignard Reaction. (n.d.).

• 7: The Grignard Reaction (Experiment). (2024, March 16). Chemistry LibreTexts. Retrieved from [Link]

• Preparation of the Grignard reagent, phenylmagnesium bromide. (2012, November 14).

• What are Grignard reagent preparation precautions during preparation? (2022, February 19). Quora. Retrieved from [Link]

• Grignard Reagents: Understanding Phenylmagnesium Bromide's Role in Synthesis. (n.d.).

• Grignard reagent. (2019, April 1). Sciencemadness Wiki. Retrieved from [Link]

• Titration Grignard and BuLi. (n.d.). Scribd. Retrieved from [Link]

• Addition of a Grignard to a Ketone. (n.d.). Utah Tech University.
• Grignard Reaction: Synthesis of Triphenylmethanol. (n.d.).

• The Grignard Synthesis of Triphenylmethanol. (n.d.). TSI Journals. Retrieved from [Link]

• Grignard Reaction. (n.d.). American Chemical Society.
• A Convenient Method for Determining the Concentration of Grignard Reagents. (n.d.).
• Titration of a Grignard Reagent Solution. (2010, October 5).

• Titrating Organometallic Reagents is Easier Than You Think. (2015, January 12). Chemtips. Retrieved from [Link]

• Phenylmagnesium bromide. (n.d.). Wikipedia. Retrieved from [Link]

• Experiment 36A, Triphenylmethanol; Report. (n.d.).

• 5.2: Practical Considerations, Procedural Changes, Safety Tips. (2020, June 11). Chemistry LibreTexts. Retrieved from [Link]

• Grignard reagent. (n.d.). Wikipedia. Retrieved from [Link]

• Grignard Reaction Reagents: A Toolbox for Chemists. (2024, September 19).

• (343a) Continuous Flow Synthesis of Grignard Reagents Towards the Preparation of Advanced Intermediates and Active Pharmaceutical Ingredients – a Modular Approach. (n.d.). AIChE. Retrieved from [Link]

• Navigating the Synthesis Landscape: Key Grignard Reagents for Modern Chemistry. (n.d.).

• Phenylmagnesium bromide. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Safe Continuous Flow Synthesis of the Grignard Reagent and Flusilazole Intermediate via a Dual-Column Microreactor System. (2025, November 21). ACS Publications. Retrieved from [Link]

• Solved 4. Interpret the following 'H NMR spectrum for. (2021, February 8). Chegg.com. Retrieved from [Link]

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Technical Notes & Optimization

Improving the yield and purity of 2,6-Dibromophenol acetate synthesis

Welcome to the technical support guide for the synthesis of 2,6-Dibromophenol Acetate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing the yield and purity of this important chemical intermediate. We will move beyond simple procedural steps to explore the causality behind experimental choices, empowering you to troubleshoot and refine your synthetic strategy.

Section 1: Synthesis Overview and Core Principles

The synthesis of 2,6-Dibromophenol Acetate is typically a two-step process: the selective electrophilic bromination of phenol to form the 2,6-dibromophenol intermediate, followed by the esterification (acetylation) of the phenolic hydroxyl group. The primary challenges lie in controlling the selectivity of the bromination step and ensuring the complete conversion and stability of the acetate ester in the second step.

1.1: Overall Synthetic Workflow

The pathway from phenol to the final purified product involves several critical stages, each with its own set of parameters that must be carefully controlled.

Caption: General workflow for the synthesis of 2,6-Dibromophenol Acetate.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during synthesis in a question-and-answer format.

2.1: Issues in the Bromination of Phenol

Q: My yield of 2,6-Dibromophenol is low, and I'm getting a significant amount of 2,4,6-Tribromophenol as a byproduct. Why is this happening and how can I fix it?

A: This is the most common challenge and is caused by the high reactivity of the phenol ring towards electrophilic substitution. The hydroxyl group is a strong activating group, making the ortho and para positions highly susceptible to bromination[1][2].

Causality & Solution:

• Solvent Effect: The choice of solvent is critical. Using a polar, protic solvent like water (i.e., bromine water) dramatically increases the rate of reaction. In an aqueous medium, phenol partially ionizes to the phenoxide ion, which is even more strongly activated than phenol itself, leading rapidly to the 2,4,6-tribromophenol precipitate[3][4][5].

  • Solution: Perform the reaction in a non-polar, aprotic solvent such as dichloromethane (CH₂Cl₂), carbon tetrachloride (CCl₄), or carbon disulfide (CS₂)[3][4]. These solvents do not ionize the phenol, thus reducing the ring's activation and allowing for a more controlled reaction[4][5].

• Reagent Control: The nature and delivery of the brominating agent matter.

  • Solution 1: Instead of elemental bromine (Br₂), consider using N-Bromosuccinimide (NBS) as the brominating agent. NBS provides a slow, controlled release of electrophilic bromine, which can significantly improve selectivity for the di-substituted product[6][7]. A documented procedure using NBS in dichloromethane reports a 79% yield of 2,6-dibromophenol[6][7].

  • Solution 2: If using elemental bromine, add it dropwise to the phenol solution at a low temperature (e.g., 0 °C) over several hours[5][8]. This slow addition prevents localized high concentrations of bromine that favor over-bromination[7].

Sources

• 1. Phenol reacts with three equivalents of bromine in CCl4 (in the d... | Study Prep in Pearson+ [pearson.com]
• 2. quora.com [quora.com]
• 3. Bromination phenol | Bromination phenol in Water and non-polar solvent [pw.live]
• 4. Khan Academy [khanacademy.org]
• 5. m.youtube.com [m.youtube.com]
• 6. 2,6-Dibromophenol synthesis - chemicalbook [chemicalbook.com]
• 7. Buy 2,6-Dibromophenol | 608-33-3 [smolecule.com]
• 8. youtube.com [youtube.com]

Common side reactions and byproducts in the synthesis of 2,6-Dibromophenol acetate

Welcome to the technical support guide for the synthesis of 2,6-Dibromophenol Acetate (CAS 28165-72-2). This document is designed for researchers, chemists, and process development professionals to navigate the common challenges, side reactions, and byproducts encountered during this synthetic procedure. Our goal is to provide field-proven insights and troubleshooting strategies to enhance reaction efficiency, product purity, and yield.

The synthesis is typically a direct acetylation of 2,6-Dibromophenol using an acetylating agent like acetic anhydride, often catalyzed by a base such as pyridine. While seemingly straightforward, the reaction's success is highly dependent on the quality of the starting material and strict control over reaction conditions. This guide addresses issues arising from both the initial bromination of phenol to the final acetylation step.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Part A: Issues Related to Precursor Quality (2,6-Dibromophenol)

Question 1: My final product analysis (GC-MS/NMR) shows significant contamination with 2,4,6-Tribromophenol Acetate. What is the source of this impurity?

Probable Cause: This issue almost certainly originates from the synthesis of the 2,6-Dibromophenol precursor. The hydroxyl group (-OH) on phenol is a powerful activating group that strongly directs electrophiles to the ortho and para positions (the 2, 4, and 6 positions)[1][2]. Using a highly reactive brominating agent like aqueous bromine can lead to rapid, uncontrolled "over-bromination," producing the thermodynamically stable 2,4,6-Tribromophenol as a major byproduct[3][4]. This impurity is then carried over and acetylated along with your desired starting material.

Solutions & Proactive Strategies:

• Control the Brominating Agent: Instead of elemental bromine (Br₂), use a milder, more controlled brominating agent like N-Bromosuccinimide (NBS). NBS provides a slow, steady concentration of electrophilic bromine, which significantly improves selectivity for the dibrominated product[5][6].

• Stoichiometric Precision: Carefully control the stoichiometry. Use a maximum of two equivalents of your brominating agent per equivalent of phenol to disfavor the third substitution.

• Solvent and Temperature Control: Perform the bromination in a non-polar solvent like dichloromethane or carbon disulfide at a reduced temperature (e.g., 0-5 °C). Polar solvents like water can ionize phenol to the highly reactive phenoxide ion, accelerating polysubstitution[3][7].

• Precursor Purification: Rigorously purify the 2,6-Dibromophenol intermediate by recrystallization or column chromatography before proceeding to the acetylation step[8].

Question 2: Besides the tribrominated version, I am also seeing the isomeric 2,4-Dibromophenol Acetate in my product mixture. How can I improve the ortho-selectivity?

Probable Cause: The formation of 2,4-Dibromophenol is a common isomeric byproduct. While the -OH group directs to both ortho and para positions, the para position is often sterically more accessible. The ratio of ortho to para substitution is highly dependent on reaction conditions.

Solutions & Proactive Strategies:

• Directed Ortho-Bromination: A well-documented method to enhance ortho-selectivity involves using N-Bromosuccinimide in the presence of a mild base like diisopropylamine in dichloromethane[9]. This method has been shown to produce 2,6-Dibromophenol in good yield (around 79%)[9].

• Bulky Brominating Agents: While less common for this specific transformation, employing sterically hindered brominating agents can sometimes favor substitution at the less hindered para-position, so careful selection is key. For this synthesis, controlled addition of NBS remains the most reliable strategy.

• Thorough Analysis of Intermediate: Always confirm the purity of your 2,6-Dibromophenol starting material by melting point analysis (pure 2,6-Dibromophenol melts at 53-56 °C) and spectroscopic methods before acetylation[10].

Part B: Issues During the Acetylation Step

Question 3: My acetylation reaction is extremely slow or appears incomplete, with significant unreacted 2,6-Dibromophenol remaining even after extended reaction times.

Probable Cause: This is a common challenge stemming from the reduced nucleophilicity of the starting material. The two electron-withdrawing bromine atoms at the ortho positions decrease the electron density on the phenolic oxygen, making it a weaker nucleophile compared to phenol itself[8].

Solutions & Proactive Strategies:

• Use a Catalyst: The acetylation of phenols with acetic anhydride alone is often very slow. The reaction should be catalyzed, typically with a base like pyridine or a strong acid[11]. Pyridine acts as a nucleophilic catalyst, reacting with acetic anhydride to form a highly reactive acetylpyridinium ion intermediate, which is then readily attacked by the weakly nucleophilic phenol.

• Increase Nucleophilicity: Convert the phenol to the more nucleophilic phenoxide ion by using a stronger, non-nucleophilic base (e.g., triethylamine or DBU) if your reaction conditions permit. However, pyridine is generally sufficient and preferred for its catalytic role.

• Ensure Anhydrous Conditions: The presence of water will hydrolyze your acetic anhydride, reducing its effective concentration and introducing acetic acid, which can complicate the reaction[12][13]. Ensure all glassware is oven-dried and use anhydrous solvents.

Question 4: The reaction mixture turned dark brown/black, and my final product is impure with several unidentified aromatic byproducts.

Probable Cause: Two primary side reactions could be responsible for this observation: oxidation and the Fries rearrangement. Phenols are susceptible to oxidation, which can be exacerbated by heat or trace metal impurities, leading to the formation of colored quinone-type compounds[5]. Additionally, under certain conditions (particularly with Lewis acid catalysts, but sometimes with strong protic acids or heat), the initially formed phenyl acetate can undergo a Fries rearrangement, where the acetyl group migrates from the oxygen to the aromatic ring, forming hydroxyacetophenone isomers.

Solutions & Proactive Strategies:

• Maintain Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidative side reactions.

• Avoid High Temperatures: Perform the acetylation at or slightly above room temperature. Avoid excessive heating unless necessary to overcome activation energy barriers, and even then, do so cautiously.

• Catalyst Choice: For O-acetylation, pyridine is generally preferred as it favors the kinetically controlled product (the ester). Avoid Lewis acids like AlCl₃, which are known to promote the thermodynamically controlled Fries rearrangement product (C-acylation).

Question 5: My yield is low, and during the aqueous workup, I noticed the formation of a significant amount of acetic acid. What went wrong?

Probable Cause: This is a classic sign of acetic anhydride hydrolysis. Acetic anhydride reacts with water to form two equivalents of acetic acid[14][15]. If your starting materials, solvents, or reaction vessel are not scrupulously dry, a significant portion of your acetylating agent will be consumed by this side reaction before it can acetylate the phenol.

Solutions & Proactive Strategies:

• Strict Anhydrous Technique: Use oven- or flame-dried glassware. Use anhydrous grade solvents and ensure your 2,6-Dibromophenol is dry.

• Reagent Quality: Use a fresh bottle of acetic anhydride. Older bottles may have already absorbed atmospheric moisture. A sharp, pungent smell of acetic acid upon opening an old bottle is a clear indicator of hydrolysis.

• Proper Workup: During the workup, the unreacted acetic anhydride is intentionally quenched with water. The resulting acetic acid, along with the pyridine catalyst, is typically removed by washing the organic layer with a weak base solution like sodium bicarbonate (NaHCO₃) until effervescence ceases.

Section 2: Frequently Asked Questions (FAQs)

FAQ 1: What is the specific mechanism of pyridine catalysis in this reaction? Pyridine functions as a nucleophilic catalyst. It first attacks the carbonyl carbon of acetic anhydride, a more reactive electrophile than 2,6-dibromophenol is a nucleophile. This forms a highly reactive N-acetylpyridinium ion intermediate and an acetate anion. The weakly nucleophilic 2,6-dibromophenol then attacks the acetyl group of this activated intermediate, which is a much more potent electrophile than acetic anhydride itself. This regenerates the pyridine catalyst and forms the desired 2,6-dibromophenol acetate.

FAQ 2: Why is acetic anhydride generally preferred over acetyl chloride? While acetyl chloride is more reactive, its reaction with phenols produces corrosive hydrogen chloride (HCl) gas as a byproduct. This requires either a stoichiometric amount of a base to neutralize it or a setup to vent the gas safely. Acetic anhydride is less volatile, easier to handle, and its byproduct, acetic acid, is less corrosive and more easily removed during a standard aqueous workup[12].

FAQ 3: How can I effectively purify the final 2,6-Dibromophenol Acetate? The most common purification method is recrystallization. Suitable solvents include ethanol, methanol, or a hexane/ethyl acetate mixture. If significant amounts of unreacted 2,6-Dibromophenol remain, a column chromatography on silica gel is highly effective. The acetate is less polar than the phenol and will elute first.

Section 3: Optimized Experimental Protocol (O-Acetylation)

This protocol is a reference method for the pyridine-catalyzed acetylation of 2,6-Dibromophenol.

Materials:

• 2,6-Dibromophenol (1.0 eq)

• Acetic Anhydride (1.5 eq)

• Pyridine (2.0 eq)

• Dichloromethane (DCM), anhydrous

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add 2,6-Dibromophenol (1.0 eq).

• Dissolve the starting material in anhydrous DCM.

• Add pyridine (2.0 eq) to the solution and cool the flask in an ice bath to 0 °C.

• Slowly add acetic anhydride (1.5 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with additional DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with:

  • 1M HCl (2x) to remove pyridine.

  • Water (1x).

  • Saturated NaHCO₃ solution (2-3x, until CO₂ evolution ceases) to remove acetic acid and unreacted acetic anhydride.

  • Brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude 2,6-Dibromophenol Acetate by recrystallization from a suitable solvent system (e.g., ethanol/water).

Section 4: Data Summary Table

Issue	Primary Cause(s)	Key Solutions
2,4,6-Tribromophenol Acetate Impurity	Over-bromination of phenol precursor[3][16]	Use NBS instead of Br₂; control stoichiometry and temperature.
2,4-Dibromophenol Acetate Impurity	Lack of regioselectivity in bromination	Use directed ortho-bromination methods; purify precursor[9].
Incomplete Acetylation	Low nucleophilicity of 2,6-Dibromophenol[8]	Use pyridine catalyst; ensure anhydrous conditions.
Dark Reaction Mixture / Byproducts	Oxidation; Fries Rearrangement[5]	Use inert atmosphere; avoid high temperatures and Lewis acids.
Low Yield & Acetic Acid Formation	Hydrolysis of acetic anhydride[12][14]	Use strict anhydrous techniques and fresh reagents.

Section 5: Visualized Pathways and Workflows

Caption: Main synthetic pathway to 2,6-Dibromophenol Acetate.

Caption: Common side reactions in the synthesis process.

Caption: A decision tree for troubleshooting common synthesis issues.

Section 6: References

• Organic Syntheses. (n.d.). 2,6-dibromo-4-nitrophenol. [Link]

• Pearson. (n.d.). Propose a mechanism for the reaction of acetic anhydride with water. [Link]

• ResearchGate. (n.d.). Kinetics of the hydrolysis of acetic anhydride using reaction calorimetry: effects of strong acid catalyst and salts. [Link]

• IndiaMART. (n.d.). 2 6-Dibromo Phenol. [Link]

• LibreTexts Chemistry. (2020, May 30). 22.5: Acid Anhydride Chemistry. [Link]

• Quora. (2018, November 4). Why don't phenols show an acetylation reaction?[Link]

• YouTube. (2023, July 1). Hydrolysis of Acetic anhydride Reaction. [Link]

• LookChem. (n.d.). 2,6-Dibromophenol 608-33-3 wiki. [Link]

• PubChem. (n.d.). 2,6-Dibromophenol acetate. [Link]

• University of Calgary. (n.d.). Ch24 - Acylation of phenols. [Link]

• Physics Wallah. (n.d.). Bromination phenol in Water and non-polar solvent. [Link]

• Indian Academy of Sciences. (1949). Acetylation of phenols using acetic acid. [Link]

• YouTube. (2022, January 26). Bromination of Phenol (A-Level Chemistry). [Link]

• ResearchGate. (n.d.). Acetylation of phenols with Ac2O catalyzed by hybrid compound 2a at room temperature. [Link]

• Save My Exams. (2026, January 4). Nitration & Bromination of Phenol (Cambridge (CIE) A Level Chemistry): Revision Note. [Link]

• Royal Society of Chemistry. (n.d.). The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride. [Link]

• YouTube. (2022, November 28). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry. [Link]

• Chemguide. (n.d.). RING REACTIONS OF PHENOL. [Link]

• Organic Syntheses. (n.d.). p-BROMOPHENOL. [Link]

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• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2,6-Dibromophenol Acetate

Welcome to the technical support guide for the purification of 2,6-Dibromophenol acetate (CAS 28165-72-2). This document is designed for researchers, chemists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this compound. Our approach is rooted in explaining the fundamental principles behind each technique, enabling you to troubleshoot effectively and adapt methodologies to your specific experimental context.

Troubleshooting Guide

This section addresses specific problems in a question-and-answer format. Each solution is based on established chemical principles and field-proven experience.

Problem 1: My crude product is a persistent oil and fails to crystallize during recrystallization.

Question: I've completed the acetylation of 2,6-dibromophenol and, after the initial work-up, I'm left with a brown oil. Attempts to recrystallize from common solvents like ethanol/water or hexane/ethyl acetate have only resulted in the oil separating out. What's causing this and how can I obtain a crystalline solid?

Answer:

This is a frequent issue, often referred to as "oiling out," and it typically points to one of two root causes: the presence of significant impurities depressing the melting point or the selection of a suboptimal recrystallization solvent system.

Potential Causes & Solutions:

• High Impurity Load: The most common culprits are unreacted 2,6-dibromophenol starting material or isomeric byproducts (e.g., 2,4-dibromophenyl acetate).[1] The phenolic hydroxyl group of the unreacted starting material is particularly effective at disrupting crystal lattice formation.

  • Diagnostic Test: Run a Thin Layer Chromatography (TLC) plate comparing your crude product to a sample of the 2,6-dibromophenol starting material. If you see a spot in your crude product that corresponds to the starting material, this is a likely cause.

  • Solution: Before attempting recrystallization, you must first remove these impurities. A preliminary purification by flash column chromatography is the most effective solution. This technique is robust for separating compounds with different polarities, such as the more polar phenolic starting material from the less polar acetate product.[2]

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound poorly at room temperature but completely at its boiling point. If the compound's solubility is too high even at low temperatures, or if the solvent is too nonpolar, the compound may separate as a supersaturated oil.

  • Solution: Perform a systematic solvent screen. Place a small amount of your oil (~10-20 mg) in several different test tubes. Add a few drops of different solvents or solvent mixtures and observe the solubility in the cold and upon heating.

Solvent System	Polarity	Boiling Point (°C)	Rationale & Comments
Hexane / Ethyl Acetate	Low	~69 (Hexane)	A good starting point. Dissolve the oil in a minimum amount of warm ethyl acetate and slowly add hot hexane until the solution becomes turbid. Then, allow it to cool slowly.
Ethanol / Water	High	~78 (Ethanol)	Effective if impurities are nonpolar. Dissolve the product in hot ethanol and add water dropwise until persistent cloudiness appears. Reheat to clarify and then cool.[3]
Isopropanol	Medium	82	A single solvent system can sometimes be more effective and easier to control than a binary system.
Dichloromethane / Hexane	Low	~40 (DCM)	Useful for highly nonpolar compounds. The low boiling point of DCM requires careful handling to prevent solvent loss during heating.

• Pro-Tip: If oiling out persists, try scratching the inside of the flask with a glass rod at the solvent-air interface. This can create nucleation sites for crystal growth. Seeding the solution with a previously obtained pure crystal can also induce crystallization.

Problem 2: My TLC analysis after column chromatography shows overlapping spots or streaking.

Question: I ran a silica gel column to purify my 2,6-dibromophenol acetate. However, when I analyze the collected fractions by TLC, the spots corresponding to my product and an impurity are not well-resolved. What should I do?

Answer:

Poor resolution in column chromatography is almost always a direct reflection of the separation seen on the analytical TLC plate. The goal is to find a solvent system that provides a clear separation (a ΔRf of at least 0.2) between the desired product and its nearest impurity.

Potential Causes & Solutions:

• Suboptimal Eluent Polarity: The most common issue is an eluent (mobile phase) that is either too polar or not polar enough.

  • Too Polar: If the eluent is too polar, all compounds will travel up the column quickly with little interaction with the silica gel, resulting in poor separation (high Rf values, close together).

  • Not Polar Enough: If the eluent is not polar enough, the compounds will stick strongly to the polar silica gel and move very slowly or not at all (low Rf values).

  • Solution: Optimize your solvent system using TLC. Aim for an eluent composition that places the Rf value of your desired product (2,6-dibromophenol acetate) at approximately 0.3-0.4 . A common and highly tunable system for compounds of this polarity is a mixture of Hexane and Ethyl Acetate . Start with a low polarity mixture (e.g., 95:5 Hexane:EtOAc) and gradually increase the proportion of the more polar ethyl acetate until the target Rf is achieved.

• Sample Overloading: Loading too much crude material onto the column is a frequent error. An overloaded column leads to broad, tailing bands that cannot be effectively separated.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel used (e.g., for 100 g of silica, load no more than 1-5 g of crude product).

• Improper Column Packing: Air bubbles or channels in the silica gel bed will ruin separation efficiency, causing the sample band to travel unevenly down the column.

  • Solution: Ensure a homogenous, tightly packed column. A "wet" or "slurry" packing method is generally most reliable.[4] This involves mixing the silica gel with the initial eluent to form a slurry, which is then poured into the column and allowed to settle with gentle tapping.

Workflow for Troubleshooting Poor Chromatographic Separation

Caption: Troubleshooting logic for column chromatography issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2,6-dibromophenol acetate?

The impurity profile is dictated by the synthesis of the precursor, 2,6-dibromophenol, and the acetylation reaction itself.

• Unreacted Starting Material: 2,6-dibromophenol is the most common impurity. It is significantly more polar than the acetate product due to its free hydroxyl group, making it easily separable by silica gel chromatography.[1]

• Isomeric Acetates: The synthesis of 2,6-dibromophenol via direct bromination of phenol can also produce isomers like 2,4-dibromophenol.[5][6] If these are carried over into the acetylation step, you will form the corresponding isomeric acetates, which may have very similar polarities to your desired product, making purification challenging.

• Over-brominated Products: 2,4,6-Tribromophenol can be formed if bromination conditions are not carefully controlled.[7] Its acetylated derivative would also be an impurity.

• Residual Reagents: Acetic anhydride and the base catalyst (e.g., pyridine) should be removed during the aqueous work-up. A wash with a weak acid (like 1M HCl) will remove pyridine, and a wash with water or sodium bicarbonate will hydrolyze and remove excess acetic anhydride.

Q2: Which purification method is better: recrystallization or column chromatography?

The choice depends on the purity of your crude product and the scale of your reaction.

• Column Chromatography: This is the most powerful and versatile method.[2] It is the preferred technique when the crude product contains multiple impurities or when impurities have polarities similar to the product. It is excellent for achieving very high purity (>99%) on small to medium scales (mg to ~10 g).

• Recrystallization: This is an ideal method for removing small amounts of impurities from a product that is already relatively pure (>90%). It is often more scalable, faster, and uses less solvent than chromatography. If your crude product is a solid and only slightly discolored, recrystallization is an excellent first choice.

A common and highly effective strategy is to perform an initial purification using column chromatography and then recrystallize the combined, pure fractions to obtain a highly pure, crystalline final product.

Q3: How do I properly perform and interpret a TLC analysis for this purification?

TLC is your most important analytical tool.

• Plate Preparation: Use silica gel coated plates (Silica Gel 60 F254).

• Spotting: Dissolve a tiny amount of your material in a volatile solvent (e.g., dichloromethane or ethyl acetate). Use a capillary tube to apply a small, concentrated spot to the baseline of the TLC plate. Always spot lanes for your starting material, your crude reaction mixture, and your co-spot (crude mixture and starting material in the same spot) to aid in identification.

• Developing: Place the plate in a sealed chamber containing your chosen eluent. Ensure the solvent level is below the baseline. Let the solvent front travel up the plate until it is ~1 cm from the top.

• Visualization:

  • UV Light: 2,6-Dibromophenol acetate has a benzene ring and will be visible under short-wave (254 nm) UV light as a dark spot.

  • Staining: If spots are not clear under UV, you can use a chemical stain. A potassium permanganate (KMnO₄) stain is effective. The unreacted 2,6-dibromophenol, having a reactive phenol group, will typically appear as a bright yellow spot on a purple background immediately. The acetate product will react more slowly, if at all.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is designed for the purification of ~1.0 g of crude 2,6-dibromophenol acetate.

• Eluent Selection:

  • Using TLC, determine the optimal eluent. A good starting point is 95:5 Hexane:Ethyl Acetate. Adjust the ratio until the product Rf is ~0.3-0.4. For this example, let's assume the optimal eluent is 90:10 Hexane:Ethyl Acetate .

  • Prepare at least 500 mL of this eluent.

• Column Packing:

  • Select a glass column with a diameter of ~40 mm.

  • Add a small plug of cotton or glass wool to the bottom, followed by a ~1 cm layer of sand.

  • Fill the column about two-thirds full with the eluent.

  • Weigh ~50 g of silica gel (for a 1:50 crude:silica ratio) into a beaker. In a well-ventilated fume hood, slowly add the eluent to the silica gel while stirring to create a uniform slurry with no lumps.

  • Pour the slurry into the column. Use additional eluent to rinse all silica into the column.

  • Tap the side of the column gently to pack the silica bed and remove air bubbles. Open the stopcock to drain some solvent, allowing the silica to pack down into a stable bed. Do not let the solvent level drop below the top of the silica bed.

• Sample Loading:

  • Dissolve your ~1.0 g of crude product in a minimal amount of dichloromethane or ethyl acetate (2-3 mL).

  • Add ~2 g of silica gel to this solution and evaporate the solvent completely using a rotary evaporator to create a dry, free-flowing powder. This is the "dry loading" method, which generally provides better resolution.

  • Carefully add the silica-adsorbed sample to the top of the packed column, creating a thin, even layer.

  • Gently add a ~1 cm layer of sand on top of the sample layer to prevent it from being disturbed.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Using gentle positive pressure (from a pump or house air), push the solvent through the column at a steady rate.

  • Collect the eluting solvent in a series of test tubes or flasks (fractions).

  • Monitor the progress of the separation by spotting fractions onto TLC plates and visualizing under UV light.

  • Combine all fractions that contain only the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2,6-dibromophenol acetate.

General Purification and Analysis Workflow

Caption: Standard workflow from crude product to final analysis.

References

• Chem355 Labbook-2020. (n.d.). Column Chromatography. Retrieved from University of Wisconsin-Whitewater. [Link]

• Hartman, W. W., & Dickey, J. B. (n.d.). 2,6-dibromo-4-nitrophenol. Organic Syntheses Procedure. Retrieved from Organic Syntheses. [Link]

• LookChem. (n.d.). 2,6-Dibromophenol wiki. Retrieved from LookChem. [Link]

• PubChem. (n.d.). 2,6-Dibromophenol acetate. Retrieved from National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). RU1768574C - Method of dibromophenol synthesis.

• Wikimedia Commons. (2022, January 21). File:Synthesis 2,6-Dibromophenol.svg. Retrieved from Wikimedia Commons. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from University of Rochester. [Link]

• Google Patents. (n.d.). US3454654A - Stabilized 2,4-dibromophenol and its production.

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from Organic Syntheses. [Link]

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• 7. US3454654A - Stabilized 2,4-dibromophenol and its production - Google Patents [patents.google.com]

Troubleshooting peak tailing and poor resolution in GC-MS analysis of bromophenols

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of bromophenols. Here, we will address common issues of peak tailing and poor resolution with in-depth, scientifically grounded troubleshooting strategies.

Quick Reference: FAQs

Question	Brief Answer
Why are my bromophenol peaks tailing?	Peak tailing for bromophenols is often due to their polar nature, leading to undesirable interactions with active sites within the GC system (e.g., in the injector liner or at the column head). It can also be caused by physical issues like poor column installation.[1][2][3]
What is causing the poor resolution between my bromophenol isomers?	Poor resolution is typically a result of a non-optimized temperature program, incorrect carrier gas flow rate, column degradation, or the selection of a stationary phase that isn't suitable for separating structurally similar isomers.[4][5][6]
Should I derivatize my bromophenol samples?	Yes, derivatization is highly recommended. It converts the polar hydroxyl group into a less polar, more volatile derivative, which significantly reduces peak tailing and improves chromatographic performance.[7][8][9]
How often should I perform inlet maintenance?	For analyses involving active compounds like bromophenols, it is good practice to check and, if necessary, replace the inlet liner and septum daily or after a large number of injections to prevent the accumulation of non-volatile residues and active sites.[10]

In-Depth Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving the most common chromatographic problems encountered during the analysis of bromophenols.

Guide 1: Diagnosing and Resolving Peak Tailing

Peak tailing, where the peak's symmetry is skewed with a trailing edge, is a frequent challenge with polar analytes like bromophenols.[1][11] This asymmetry can compromise accurate quantification and reduce resolution.[1]

Step 1: Differentiate Between Chemical and Physical Causes

A crucial first step is to determine if the tailing is compound-specific or system-wide.

• Chemical Activity: If only the bromophenol peaks (and other polar compounds) are tailing while non-polar compounds (like alkanes) have good peak shape, the issue is likely due to chemical interactions with active sites in the system.[2]

• Physical/Flow Path Issues: If all peaks in the chromatogram, including the solvent peak, are tailing, the problem is more likely physical, such as a poorly installed column or a leak.[2][12]

Systematic Troubleshooting Flowchart for Peak Tailing

Caption: A systematic workflow for troubleshooting peak tailing.

Protocol 1: Mitigating Chemical Activity

Bromophenols possess an acidic hydroxyl group that can interact with active sites (exposed silanols) in the GC system, leading to peak tailing.[13]

1. Inlet Maintenance: The injector is a high-temperature zone where non-volatile sample matrix components can accumulate, creating active sites.

• Action: Replace the inlet liner and septum. Use a deactivated liner, potentially with glass wool, to trap non-volatile residues and protect the column.[10]
• Causality: A fresh, deactivated liner provides an inert surface for sample vaporization, preventing interactions that cause tailing.

2. Column Maintenance: The front section of the GC column can become contaminated or degraded over time.

• Action: Trim 10-20 cm from the front of the column. Ensure the cut is clean and perpendicular (90°).[1][11]
• Causality: This removes the section of the column where active sites and contaminants have most likely accumulated, restoring an inert flow path.

3. Derivatization: This is often the most effective solution for analyzing phenols. Derivatization is a chemical process that modifies a compound to make it more suitable for analysis.[8][9]

• Action: Implement a derivatization step to convert the polar hydroxyl group to a less polar ether or ester. Acetylation using acetic anhydride is a robust and effective method for bromophenols.[7]
• Causality: By masking the polar hydroxyl group, derivatization reduces the potential for hydrogen bonding with active sites, leading to sharper, more symmetrical peaks.[8]

Guide 2: Improving Poor Resolution

Resolution is the measure of separation between two adjacent peaks.[14] For bromophenol analysis, achieving baseline separation of isomers is critical for accurate identification and quantification.

Key Factors Affecting Resolution

Resolution in GC is primarily governed by three factors: column efficiency, selectivity, and retention factor.[14]

Factor	Primary Control Parameter	How it Improves Resolution
Efficiency (N)	Column Dimensions (Length, I.D.)	Longer and narrower columns provide more theoretical plates, leading to sharper peaks and better separation.[14][15]
Selectivity (α)	Stationary Phase, Temperature	The choice of stationary phase dictates the differential interaction with analytes. Optimizing temperature can fine-tune these interactions.[16][17][18]
Retention Factor (k)	Temperature, Carrier Gas Flow Rate	Lowering the temperature or decreasing the flow rate increases the time analytes spend interacting with the stationary phase, which can improve separation, especially for early eluting peaks.[14][19]

Protocol 2: Optimizing Chromatographic Conditions for Better Resolution

1. Optimize the Temperature Program:

• Action: Lower the initial oven temperature to be at least 20°C below the boiling point of the solvent.[1] Decrease the temperature ramp rate (e.g., from 10°C/min to 5°C/min).
• Causality: A slower temperature ramp allows more time for closely eluting isomers to interact differently with the stationary phase, thereby improving their separation.[20][21] Starting at a lower temperature ensures proper focusing of the analytes at the head of the column.[1]

2. Adjust Carrier Gas Flow Rate:

• Action: Verify that your carrier gas (typically Helium or Hydrogen for MS) is set to its optimal linear velocity. For a 0.25 mm ID column, this is around 20-25 cm/s for Helium. Consider reducing the flow rate slightly.
• Causality: Operating at the optimal flow rate minimizes band broadening and maximizes column efficiency. A slightly lower flow rate can increase interaction time and improve resolution, though it will also increase analysis time.[19]

3. Select the Appropriate GC Column:

• Action: For separating polar compounds like bromophenols (or their derivatives), a mid-polarity column is often the best choice. A 50% phenyl-methylpolysiloxane stationary phase provides a good balance of interactions for these analytes. If an application-specific column is not available, a low-bleed (MS-certified) column is essential to minimize baseline noise.[17]
• Causality: The stationary phase's chemistry determines the separation mechanism. A phase that offers different types of interactions (e.g., dispersion and dipole-dipole) can better differentiate between isomers.[22]

Logical Relationship Diagram for Resolution Optimization

Caption: Key parameters to adjust for improving chromatographic resolution.

This guide provides a structured and scientifically-backed approach to troubleshooting common issues in the GC-MS analysis of bromophenols. By systematically addressing potential chemical and physical problems, you can significantly improve the quality and reliability of your analytical data.

References

• Separation Science. (2025, March 6). Fixing GC Peak Tailing for Cleaner Results.

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Retrieved from [Link]

• Taylor, T. (n.d.). Troubleshooting GC peak shapes. Element Lab Solutions. Retrieved from [Link]

• Restek Corporation. (2018, January 13). GC Troubleshooting—Tailing Peaks. Restek Resource Hub. Retrieved from [Link]

• PubMed. (2024, July 1). Simultaneous determination of 19 bromophenols by gas chromatography-mass spectrometry (GC-MS) after derivatization. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• Agilent. (n.d.). Video Notes GC Troubleshooting Series Part Eight: Loss of Resolution Over Time. Retrieved from [Link]

• LCGC International. (n.d.). Troubleshooting GC Selectivity, Resolution, and Baseline Issues. Retrieved from [Link]

• SCION Instruments. (n.d.). Gas Chromatography GC Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous determination of 19 bromophenols by gas chromatography–mass spectrometry (GC-MS) after derivatization | Request PDF. Retrieved from [Link]

• (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• de Zeeuw, J. (n.d.). Peak Tailing in GC Trace Analysis. Separation Science. Retrieved from [Link]

• Restek Corporation. (2021, January 28). Guide to GC Column Selection and Optimizing Separations. Restek Resource Hub. Retrieved from [Link]

• EPA. (n.d.). Method 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2015, March 4). How can I improve the resolution of the peaks in gas chromatography? Retrieved from [Link]

• Phenomenex. (2025, July 24). Guide to Choosing a GC Column. Retrieved from [Link]

• Taylor, T. (n.d.). Real Life GC Column Selection. Element Lab Solutions. Retrieved from [Link]

• Agilent. (n.d.). Choosing the “Correct” GC Column Dimensions and Stationary Phase. Retrieved from [Link]

• YouTube. (2016, April 5). Tailing Peaks - Part 1 - GC Troubleshooting Series. Retrieved from [Link]

• Axion Labs. (n.d.). How Do You Improve Resolution In Gas Chromatography? Retrieved from [Link]

• Quora. (2016, May 6). How to improve peak resolutions in chromatography. Retrieved from [Link]

• Chemistry For Everyone. (2025, June 27). How Can You Improve Resolution In Gas Chromatography? Retrieved from [Link]

• Chemistry For Everyone. (2025, March 20). How To Improve Gas Chromatography Resolution? Retrieved from [Link]

• (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Retrieved from [Link]

• Chemistry For Everyone. (2025, August 14). What Is Derivatization In GC-MS? Retrieved from [Link]

• Wiley Analytical Science. (2015, October 7). New study shows GC-MS can alter samples during analysis. Retrieved from [Link]

• (n.d.). Bulletin 792C Packed Column GC Troubleshooting Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Appendix B: GC/MS Troubleshooting Quick Reference. Retrieved from [Link]

• Scribd. (n.d.). GCMS Troubleshooting Booklet. Retrieved from [Link]

• SciSpace. (2013, June 18). Tailing of Chromatographic Peaks in GC-MS Caused by Interaction of Halogenated Solvents with the Ion Source. Retrieved from [Link]

• (n.d.). Peak Shape Problems: Broad solvent Peaks/fronts. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• PubMed. (2012, June 18). Influence of temperature on peak shape and solvent compatibility: implications for two-dimensional liquid chromatography. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). How Does Column Temperature Affect HPLC Resolution? Retrieved from [Link]

• Chemistry For Everyone. (2025, August 9). What Is Temperature Programming In GC-MS? Retrieved from [Link]

• ResearchGate. (2022, October 27). How does HPLC column's temperature influence to peak area , peak shape or retention time? Retrieved from [Link]

• Phenomenex. (2025, August 12). Temperature Programming for Better GC Results. Retrieved from [Link]

• Phenomenex. (2025, December 5). What is GC-MS? Retrieved from [Link]

• ResearchGate. (2025, August 6). Detection of Polar Metabolites Through the Use of Gas Chromatography–Mass Spectrometry. Retrieved from [Link]

• Oxford Academic. (2013, June 18). Tailing of Chromatographic Peaks in GC–MS Caused by Interaction of Halogenated Solvents with the Ion Source. Retrieved from [Link]

• Taylor, T. (n.d.). GC Diagnostic Skills I | Peak Tailing. Element Lab Solutions. Retrieved from [Link]

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Technical Support Center: Optimization of Reaction Conditions for the Acetylation of Hindered Phenols

Welcome to the Technical Support Center for the acetylation of hindered phenols. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of acetylating sterically challenging phenolic compounds. Here, we move beyond simple protocols to provide in-depth, field-proven insights into overcoming common experimental hurdles. Our focus is on the "why" behind the "how," ensuring you can adapt and troubleshoot effectively.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the acetylation of hindered phenols. Each problem is followed by a diagnosis of potential causes and a step-by-step guide to resolution.

Issue 1: Low or No Product Yield

You've set up your reaction, but upon workup and analysis, you find a disappointingly low yield of your desired acetylated phenol, or perhaps none at all.

Probable Causes & Solutions

• Insufficient Catalyst Activity or Inappropriate Catalyst Choice: The bulky groups surrounding the hydroxyl moiety on a hindered phenol sterically shield it, making it a poor nucleophile. A standard base or acid catalyst may not be sufficient to promote the reaction.[1][2]

  • Solution: Employ a more potent catalyst.

    • Lewis Acids: Strong Lewis acids like Scandium(III) triflate (Sc(OTf)₃) or Bismuth(III) triflate (Bi(OTf)₃) can activate the acetylating agent, making it more electrophilic.[3]

    • Heterogeneous Catalysts: Solid acid catalysts such as silica-supported phosphomolybdic acid or ZSM-5-SO₃H can be highly effective and offer the advantage of easy removal post-reaction.[3][4] Methylenediphosphonic acid (MDP) is another efficient and reusable heterogeneous catalyst.[5]

    • Iodine: Molecular iodine has been shown to be an effective catalyst, particularly in solvent-free conditions and with microwave irradiation, which can dramatically reduce reaction times.[4]

• Inadequate Reaction Temperature: The activation energy for the acetylation of a hindered phenol is significantly higher than for an unhindered one. Room temperature conditions are often insufficient.

  • Solution: Increase the reaction temperature. For many solvent-free systems or reactions in high-boiling solvents like toluene, heating to 80-120°C may be necessary.[3] However, be mindful that excessively high temperatures can lead to side reactions and decomposition.[6] A systematic optimization of the temperature is recommended.[7]

• Steric Hindrance Preventing Nucleophilic Attack: The core issue with hindered phenols is the steric bulk around the hydroxyl group.[1][2]

  • Solution: Consider a less sterically demanding acetylating agent if possible, although acetic anhydride is standard. The primary solution lies in optimizing the catalyst and reaction conditions to overcome this steric barrier.

Troubleshooting Workflow: Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Presence of Unwanted Side Products

Your analysis (e.g., by GC-MS or NMR) shows the formation of significant byproducts alongside your desired ester.

Probable Causes & Solutions

• C-Acylation (Friedel-Crafts Acylation): Phenols are bidentate nucleophiles, meaning they can react at the oxygen (O-acylation) to form an ester or on the aromatic ring (C-acylation) to form a hydroxyaryl ketone. C-acylation is favored under thermodynamic control, often when strong Lewis acids like AlCl₃ are used.

  • Solution:

    • Avoid Strong Friedel-Crafts Catalysts: Steer clear of AlCl₃ if O-acylation is the desired outcome.

    • Promote Kinetic Control: O-acylation is generally faster. Using base catalysis (e.g., pyridine, DMAP) deprotonates the phenol, increasing the nucleophilicity of the oxygen and favoring the kinetic product.[8] Mild acidic catalysts can also promote O-acylation.

    • Fries Rearrangement: Be aware that the desired O-acylated product can rearrange to the C-acylated product in the presence of a Lewis acid catalyst. If you must use a Lewis acid, choose milder options and lower temperatures.

• Hydrolysis of Acetylating Agent and Product: If there is water in your reaction mixture, it can hydrolyze the acetic anhydride to acetic acid and, under certain conditions, hydrolyze your product ester back to the starting phenol.[6]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Acetic anhydride should be fresh and stored under inert gas if possible.

• Discoloration: The reaction mixture turns dark, and the final product is colored, which can be an indication of oxidation or other side reactions.[9]

  • Solution:

    • Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation of the phenol, especially at elevated temperatures.

    • Purity of Starting Materials: Impurities in the starting phenol can lead to colored byproducts.[9][10] Consider purifying the phenol before use.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the best general conditions to start with for a novel hindered phenol?

A1: A good starting point is to use a solvent-free approach with a slight excess of acetic anhydride (1.5 to 2.4 equivalents) and a catalytic amount of a reusable solid acid like ZSM-5-SO₃H (e.g., 0.01-0.05g per mmol of phenol).[3][7] Begin at a moderate temperature (e.g., 60-80°C) and monitor the reaction progress by TLC or GC.[3][11] This approach is environmentally benign and often highly efficient.

Q2: How can I monitor the progress of my reaction effectively?

A2:

• Thin-Layer Chromatography (TLC): This is a quick and easy way to qualitatively track the disappearance of the starting phenol and the appearance of the less polar acetylated product.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile compounds, GC-MS is an excellent tool. Derivatization of the phenol to its acetate ester significantly improves its chromatographic properties, leading to better peak shape and sensitivity.[12] You can take small aliquots from the reaction, quench them, and analyze to determine the conversion. In-situ acetylation is a recognized analytical method for quantifying phenols.[13][14][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of the phenolic -OH proton and the appearance of the acetyl methyl protons.

Q3: My hindered phenol is also sensitive to acid. What conditions should I use?

A3: For acid-sensitive substrates, basic or neutral conditions are preferable.

• Base Catalysis: Using acetic anhydride with a base like 4-(dimethylamino)pyridine (DMAP) or even sodium bicarbonate can be effective.[8][16] Pyridine can act as both a catalyst and a solvent.

• Catalyst- and Solvent-Free: For some substrates, simply heating the hindered phenol with acetic anhydride under solvent-free conditions may be sufficient, albeit potentially requiring higher temperatures and longer reaction times.[11]

Q4: What is the mechanism of action for hindered phenols as antioxidants, and how does acetylation affect this?

A4: Hindered phenols act as antioxidants by donating their phenolic hydrogen atom to neutralize free radicals, thereby terminating destructive oxidation chain reactions.[1][2] The steric hindrance around the hydroxyl group enhances their stability and selectivity towards radicals.[1][17] Acetylation converts the hydroxyl group into an ester. This "protects" the hydroxyl group, completely negating its ability to act as a hydrogen atom donor. Therefore, an acetylated phenol is no longer an antioxidant. This is a key concept in protecting group chemistry.

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for Heterogeneous Catalyzed Acetylation

This protocol is a robust starting point for many hindered phenols.

• To a dry round-bottom flask, add the hindered phenol (1 mmol).

• Add the solid acid catalyst (e.g., ZSM-5-SO₃H, 0.05 g).[3]

• Grind the solids together gently with a glass rod.

• Add acetic anhydride (2 mmol).[3]

• Place the flask in a preheated oil bath at 80°C and stir vigorously.[3]

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, cool the reaction mixture and add diethyl ether.

• Filter the mixture to remove the solid catalyst. The catalyst can be washed with ether, dried, and reused.[3]

• Wash the filtrate with a saturated sodium bicarbonate solution to remove excess acetic anhydride and acetic acid, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by column chromatography or recrystallization as needed.

Table 1: Comparison of Catalysts for Hindered Phenol Acetylation

Catalyst	Typical Conditions	Advantages	Disadvantages	Reference
Iodine	Solvent-free, microwave irradiation	Very fast reaction times, high yields	Potential for halogenated byproducts	[4]
ZSM-5-SO₃H	Solvent-free, 50-80°C	Reusable, easy to separate, mild	May require heating	[3]
Sc(OTf)₃	Homogeneous, organic solvent	High catalytic activity	Expensive, requires anhydrous conditions	[3]
DMAP	Base catalyst, organic solvent	Mild conditions, good for acid-sensitive substrates	Can be difficult to remove, stoichiometric amounts sometimes needed	[8]
None	Solvent-free, 60-85°C	Green chemistry approach, no catalyst contamination	May require higher temperatures and longer times, not universally applicable	[11]

Logical Relationship Diagram: Catalyst Selection

Caption: Decision tree for selecting an appropriate catalyst.

References

• Microwave mediated solvent-free acetylation of deactivated and hindered phenols. ResearchGate. [Link]

• ANALYTICAL METHODS - Toxicological Profile for Phenol. NCBI Bookshelf. [Link]

• Highly efficient and versatile acetylation of alcohols, phenols and amines catalyzed by methylenediphosphonic acid (MDP) under solvent-free conditions. ResearchGate. [Link]

• O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. Revista de la Sociedad Química de México. [Link]

• Determination of Phenols in Water by Direct Acetylation. J-Stage. [Link]

• Acetylation of Phenols, Anilines, and Thiols Using Silica Sulfuric Acid under Solvent-Free Conditions. ResearchGate. [Link]

• Mechanism of Hindered Phenol Antioxidant. Vinati Organics. [Link]

• Acetylation of phenols: optimization of reaction conditions (temperature, time, catalyst mass, reactant ratio) and yields. ResearchGate. [Link]

• ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions. NIH. [Link]

• H6GeMo10V2O40•16H2O nanoparticles prepared by hydrothermal method: a new and reusable heteropoly acid catalyst for highly efficient acetylation of alcohols and phenols under solvent-free conditions. ResearchGate. [Link]

• Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. MDPI. [Link]

• Trace analysis of phenolic compounds in water by in situ acetylation coupled with purge and trap-GC/MS. ResearchGate. [Link]

• Transformation of Hindered Phenolic Antioxidants. Stabilization Technologies. [Link]

• Acylation of phenols. University of Calgary. [Link]

• EXPERIMENT 10 ESTIMATION OF PHENOLS. eGyanKosh. [Link]

• Peracetylation of polyphenols under rapid and mild reaction conditions. PubMed. [Link]

• Why don't phenols show an acetylation reaction? Quora. [Link]

• Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent. NIH. [Link]

• Acylation of phenols to phenolic esters with organic salts. RSC Publishing. [Link]

• Acetylation of alcohols and phenols. ResearchGate. [Link]

• Purification of impure phenols by distillation with an organic solvent.

• A Straightforward Selective Acylation of Phenols over ZSM-5 towards Making Paracetamol Precursors. Bulletin of Chemical Reaction Engineering & Catalysis. [Link]

• Biological activity of acetylated phenolic compounds. PubMed. [Link]

• Oxidation of Sterically Hindered Phenols. ResearchGate. [Link]

Sources

• 1. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 2. Synthesis, Characterization, and Evaluation of a Hindered Phenol-Linked Benzophenone Hybrid Compound as a Potential Polymer Anti-Aging Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ZSM-5-SO3H: An Efficient Catalyst for Acylation of Sulfonamides Amines, Alcohols, and Phenols under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. revroum.lew.ro [revroum.lew.ro]
• 7. researchgate.net [researchgate.net]
• 8. Peracetylation of polyphenols under rapid and mild reaction conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. stabilization-technologies.com [stabilization-technologies.com]
• 10. US3169101A - Purification of impure phenols by distillation with an organic solvent - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ANALYTICAL METHODS - Toxicological Profile for Phenol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Determination of Phenols in Water by Direct Acetylation [jstage.jst.go.jp]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Preventing the degradation of 2,6-Dibromophenol acetate during storage

Welcome to the technical support center for 2,6-Dibromophenol Acetate. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this critical reagent during storage and experimental use. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Understanding the Stability of 2,6-Dibromophenol Acetate

2,6-Dibromophenol acetate, like other phenyl acetate esters, is susceptible to degradation, primarily through hydrolysis. The stability of the compound is influenced by several environmental factors, including moisture, temperature, and light. Understanding these factors is key to preventing degradation and ensuring the reliability of your experimental results.

Troubleshooting Guide: Degradation of 2,6-Dibromophenol Acetate

This section addresses common problems observed during the storage and handling of 2,6-Dibromophenol acetate.

Problem 1: Appearance of Impurities in Stored 2,6-Dibromophenol Acetate

Symptom: You observe a change in the physical appearance of the solid (e.g., discoloration, clumping) or see unexpected peaks during analytical testing (e.g., HPLC, GC-MS) of your stored 2,6-Dibromophenol acetate.

Potential Cause: The most likely cause is the hydrolysis of the acetate ester, leading to the formation of 2,6-Dibromophenol and acetic acid. This reaction is accelerated by the presence of moisture.

Troubleshooting Steps:

• Verify Storage Conditions:

  • Moisture Control: Ensure the container is tightly sealed and stored in a desiccator or a controlled low-humidity environment. Even ambient humidity can be sufficient to initiate hydrolysis over time.

  • Temperature Control: Store the compound in a cool, dry place. Elevated temperatures can increase the rate of hydrolysis.[1]

  • Inert Atmosphere: For long-term storage, consider flushing the container with an inert gas like argon or nitrogen before sealing to displace any moisture-laden air.

• Analytical Confirmation:

  • Use HPLC or GC-MS to analyze a sample of the stored material. The primary degradation product to look for is 2,6-Dibromophenol.[2][3][4]

  • Compare the chromatogram to a reference standard of 2,6-Dibromophenol to confirm its presence.

Problem 2: Inconsistent Experimental Results

Symptom: You are using 2,6-Dibromophenol acetate in a reaction and are observing lower than expected yields, or the appearance of unexpected byproducts.

Potential Cause: If the starting material has partially degraded to 2,6-Dibromophenol, the actual concentration of the acetate is lower than calculated. The presence of the free phenol could also interfere with your reaction.

Troubleshooting Steps:

• Assess Purity Before Use:

  • Always run a purity check (e.g., by HPLC or NMR) on your 2,6-Dibromophenol acetate before use, especially if it has been in storage for an extended period.

  • If degradation is detected, it is recommended to purify the material (e.g., by recrystallization or chromatography) or use a fresh batch.

• pH of the Reaction Mixture:

  • The hydrolysis of phenyl acetates is catalyzed by both acidic and basic conditions, with base-catalyzed hydrolysis being particularly significant.[5][6]

  • If your experimental conditions are aqueous and not pH-controlled, the presence of trace acidic or basic impurities can accelerate the degradation of your reagent. Consider buffering your reaction mixture if appropriate for your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of 2,6-Dibromophenol acetate?

A1: The primary degradation pathway is hydrolysis of the ester bond, yielding 2,6-Dibromophenol and acetic acid.

Q2: What are the ideal storage conditions for 2,6-Dibromophenol acetate?

A2: To minimize degradation, 2,6-Dibromophenol acetate should be stored in a tightly sealed container, in a cool, dry, and dark place. For long-term storage, storage in a desiccator under an inert atmosphere is recommended.

Q3: How can I detect the degradation of 2,6-Dibromophenol acetate?

A3: Degradation can be detected by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[2][4] The appearance of a peak corresponding to 2,6-Dibromophenol is a key indicator of hydrolysis.

Q4: Is 2,6-Dibromophenol acetate sensitive to light?

A4: While hydrolysis is the primary concern, phenolic compounds and their derivatives can be sensitive to light.[7][8] Photodegradation can lead to the formation of various byproducts. Therefore, it is best practice to store the compound in an amber vial or in a dark location to protect it from light exposure.

Q5: Can I still use 2,6-Dibromophenol acetate that has partially degraded?

A5: It is not recommended. The presence of 2,6-Dibromophenol can alter the stoichiometry of your reaction and potentially lead to the formation of unwanted side products. It is best to use pure material for reproducible and reliable results.

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment of 2,6-Dibromophenol Acetate

This protocol provides a framework for a stability-indicating HPLC method to separate 2,6-Dibromophenol acetate from its primary degradation product, 2,6-Dibromophenol.

Objective: To quantify the purity of 2,6-Dibromophenol acetate and detect the presence of 2,6-Dibromophenol.

Instrumentation and Materials:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Analytical standards of 2,6-Dibromophenol acetate and 2,6-Dibromophenol

• Methanol (HPLC grade) for sample preparation

Chromatographic Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Detection Wavelength	280 nm
Column Temperature	30 °C
Injection Volume	10 µL
Gradient Program	0-2 min: 50% B, 2-10 min: 50-90% B, 10-12 min: 90% B, 12-13 min: 90-50% B, 13-15 min: 50% B

Procedure:

• Standard Preparation: Prepare stock solutions of 2,6-Dibromophenol acetate and 2,6-Dibromophenol in methanol at a concentration of 1 mg/mL. Prepare working standards by diluting the stock solutions to a suitable concentration range (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh a small amount of the stored 2,6-Dibromophenol acetate and dissolve it in methanol to a known concentration (e.g., 1 mg/mL).

• Analysis: Inject the standards and the sample onto the HPLC system.

• Data Interpretation: The acetate ester will have a different retention time than the more polar phenol. The presence of a peak at the retention time of the 2,6-Dibromophenol standard in your sample chromatogram indicates degradation. Quantify the amount of degradation product by comparing its peak area to the calibration curve generated from the standards.

Visualizing Degradation and Troubleshooting

Degradation Pathway

Caption: Primary degradation pathway of 2,6-Dibromophenol Acetate and accelerating factors.

Troubleshooting Workflow

Sources

• 1. Effect of storage temperatures, packaging materials and storage periods on antioxidant activity and non-enzymatic browning of antioxidant treated walnut kernels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Buy 2,6-Dibromophenol | 608-33-3 [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pangea.stanford.edu [pangea.stanford.edu]
• 6. researchgate.net [researchgate.net]
• 7. Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Methods for removing unreacted reagents from the final product

Welcome to the Technical Support Center for the purification and isolation of synthesized compounds. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting and frequently asked questions to navigate the complexities of removing unreacted reagents and other impurities from your final product. Our focus is on the practical application of purification techniques, grounded in scientific principles to ensure the integrity and purity of your compounds.

General Troubleshooting and Method Selection

Before delving into specific techniques, it's crucial to select the most appropriate purification strategy. The choice of method is dictated by the physicochemical properties of your target compound and the impurities present.[1]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right purification method for my reaction mixture?

A1: The selection of a purification method is a critical step that depends on several factors:

• Nature of the Target Compound and Impurities : Consider their physical and chemical properties such as solubility, boiling point, melting point, and polarity.[1]

• Desired Purity Level : High-purity requirements, especially for pharmaceutical applications, may necessitate multiple purification steps.[1]

• Scale of the Reaction : The amount of product you expect to isolate will influence your choice. For instance, crystallization is suitable for multi-gram quantities of a solid product, while chromatography is often preferred for smaller scales (<1 g).[2]

• Properties of the Unreacted Reagents : Understanding the characteristics of the impurities you need to remove is as important as knowing your product's properties.

Here is a decision-making workflow to guide your selection:

Caption: A decision tree to guide the selection of an appropriate purification method.

Comparison of Common Purification Techniques

Technique	Principle of Separation	Best Suited For	Key Advantages	Key Disadvantages
Crystallization	Difference in solubility at different temperatures.	Purifying solid compounds.[3]	Can yield very pure products; scalable.	Requires finding a suitable solvent; potential for product loss in mother liquor.
Chromatography	Differential partitioning between a stationary and mobile phase.	Complex mixtures with components of varying polarity.	Highly versatile; can separate closely related compounds.	Can be time-consuming and solvent-intensive; may be difficult to scale up.[4]
Distillation	Difference in boiling points of liquid components.	Separating volatile liquids with different boiling points.[5]	Effective for large quantities of liquids; relatively simple setup for simple distillation.	Not suitable for heat-sensitive compounds or azeotropic mixtures.[5]
Extraction	Differential solubility in two immiscible liquids.[6]	Separating compounds based on their acidic, basic, or neutral properties.	Fast and effective for initial cleanup; can handle large volumes.	Can lead to emulsion formation; requires large volumes of solvents.
Precipitation	Altering solvent conditions to decrease the solubility of the target compound.	Isolating proteins and other large biomolecules.	Rapid and can concentrate the product effectively.	Can be non-selective and may co-precipitate impurities.

Crystallization Troubleshooting Guide

Crystallization is a powerful technique for purifying solid compounds.[3] However, several issues can arise during the process.

Frequently Asked Questions (FAQs)

Q1: My compound is "oiling out" instead of forming crystals. What's happening and how can I fix it?

A1: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[7][8][9] This happens when the temperature of the saturated solution is higher than the melting point of the impure compound.[7] Impurities can significantly lower the melting point of your compound, making oiling out more likely.[10]

Troubleshooting Steps:

• Reheat and Dilute : Place the flask back on the heat source and add more of the primary solvent to redissolve the oil.[7][11]

• Slow Cooling : Cool the solution very slowly to allow sufficient time for crystal nucleation and growth. Insulate the flask to slow down the cooling process.[11][12]

• Induce Crystallization :

  • Scratching : Gently scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[13]

  • Seeding : Add a small seed crystal of the pure compound to the solution once it is slightly supersaturated.[11]

• Change the Solvent System : The chosen solvent may not be ideal. Consider using a solvent with a lower boiling point or a co-solvent system.[11]

Q2: No crystals are forming even after the solution has cooled. What should I do?

A2: This is a common issue, often caused by using too much solvent or the solution being supersaturated.

Troubleshooting Steps:

• Too Much Solvent : This is the most frequent reason for crystallization failure.[12] Reduce the solvent volume by gentle heating or using a rotary evaporator and then attempt to crystallize again.[12]

• Induce Crystallization : As mentioned above, scratching the flask or adding a seed crystal can initiate crystallization in a supersaturated solution.[12]

• Further Cooling : Cool the flask in an ice-salt bath to further decrease the solubility of your compound.[12]

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection : Choose a solvent in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[3]

• Dissolution : Place the impure solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring until the solid completely dissolves.

• Hot Filtration (if necessary) : If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper.

• Cooling : Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation : Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying : Dry the purified crystals in a vacuum oven or desiccator.

Chromatography Troubleshooting Guide

Column chromatography is a widely used technique for separating components of a mixture based on their differential adsorption to a stationary phase.

Frequently Asked Questions (FAQs)

Q1: My compound is streaking on the TLC plate. How can I get well-defined spots?

A1: Streaking on a TLC plate can be caused by several factors, leading to poor separation and inaccurate assessment of purity.

Causes and Solutions:

• Sample Overloading : The most common cause is applying too much sample to the plate. Try spotting a more dilute solution.[14][15]

• Highly Polar Compounds : Acidic or basic compounds can interact strongly with the silica gel, causing streaking. Adding a small amount of acid (like acetic acid) or base (like triethylamine or ammonia) to the mobile phase can improve the spot shape.[14][16]

• Inappropriate Spotting Solvent : If the sample is applied in a very polar solvent, it can lead to a diffuse or streaked spot. Ensure the spotting solvent is as non-polar as possible and allow it to fully evaporate before developing the plate.[15]

Q2: My column is running dry. What are the consequences and how can I prevent it?

A2: Allowing the solvent level to drop below the top of the stationary phase can introduce air bubbles and cracks into the column packing. This disrupts the uniform flow of the mobile phase, leading to poor separation.

Prevention:

• Constant Monitoring : Always keep an eye on the solvent level in the column.

• Use of a Reservoir : Attach a solvent reservoir or a dropping funnel to the top of the column to maintain a constant head of solvent.

• Careful Solvent Addition : When adding more solvent, pour it gently down the sides of the column to avoid disturbing the stationary phase.

Experimental Protocol: Flash Column Chromatography Workflow

Caption: A typical workflow for purifying a compound using flash column chromatography.

Liquid-Liquid Extraction Troubleshooting Guide

Liquid-liquid extraction separates compounds based on their relative solubilities in two immiscible liquids.[17] A common challenge in this technique is the formation of emulsions.

Frequently Asked Questions (FAQs)

Q1: A stable emulsion has formed during my extraction. How can I break it?

A1: An emulsion is a stable mixture of two immiscible liquids, which can be difficult to separate.[18] They are often stabilized by surfactant-like impurities.

Methods to Break Emulsions:

• Be Patient : Sometimes, simply allowing the separatory funnel to sit undisturbed for a while will allow the layers to separate.[19]

• "Salting Out" : Add a saturated solution of sodium chloride (brine) or solid sodium chloride to the funnel.[20][21] This increases the ionic strength of the aqueous layer, decreasing the solubility of organic compounds and helping to break the emulsion.[20]

• Gentle Swirling : Gently swirl the mixture instead of vigorous shaking. This can help the droplets coalesce without introducing more energy to stabilize the emulsion.[20]

• Filtration : Filter the mixture through a plug of glass wool or Celite. This can physically disrupt the emulsion.[21]

• Centrifugation : If the volume is manageable, centrifuging the mixture is a very effective way to break an emulsion.[19]

• Solvent Addition : Adding a small amount of a different organic solvent can alter the properties of the organic phase and help break the emulsion.[20]

Distillation Troubleshooting Guide

Distillation is a process used to separate components of a liquid mixture based on differences in their boiling points.[5]

Frequently Asked Questions (FAQs)

Q1: My distillation is "bumping" violently. How can I prevent this?

A1: Bumping is the sudden, violent boiling of a liquid. It occurs when a liquid becomes superheated (heated above its boiling point without boiling) and then boils suddenly.[22]

Prevention Methods:

• Boiling Chips/Stones : Add a few boiling chips to the distillation flask before heating. Their porous surface provides nucleation sites for smooth boiling. Never add boiling chips to a hot liquid , as this can cause it to boil over violently.[23]

• Stirring : Continuously stirring the liquid with a magnetic stir bar can also promote smooth boiling.[23]

• Even Heating : Use a heating mantle or water/oil bath for uniform and controlled heating.[23]

• Nitrogen Bleed (for vacuum distillation) : Introducing a fine stream of nitrogen gas through a capillary tube can help to agitate the solution and prevent bumping under reduced pressure.[23]

Precipitation Troubleshooting Guide

Precipitation is often used for the rapid, bulk isolation of a product, particularly proteins.

Frequently Asked Questions (FAQs)

Q1: My target protein is precipitating during dialysis after purification. What could be the cause?

A1: Protein precipitation during dialysis is a common issue and can be caused by several factors related to the buffer conditions.

Potential Causes and Solutions:

• pH near Isoelectric Point (pI) : If the pH of the dialysis buffer is close to the protein's pI, its net charge will be close to zero, leading to aggregation and precipitation.[24] Adjust the pH of the buffer to be at least one unit away from the pI.

• Low Salt Concentration : Some proteins require a certain ionic strength to remain soluble. Dialyzing against a buffer with very low or no salt can cause the protein to precipitate.[25] Try including a moderate concentration of salt (e.g., 150 mM NaCl) in the dialysis buffer.

• High Protein Concentration : Very high concentrations of the protein can favor aggregation. Try dialyzing a more dilute solution.[25]

• Absence of Stabilizing Agents : Some proteins require additives for stability. Consider adding glycerol (5-10%), a small amount of a non-ionic detergent, or a reducing agent like DTT if your protein is prone to oxidation and aggregation.[26]

References

• LCGC International. (n.d.). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid-Liquid Extraction. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• TutorChase. (n.d.). What are the criteria for selecting a purification method?. Retrieved from [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). Retrieved from [Link]

• AZoM. (2018, May 17). Techniques for Emulsion Breaking for Oil in Water Solvent Extractions. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Proprep. (n.d.). How do boiling stones prevent bumping during the distillation of organic solvents?. Retrieved from [Link]

• Spectro Scientific. (n.d.). Emulsion Breaking Techniques for Oil in Water Solvent Extractions. Retrieved from [Link]

• Laboratory Supply Network. (2017, June 26). How to Minimize Bumping and Foaming. Retrieved from [Link]

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Technical Support Center: Enhancing the Solubility of 2,6-Dibromophenol Acetate

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 2,6-Dibromophenol acetate. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of its limited solubility in various solvents. Our goal is to equip you with the scientific rationale and practical methodologies to overcome solubility hurdles in your experiments.

Understanding the Challenge: The Physicochemical Profile of 2,6-Dibromophenol Acetate

2,6-Dibromophenol acetate (C₈H₆Br₂O₂) is a brominated aromatic ester.[1][2] Its molecular structure, characterized by a substituted benzene ring, contributes to its moderate solubility in common organic solvents and limited solubility in aqueous solutions.[3] The presence of two bromine atoms and an acetate group significantly influences its polarity and intermolecular interactions, which are key determinants of solubility.

Before delving into solubility enhancement techniques, it is crucial to handle this compound with care. 2,6-Dibromophenol acetate is classified as hazardous, and it is important to consult the Safety Data Sheet (SDS) for detailed handling and safety information.

Frequently Asked Questions (FAQs)

Q1: Why is my 2,6-Dibromophenol acetate not dissolving in my chosen solvent?

A1: The insolubility of 2,6-Dibromophenol acetate can be attributed to a mismatch between its polarity and that of the solvent. As a general principle, "like dissolves like." A compound with both polar (ester group) and non-polar (brominated aromatic ring) characteristics will exhibit varying degrees of solubility in different solvents. If you are experiencing poor solubility, it is likely that the intermolecular forces between the solvent molecules are stronger than the forces that would be established between the solvent and 2,6-Dibromophenol acetate.

Q2: Can I simply heat the mixture to improve solubility?

A2: Increasing the temperature can enhance the solubility of many solid compounds, as it provides the energy needed to overcome the lattice energy of the solid and break the bonds holding the molecules together.[4][5] For phenolic compounds, in particular, solubility in water has been observed to increase with temperature.[6] However, caution is advised. Excessive heat can lead to the degradation of phenolic compounds.[7] It is essential to conduct preliminary stability studies at elevated temperatures to determine the viable temperature range for your experiments.

Q3: Are there any recommended starting solvents for 2,6-Dibromophenol acetate?

A3: While specific experimental data for 2,6-Dibromophenol acetate is limited, we can infer from the related compound, 2,6-Dibromophenol, which is very soluble in ethanol and ether.[8][9] Therefore, polar aprotic solvents and some polar protic solvents are likely good starting points. Based on the solubility of similar brominated aromatic compounds, solvents like ethanol, acetone, and dichloromethane are predicted to be effective.[10]

Q4: What are co-solvents and how can they help?

A4: Co-solvency is a powerful technique to enhance the solubility of poorly soluble compounds.[11][12][13] A co-solvent is a water-miscible organic solvent that, when added to the primary solvent (often water), can increase the solubility of a solute.[11] Co-solvents work by reducing the interfacial tension between the solute and the solvent and by altering the overall polarity of the solvent system to be more favorable for the solute.[11][12] Common co-solvents include ethanol, propylene glycol, and polyethylene glycol (PEG).[14]

Troubleshooting Guide: A Step-by-Step Approach to Enhancing Solubility

This guide provides a systematic workflow for identifying a suitable solvent system for 2,6-Dibromophenol acetate.

Step 1: Initial Solvent Screening

The first step is to perform a systematic screening of a range of solvents with varying polarities. This will provide a foundational understanding of the compound's solubility profile.

Experimental Protocol:

• Preparation: Weigh out a small, precise amount of 2,6-Dibromophenol acetate (e.g., 1 mg) into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 1 mL) of a different solvent from the screening list (see Table 1).

• Observation: Agitate the vials at a controlled room temperature for a set period (e.g., 1 hour). Visually inspect for complete dissolution.

• Quantification (Optional): If visual inspection is insufficient, analyze the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy) to determine the concentration of the dissolved compound.

Table 1: Solvent Screening Template for 2,6-Dibromophenol Acetate

Solvent	Solvent Type	Predicted Solubility	Visual Observation (Dissolved/Partially/Insoluble)	Quantitative Result (mg/mL)
Water	Polar Protic	Poor
Ethanol	Polar Protic	Moderate to High
Methanol	Polar Protic	Moderate to High
Isopropanol	Polar Protic	Moderate
Acetone	Polar Aprotic	Moderate to High
Acetonitrile	Polar Aprotic	Moderate
Dichloromethane	Non-polar	Moderate to High
Toluene	Non-polar	Moderate
Hexane	Non-polar	Poor

Step 2: The Co-Solvent Approach

If solubility in a single solvent is insufficient, particularly in aqueous-based systems, a co-solvent strategy should be employed.

Experimental Protocol:

• Select a Primary Solvent: This is typically the main solvent required for your application (e.g., water or a buffer).

• Choose Co-solvents: Based on the initial screening, select one or two organic solvents in which 2,6-Dibromophenol acetate showed good solubility (e.g., ethanol, PEG 400).

• Prepare Binary Solvent Mixtures: Create a series of binary mixtures with varying ratios of the primary solvent and the co-solvent (e.g., 90:10, 80:20, 70:30, etc., of water:ethanol).

• Determine Solubility: Measure the solubility of 2,6-Dibromophenol acetate in each binary mixture using the protocol from Step 1.

• Identify Optimal Ratio: Plot the solubility as a function of the co-solvent percentage to identify the mixture that provides the desired solubility. It is not uncommon to observe a synergistic effect where a binary mixture has a higher solubility than either of the individual pure solvents.[15]

Workflow for Co-Solvent Selection

Caption: A logical workflow for selecting an effective co-solvent system.

Step 3: The Influence of Temperature

For some applications, adjusting the temperature can be a viable method to increase solubility.

Experimental Protocol:

• Select Solvent System: Choose the most promising solvent or co-solvent mixture from the previous steps.

• Prepare a Slurry: Create a suspension of 2,6-Dibromophenol acetate in the chosen solvent system with an excess of the solid.

• Equilibrate at Different Temperatures: Place aliquots of the slurry in a shaking incubator at various controlled temperatures (e.g., 25°C, 37°C, 50°C).

• Sample and Analyze: After an equilibration period, filter the samples to remove undissolved solid and analyze the concentration of the dissolved compound in the supernatant.

• Assess Stability: Concurrently, run a stability study at the elevated temperatures to ensure the compound does not degrade. Analyze for the appearance of degradation products using a suitable chromatographic method.

Decision Tree for Employing Temperature

Caption: A decision-making process for using temperature to enhance solubility.

Advanced Strategies

Should the above methods prove insufficient, more advanced formulation strategies can be considered, including:

• pH Modification: For ionizable compounds, adjusting the pH of the medium can significantly alter solubility. While 2,6-Dibromophenol acetate itself is not readily ionizable, any hydrolysis to 2,6-Dibromophenol would introduce an ionizable phenolic group.

• Use of Surfactants: Surfactants can form micelles that encapsulate poorly soluble compounds, increasing their apparent solubility in aqueous media.

• Complexation: The use of complexing agents like cyclodextrins can encapsulate the hydrophobic parts of the molecule, enhancing its aqueous solubility.[16]

• Particle Size Reduction: Techniques like micronization can increase the surface area of the solid, which can lead to an increased rate of dissolution.[13][17][18]

These advanced techniques often require specialized equipment and formulation expertise.

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Navigating the Challenges of Brominated Compound Stability in Analytical Samples: A Technical Support Guide

Welcome to the Technical Support Center for addressing the stability of brominated compounds in analytical samples. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the integrity of these often-labile molecules during their experimental workflows. The inherent reactivity of the carbon-bromine bond, coupled with various environmental and matrix-induced factors, can lead to significant analytical variability. This resource provides in-depth, scientifically grounded troubleshooting advice and frequently asked questions to ensure the accuracy and reliability of your data.

Section 1: Troubleshooting Guide - A Proactive Approach to Stability

This section is structured to address specific issues you might encounter, offering not just solutions, but the rationale behind them.

Issue 1: Analyte Loss During Sample Storage

Question: I'm observing a significant decrease in the concentration of my brominated analyte in plasma samples stored at -20°C over a week. What could be the cause, and how can I prevent this?

Answer: Analyte loss during frozen storage is a common issue, often stemming from several factors beyond simple temperature control.

Causality Explained: While -20°C is a standard storage temperature, it may not be sufficient to halt all degradation pathways for sensitive brominated compounds. Potential causes include:

• Residual Enzymatic Activity: Some enzymatic processes can persist even at -20°C, leading to metabolic degradation of the analyte.[1]

• pH Shifts: The process of freezing can cause shifts in the pH of the sample microenvironment as water crystallizes, potentially accelerating acid or base-catalyzed hydrolysis of your compound.[2]

• Oxidation: Dissolved oxygen in the sample can still lead to oxidative degradation over time.

• Adsorption: The analyte may adsorb to the surface of the storage container, especially if it is highly lipophilic.

Troubleshooting & Protocol Validation:

• Lower Storage Temperature: Evaluate storing your samples at -80°C. This ultra-low temperature is more effective at inhibiting enzymatic activity and other chemical degradation processes.

• pH Control: Before freezing, consider adjusting the pH of your plasma sample with a suitable buffer to a range where your compound is most stable. This needs to be validated to ensure it doesn't interfere with the final analysis.

• Use of Stabilizers:

  • Antioxidants: For compounds susceptible to oxidation, the addition of antioxidants like ascorbic acid can be beneficial.[3]

  • Enzyme Inhibitors: If enzymatic degradation is suspected, specific inhibitors can be added. This is a common practice in bioanalysis to preserve the integrity of labile drugs.[4]

• Container Selection: Use polypropylene or other low-binding tubes. For particularly "sticky" compounds, silanized glass vials may be necessary.

• Headspace Minimization: Fill storage vials as much as possible to minimize the air (and thus oxygen) in the headspace.

A self-validating approach involves conducting a freeze-thaw stability study. Spike your analyte into the biological matrix, subject the samples to multiple freeze-thaw cycles (e.g., three cycles from -20°C or -80°C to room temperature), and analyze them against freshly prepared samples. This will reveal any degradation due to the physical process of freezing and thawing.[5]

Issue 2: Analyte Degradation During Sample Preparation

Question: My recovery of a brominated flame retardant from sediment samples is inconsistent and often low. I'm using an accelerated solvent extraction (ASE) method. What could be going wrong?

Answer: Thermal degradation is a significant concern for many brominated compounds, especially during heated extraction techniques like ASE.[6][7][8]

Causality Explained: The carbon-bromine bond is thermally labile.[9] High temperatures used in ASE can cause debromination, leading to the formation of less brominated congeners or complete degradation of the target analyte.[6][10] This is particularly problematic for polybrominated diphenyl ethers (PBDEs), where the degradation pattern can be complex.[6]

Troubleshooting & Protocol Validation:

• Optimize Extraction Temperature: The primary goal is to use the lowest possible temperature that still provides efficient extraction. Conduct a temperature optimization study, testing a range of temperatures (e.g., 60°C, 80°C, 100°C) to find the sweet spot for your specific analyte and matrix.

• Alternative Extraction Techniques: If lowering the temperature compromises recovery, consider non-thermal or less harsh extraction methods:

  • Ultrasonic-assisted extraction (UAE): This method uses sound waves to facilitate extraction and can often be performed at room temperature.

  • Soxhlet extraction: A classic technique that, while time-consuming, generally uses lower temperatures than ASE.

  • Solid-Phase Extraction (SPE): For liquid samples, SPE is a gentle and effective method for extraction and clean-up.[10]

• Matrix Effects: Sediment matrices can contain catalytic components, like certain metal oxides, that can promote thermal degradation.[6] A thorough clean-up of the extract post-extraction is crucial.

To validate your chosen method, analyze for potential degradation products. For example, if you are analyzing for decabromodiphenyl ether (BDE-209), also look for nona- and octa-BDEs in your chromatogram. Their presence can be an indicator of thermal degradation during your sample preparation.[10]

Issue 3: Photodegradation of Analytes

Question: I'm working with brominated phenols and have noticed that my standard solutions degrade quickly, even when stored in the refrigerator. What's happening?

Answer: Many brominated aromatic compounds are susceptible to photodegradation, meaning they break down when exposed to light, particularly UV radiation.[11][12][13]

Causality Explained: The energy from light can be sufficient to cleave the C-Br bond, initiating a radical chain reaction that leads to debromination and the formation of various degradation products.[11] This process can occur even in ambient laboratory lighting over time.

Troubleshooting & Protocol Validation:

• Light Protection:

  • Amber Vials: Always store standard solutions and samples in amber glass vials to protect them from UV and visible light.

  • Aluminum Foil: For extra protection, wrap vials in aluminum foil.

  • Work in a Dimly Lit Area: When preparing samples, minimize their exposure to direct light.

• Solvent Choice: The solvent can influence the rate of photodegradation. Some solvents can act as photosensitizers, accelerating the degradation process. It is advisable to test the stability of your analyte in different high-purity solvents.

• Freshly Prepared Standards: For highly sensitive compounds, it is best practice to prepare working standards fresh daily from a stock solution that has been carefully stored.

A simple validation experiment is to expose a solution of your analyte in a clear vial to ambient lab light for a set period (e.g., 24 hours) and compare its concentration to a solution stored in an amber vial in the dark. This will quickly determine the photosensitivity of your compound.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal general storage conditions for brominated compounds?

A1: While compound-specific, a good starting point is to store them in a cool, dry, and dark place.[14] For long-term storage, -20°C or -80°C in tightly sealed amber containers is recommended.[15] Always refer to the Material Safety Data Sheet (MSDS) for specific storage instructions.[16]

Q2: How does pH affect the stability of brominated compounds in aqueous samples?

A2: The effect of pH is highly dependent on the structure of the compound. For some, like certain brominated disinfection byproducts, hydrolysis can be significantly faster at neutral to alkaline pH.[17] For brominated phenols, pH will affect their ionization state, which in turn influences their solubility and potential for degradation.[18] It is crucial to determine the optimal pH for the stability of your specific analyte and buffer your samples accordingly if necessary.[2]

Q3: What are "quenching agents" and when should I use them?

A3: Quenching agents are used to stop ongoing chemical reactions in a sample at the time of collection.[19] For example, when analyzing for brominated disinfection byproducts in chlorinated water, a quenching agent is added to neutralize the residual chlorine and prevent the further formation of byproducts between sample collection and analysis.[19][20] Common quenching agents include sodium thiosulfate, ascorbic acid, and sodium sulfite.[20][21] The choice of quenching agent is critical, as some can interfere with the analysis or even degrade the target analytes.[19][20] For instance, 1,3,5-trimethoxybenzene has been proposed as a quencher that does not affect the stability of many redox-labile disinfection byproducts.[22]

Q4: Can derivatization improve the stability of my brominated analyte?

A4: Yes, derivatization is a powerful technique to enhance stability.[1][23] By chemically modifying a labile functional group (like a hydroxyl or carboxyl group) on the brominated molecule, you can create a more stable derivative that is less susceptible to degradation.[24][25] Derivatization can also improve the chromatographic properties of the analyte, leading to better sensitivity and peak shape.[23][26] For example, alkylation of carboxylic acids to form esters can make them more volatile and thermally stable for GC analysis.[24]

Q5: My brominated compound is not volatile enough for GC analysis. What are my options?

A5: If your compound has low volatility or is thermally unstable, derivatization to a more volatile form is a common strategy.[23] Alternatively, High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS), is an excellent alternative as it does not require the analyte to be volatile.[24]

Section 3: Visual Workflows and Data Summaries

Diagrams

Data Tables

Table 1: Recommended Storage Conditions and Considerations

Compound Class	Primary Concern(s)	Recommended Storage Temp.	Key Considerations
Polybrominated Diphenyl Ethers (PBDEs)	Thermal & Photodegradation	-20°C to -80°C	Store in dark, use amber vials. Avoid high temps in extraction.[10]
Brominated Pharmaceuticals	Enzymatic Degradation, Hydrolysis	-80°C	Use of enzyme inhibitors, pH control.[1][4]
Brominated Phenols	Photodegradation, Oxidation	4°C (short-term), -20°C (long-term)	Protect from light, consider antioxidants.[18]
Brominated Disinfection Byproducts	Volatility, Further Formation	4°C	Use headspace-free vials, add quenching agent upon collection.[19][20]

Section 4: Experimental Protocols

Protocol 1: Sample Quenching for Brominated Disinfection Byproducts in Water

This protocol is essential for preventing the artificial formation of brominated disinfection byproducts (DBPs) after sample collection.

Materials:

• Amber glass vials (40 mL) with PTFE-lined septa

• Ascorbic acid solution (10% w/v in deionized water), freshly prepared

• Sample collection device

Procedure:

• Pre-treatment of Vials: Before heading to the sampling site, add 100 µL of the 10% ascorbic acid solution to each 40 mL sample vial.

  • Rationale: This ensures that the quenching agent is immediately available to neutralize any residual disinfectant (e.g., chlorine, chloramine) in the water sample upon collection. Ascorbic acid is recommended for many organic DBPs as it has been shown to not adversely affect their concentrations.[20]

• Sample Collection:

  • Carefully fill the vial with the sample water, ensuring to minimize turbulence which can lead to the loss of volatile compounds.

  • Fill the vial to the very top, creating a positive meniscus. This eliminates any headspace, preventing volatile analytes from partitioning into the gas phase.

• Capping:

  • Immediately cap the vial, ensuring the PTFE-lined septum is in place.

  • Invert the vial and gently tap it to check for any air bubbles. If bubbles are present, uncap, add a little more sample, and recap.

• Storage:

  • Store the samples at 4°C and protect them from light until analysis.[10] It is recommended to analyze the samples as soon as possible.

References

• Su, G., et al. (2015). Thermal degradation of polybrominated diphenyl ethers over as-prepared Fe3O4 micro/nano-material and hypothesized mechanism. PubMed. Available at: [Link]

• Altarawneh, M., et al. (2019). Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. Science of The Total Environment. Available at: [Link]

• MDPI. (2023). Chemicals from Brominated Flame Retardants: Analytical Methods, Occurrence, Transport and Risks. MDPI. Available at: [Link]

• Aldoori, S., et al. (2023). Degradation processes of brominated flame retardants dispersed in high impact polystyrene under UV–visible radiation. PubMed Central. Available at: [Link]

• Darnerud, P. O., et al. (2001). Polybrominated Diphenyl Ethers (PBDEs): New Pollutants-Old Diseases. Environmental Health Perspectives. Available at: [Link]

• Bratovcic, A., et al. (2015). Analysis of brominated flame retardants in the aquatic environment: a review. Arhiv za higijenu rada i toksikologiju. Available at: [Link]

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• Li, Q. (2020). Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. E3S Web of Conferences. Available at: [Link]

• Cwiertny, D. M., et al. (2021). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater. MDPI. Available at: [Link]

• Zhou, S., et al. (2022). Formation and toxicity of brominated disinfection byproducts during chlorination and chloramination of water: A review. ResearchGate. Available at: [Link]

• Li, Q. (2020). Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. ResearchGate. Available at: [Link]

• ACS Publications. (2023). Comparative Nontargeted Analysis and Toxicity of Brominated Disinfection Byproducts from Chlorination and Chloramination of Natural Organic Matter. Environmental Science & Technology. Available at: [Link]

• RSC Publishing. (2018). Analysis of brominide disinfection by-products (DBPs) in aquaculture water using ultra-high performance liquid chromatography-quadrupole-time of flight mass spectrometry (UPLC-Q-tof/MS). Analytical Methods. Available at: [Link]

• Yang, J., et al. (2017). Enhancement of bromate formation by pH depression during ozonation of bromide-containing water in the presence of hydroxylamine. PubMed. Available at: [Link]

• Thermo Fisher Scientific. (2023). Addressing current and emerging disinfection by-products (DBP) analytical testing challenges. YouTube. Available at: [Link]

• Daso, A. P., et al. (2013). Improved derivatization protocol for simultaneous determination of alkylphenol ethoxylates and brominated flame retardants followed by gas chromatography-mass spectrometry analyses. ResearchGate. Available at: [Link]

• Zhao, S., et al. (2022). Microbial Debromination of Polybrominated Diphenyl Ethers by Dehalococcoides-Containing Enrichment Culture. Frontiers in Microbiology. Available at: [Link]

• Koch, C., et al. (2019). Degradation of Polymeric Brominated Flame Retardants: Development of an Analytical Approach Using PolyFR and UV Irradiation. ResearchGate. Available at: [Link]

• Shah, A. D., et al. (2018). 1,3,5-Trimethoxybenzene (TMB) as a new quencher for preserving redox-labile disinfection byproducts. Environmental Science & Technology. Available at: [Link]

• Reddit. (2022). Storage of bromine and chemicals? r/hottub. Available at: [Link]

• Chemistry LibreTexts. (2023). Derivatization. Chemistry LibreTexts. Available at: [Link]

• Lee, C.-Y., et al. (2007). The Effect of Temperature and pH on Bromate Formation by Ozonation. ResearchGate. Available at: [Link]

• Kristiana, I., et al. (2014). To add or not to add: the use of quenching agents for the analysis of disinfection by-products in water samples. PubMed. Available at: [Link]

• Koch, C., et al. (2019). Degradation of the Polymeric Brominated Flame Retardant “Polymeric FR” by Heat and UV Exposure. Environmental Science & Technology. Available at: [Link]

• von Gunten, U., et al. (2020). Comprehensive Assessment of Reactive Bromine Species in Advanced Oxidation Processes: Differential Roles in Micropollutant Abatement in Bromide-Containing Water. ResearchGate. Available at: [Link]

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Technical Support Center: Overcoming Challenges in the Scale-up of 2,6-Dibromophenol Acetate Production

Welcome to the technical support center for the production of 2,6-Dibromophenol Acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common challenges encountered during the scale-up of this important chemical synthesis. Our approach is rooted in a deep understanding of the underlying chemical principles to ensure the development of a robust and efficient manufacturing process.

I. Process Overview: A Two-Step Synthesis

The production of 2,6-Dibromophenol Acetate is typically a two-step process. First, phenol is brominated to produce 2,6-Dibromophenol. This intermediate is then acetylated using acetic anhydride to yield the final product. Each of these steps presents unique challenges, particularly when transitioning from laboratory-scale to pilot-plant or industrial-scale production.

II. Troubleshooting Guide for Scale-up Production

This section addresses specific issues that may arise during the scale-up of 2,6-Dibromophenol Acetate synthesis. The following table outlines common problems, their probable causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Step 1: Bromination of Phenol
Low Yield of 2,6-Dibromophenol	Over-bromination: Formation of 2,4,6-tribromophenol is a common side reaction, especially in polar solvents which facilitate ionization of phenol to the more reactive phenoxide ion.[1][2][3]	Solvent Selection: Employ non-polar solvents like carbon disulfide (CS₂) or carbon tetrachloride (CCl₄) to suppress the ionization of phenol and reduce the formation of tri-substituted byproducts.[4] Stoichiometric Control: Carefully control the molar ratio of bromine to phenol. A slight excess of phenol may be used to minimize over-bromination. Temperature Control: Maintain a low reaction temperature (e.g., 0-5°C) to enhance selectivity for di-substitution.[5][6]
Formation of Isomeric Impurities (e.g., 2,4-Dibromophenol)	Reaction Kinetics: The ortho and para positions of phenol are both activated towards electrophilic substitution.[7][8]	Bulky Brominating Agent: Consider using a sterically hindered brominating agent, such as N-Bromosuccinimide (NBS), which can favor ortho-substitution.[9] Catalyst Selection: While not always necessary for phenol bromination, exploring different Lewis acid catalysts could potentially influence isomer distribution.
Poor Heat Dissipation During Bromination	Exothermic Reaction: The bromination of phenol is highly exothermic, which can lead to runaway reactions and decreased selectivity at larger scales.	Reactor Design: Utilize a jacketed reactor with efficient cooling and agitation to maintain a consistent temperature profile. Controlled Reagent Addition: Implement a slow, controlled addition of bromine to the phenol solution to manage the rate of heat generation.
Step 2: Acetylation of 2,6-Dibromophenol
Incomplete Acetylation	Insufficient Reagent: The molar ratio of acetic anhydride to 2,6-Dibromophenol may be too low. Poor Mixing: Inadequate agitation can lead to localized reagent depletion.	Optimize Stoichiometry: Use a slight excess of acetic anhydride (e.g., 1.1-1.5 equivalents) to drive the reaction to completion.[10] Enhanced Agitation: Ensure the reactor is equipped with an appropriate impeller and agitation speed to maintain a homogenous reaction mixture.
Product Decomposition or Discoloration	High Reaction Temperature: Excessive heat can lead to the degradation of the product. Presence of Impurities: Acidic or basic impurities from the previous step can catalyze side reactions.	Temperature Monitoring: Maintain a moderate reaction temperature (e.g., 40-60°C) and monitor it closely.[10] Purification of Intermediate: Ensure the 2,6-Dibromophenol intermediate is of high purity before proceeding with acetylation.
Difficult Product Isolation and Purification	Emulsion Formation During Workup: The presence of unreacted starting materials and byproducts can lead to the formation of stable emulsions. Co-crystallization of Impurities: Impurities with similar solubility profiles to the product can be difficult to remove by crystallization.	Optimized Quenching and Extraction: Carefully control the pH during the workup and consider using a different solvent system for extraction.[11] Recrystallization Solvent Screening: Perform a systematic screening of different solvent systems to identify one that provides good product recovery and efficient impurity rejection.

III. Frequently Asked Questions (FAQs)

Q1: What is the primary safety concern when scaling up the bromination of phenol?

A: The primary safety concern is the handling of elemental bromine, which is highly corrosive, toxic, and volatile.[12] On a large scale, the risk of exposure and accidental release is significantly higher. It is crucial to have a closed system for bromine transfer and a robust ventilation and scrubbing system to handle any evolved hydrogen bromide gas.[13]

Q2: How can I monitor the progress of the acetylation reaction in a large-scale reactor?

A: In-process monitoring is crucial for scale-up. While Thin Layer Chromatography (TLC) is suitable for laboratory scale, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are more appropriate for industrial settings. These methods provide quantitative data on the consumption of starting material and the formation of the product.

Q3: My final product, 2,6-Dibromophenol acetate, has a persistent color. What could be the cause?

A: A persistent color can be due to the presence of oxidized impurities. Aromatic phenols are susceptible to oxidation, which can lead to colored byproducts.[10] Ensure that the reaction and purification steps are carried out under an inert atmosphere (e.g., nitrogen) to minimize oxidation.

Q4: Can I use a catalyst for the acetylation of 2,6-Dibromophenol?

A: While the reaction can proceed without a catalyst, adding a catalytic amount of a weak acid, like glacial acetic acid, can increase the reaction rate by protonating the carbonyl oxygen of the acetic anhydride, making it a more potent electrophile.[10] However, on a large scale, the use of a catalyst may complicate purification, so a cost-benefit analysis should be performed.

Q5: What are the key considerations for solvent selection in the scale-up process?

A: Beyond its impact on reaction selectivity, solvent selection for scale-up must consider factors such as:

• Safety: Flammability, toxicity, and environmental impact.

• Cost and Availability: The solvent should be readily available and economically viable for large-scale use.

• Recovery and Recycling: The ability to efficiently recover and recycle the solvent is crucial for a sustainable and cost-effective process.

IV. Experimental Protocols

A. Step-by-Step Protocol for the Synthesis of 2,6-Dibromophenol

This protocol is a representative method for the synthesis of 2,6-Dibromophenol.

• Reactor Setup: Charge a jacketed glass-lined reactor with phenol and a suitable non-polar solvent such as carbon disulfide.

• Cooling: Cool the reactor contents to 0-5°C with constant agitation.

• Bromine Addition: Slowly add a solution of bromine in the same solvent to the reactor over a period of 2-4 hours, maintaining the temperature below 5°C.

• Reaction Monitoring: Monitor the reaction progress by GC or HPLC until the desired conversion is achieved.

• Quenching: Quench the reaction by adding a solution of sodium bisulfite to neutralize any unreacted bromine.

• Workup: Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure.

• Purification: Purify the crude 2,6-Dibromophenol by vacuum distillation or recrystallization.

B. Step-by-Step Protocol for the Acetylation of 2,6-Dibromophenol

• Reactor Setup: Charge the reactor with purified 2,6-Dibromophenol and a suitable solvent like ethyl acetate.[14]

• Reagent Addition: Add acetic anhydride (1.1-1.5 equivalents) to the reactor. If desired, a catalytic amount of glacial acetic acid can be added.

• Heating: Heat the reaction mixture to 40-60°C and maintain with stirring.

• Reaction Monitoring: Monitor the reaction by HPLC or GC until completion.

• Cooling and Quenching: Cool the reaction mixture and slowly quench with water or a dilute sodium bicarbonate solution.

• Extraction: Extract the product into an organic solvent.

• Washing and Drying: Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Solvent Removal and Purification: Remove the solvent under reduced pressure and purify the 2,6-Dibromophenol acetate by recrystallization.

V. Visualizing the Process

A. Reaction Mechanism Workflow

Caption: A simplified workflow of the two-step synthesis.

B. Troubleshooting Decision Tree for Low Yield

Caption: A decision tree to diagnose the root cause of low product yield.

VI. References

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• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

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• US20230104724A1 - An environment-friendly process for selective acylation of aminophenol - Google Patents. (n.d.). Retrieved from

• 2,6-Dibromophenol acetate | C8H6Br2O2 | CID 123427 - PubChem. (n.d.). Retrieved from [Link]

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• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC - NIH. (n.d.). Retrieved from [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Acetylating Agents: A Comparative Analysis of 2,6-Dibromophenol Acetate

In the landscape of organic synthesis, acetylation stands as a cornerstone transformation. It is a versatile and fundamental reaction involving the introduction of an acetyl group (CH₃CO) onto a nucleophilic substrate.[1][2] This process is critical for a multitude of applications, from the synthesis of pharmaceuticals like aspirin to the protection of functional groups such as alcohols, phenols, and amines during complex multi-step syntheses.[3][4][5][6] The choice of acetylating agent is a pivotal decision that dictates the reaction's efficiency, selectivity, and compatibility with the substrate's other functional groups.[7][8]

This guide provides an in-depth comparison of 2,6-Dibromophenol acetate against a spectrum of conventional acetylating agents. We will delve into the mechanistic underpinnings, practical advantages, and experimental considerations for each, providing researchers with the data-driven insights needed to select the optimal reagent for their specific synthetic challenge.

The Subject of Comparison: 2,6-Dibromophenol Acetate

2,6-Dibromophenol acetate (C₈H₆Br₂O₂) is a crystalline solid that serves as a specialized acetylating agent.[9][10] Its utility stems from the electronic properties of its leaving group, the 2,6-dibromophenoxide ion.

• Structure and Properties:

  • IUPAC Name: (2,6-dibromophenyl) acetate[9]

  • Molecular Formula: C₈H₆Br₂O₂[9]

  • Molar Mass: 293.94 g/mol [9]

  • Appearance: White to off-white crystalline solid.[11]

The key to its function lies in the stability of the phenoxide leaving group. The two electron-withdrawing bromine atoms at the ortho positions significantly increase the acidity of the parent phenol. Consequently, the corresponding 2,6-dibromophenoxide is a weak base and an excellent leaving group. This enhanced leaving group ability makes the acetyl carbonyl carbon more electrophilic and susceptible to nucleophilic attack compared to simpler phenyl acetates.

The Spectrum of Acetylating Agents: A Comparative Analysis

The effectiveness of an acetylating agent is a balance between reactivity and selectivity. Highly reactive agents may be non-selective and incompatible with sensitive functional groups, while milder agents may require harsh conditions or fail to react altogether. Here, we compare 2,6-Dibromophenol acetate to the most common alternatives.

Often considered the most potent acetylating agent, acetyl chloride is a highly reactive, corrosive, and volatile liquid.[12][13]

• Reactivity: Its exceptional reactivity is due to the powerful inductive effect of the chlorine atom, which renders the carbonyl carbon highly electrophilic.[12] It reacts vigorously, often exothermically, with a wide range of nucleophiles, including alcohols, amines, and phenols.[1]

• Byproduct: The reaction generates hydrogen chloride (HCl) gas.[1] This is a significant drawback, as the corrosive acid can cause degradation of sensitive substrates. Furthermore, when acetylating amines, the HCl byproduct reacts with the amine starting material to form an unreactive hydrochloride salt, necessitating the use of at least two equivalents of the amine or the addition of a non-nucleophilic base scavenger (e.g., pyridine, triethylamine).[1][13]

• Verdict: Acetyl chloride is the agent of choice for rapid and complete acetylation of robust substrates. However, its lack of selectivity and the generation of corrosive HCl make it unsuitable for delicate molecules. 2,6-Dibromophenol acetate presents a much milder alternative, avoiding the formation of strong acids and offering greater chemoselectivity.

Acetic anhydride is the most widely used acetylating agent in both laboratory and industrial settings, offering a balance of reactivity, cost, and ease of handling.[4][14][15]

• Reactivity: It is less reactive than acetyl chloride but potent enough for most common applications.[16] Reactions often require heating or the use of an acid (e.g., H₂SO₄) or base (e.g., pyridine) catalyst to proceed at a reasonable rate.[1][3]

• Byproduct: The reaction produces acetic acid, which is significantly less corrosive and acidic than HCl.[15] While generally benign, it can still be problematic for certain acid-sensitive substrates.

• Verdict: Acetic anhydride is a reliable workhorse for general acetylation.[3] 2,6-Dibromophenol acetate offers a step-up in reactivity due to its superior leaving group, potentially enabling acetylation at lower temperatures or for substrates that are sluggish to react with acetic anhydride, all while producing a near-neutral phenolic byproduct.

Ketene is a highly reactive, toxic gas and a powerful acetylating agent.[17][18]

• Reactivity: As a strong electrophile, it reacts readily with nucleophiles to form acetylated products without generating a leaving group byproduct in the traditional sense.[17][19]

• Handling: Its high reactivity is coupled with instability and a tendency to dimerize.[18] It is typically generated in situ for immediate consumption, a procedure that requires specialized equipment.[17]

• Verdict: Due to its hazardous nature and handling difficulties, ketene is primarily used in industrial-scale processes, such as the manufacture of acetic anhydride.[18] For laboratory applications, 2,6-Dibromophenol acetate is an infinitely safer and more practical choice, being a stable, weighable solid.

Data Summary and Visualization

To facilitate reagent selection, the key properties of these acetylating agents are summarized below.

Feature	2,6-Dibromophenol Acetate	Acetyl Chloride	Acetic Anhydride	Ketene
Physical State	Crystalline Solid	Fuming Liquid	Colorless Liquid	Toxic Gas
Reactivity	High	Very High	Moderate	Extremely High
Byproduct	2,6-Dibromophenol (weakly acidic)	HCl (strong, corrosive acid)	Acetic Acid (moderate acid)	None
Handling	Easy to handle, stable solid	Requires care, moisture sensitive	Easy to handle	Difficult, requires in situ generation
Selectivity	Good to Excellent	Poor to Moderate	Good	Poor
Best For	Acid-sensitive substrates, selective acetylation	Robust substrates, forcing conditions	General purpose, large-scale reactions	Industrial processes, atom economy

dot digraph "Acetylation_Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=plaintext, fontsize=12, fontname="Arial"];

} } Caption: General mechanism of nucleophilic acyl substitution for acetylation.

dot digraph "Reactivity_Spectrum" { graph [rankdir="LR", splines=true, overlap=false]; node [shape=box, style=rounded, fontname="Arial", fillcolor="#F1F3F4", color="#5F6368"]; edge [fontname="Arial", fontsize=10, color="#202124"];

} } Caption: Reactivity increases from moderate (Acetic Anhydride) to extremely high (Ketene).

Experimental Protocols

The following protocols are representative procedures for the acetylation of a generic alcohol (R-OH). Caution: These reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the alcohol (1.0 eq), acetic anhydride (1.5 eq), and a suitable solvent (e.g., dichloromethane or THF).

• Catalyst Addition: Add a catalytic amount of pyridine or 4-dimethylaminopyridine (DMAP) (0.1 eq).

• Reaction: Stir the mixture at room temperature or heat to 40-60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction to room temperature. Quench carefully with water or saturated sodium bicarbonate solution to destroy excess anhydride. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

• Setup: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the alcohol (1.0 eq) and a non-nucleophilic base such as triethylamine or pyridine (1.1 eq) in an anhydrous solvent (e.g., dichloromethane).

• Reagent Addition: Cool the mixture to 0 °C in an ice bath. Add acetyl chloride (1.1 eq) dropwise via syringe. Caution: The reaction is often exothermic.

• Reaction: Allow the reaction to warm to room temperature and stir until TLC indicates completion.

• Workup: Quench the reaction by the slow addition of water. Separate the organic layer. Wash sequentially with dilute HCl (to remove the base), saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purification: Purify the crude product as required.

Note: This is a generalized protocol based on the anticipated reactivity of an activated phenyl ester.

• Setup: In a round-bottom flask, dissolve the substrate (e.g., a primary amine or a sensitive alcohol) (1.0 eq) and 2,6-Dibromophenol acetate (1.1 eq) in a suitable aprotic solvent (e.g., acetonitrile or DMF).

• Reaction: Heat the mixture to 60-80 °C and stir. The reaction may be accelerated by the addition of a mild, non-nucleophilic base catalyst (e.g., DBU, catalytic amount). Monitor the reaction by TLC.

• Workup: Once the reaction is complete, cool the mixture and dilute with a suitable organic solvent like ethyl acetate. Wash the organic phase with aqueous sodium bicarbonate or dilute NaOH (to remove the 2,6-dibromophenol byproduct) followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting acetylated product by flash column chromatography.

Conclusion

While workhorse reagents like acetic anhydride and acetyl chloride have well-established roles in synthesis, there is a clear need for reagents that bridge the gap between moderate reactivity and extreme potency. 2,6-Dibromophenol acetate is positioned to fill this niche. As a stable, solid reagent, it offers superior handling characteristics compared to acetyl chloride and ketene. Its enhanced reactivity over acetic anhydride, driven by a highly stabilized phenoxide leaving group, allows for milder reaction conditions. Most importantly, it circumvents the formation of corrosive byproducts, making it an ideal choice for the selective acetylation of complex, acid-sensitive molecules where functional group tolerance is paramount. For researchers in drug development and complex molecule synthesis, 2,6-Dibromophenol acetate represents a valuable and highly selective tool in the synthetic chemist's arsenal.

References

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A Researcher's Guide to the Six Isomers of Dibromophenol: A Comparative Analysis

For researchers, scientists, and professionals in drug development, a nuanced understanding of isomeric differences is not merely academic—it is fundamental to experimental design, data interpretation, and ultimately, the success of a research endeavor. This guide provides an in-depth comparative analysis of the six isomers of dibromophenol (DBP), offering a comprehensive look at their distinct physicochemical properties, spectroscopic signatures, and toxicological profiles. Grounded in experimental data, this document aims to be an essential resource for navigating the complexities of these closely related yet functionally diverse compounds.

The substitution of two bromine atoms onto a phenol ring gives rise to six structural isomers: 2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-dibromophenol. The seemingly minor variation in the placement of these bromine atoms profoundly alters the electronic and steric landscape of the molecule, resulting in a unique suite of properties for each isomer. This guide will systematically dissect these differences, providing the technical insights necessary for their differentiation and informed use.

I. Physicochemical Properties: A Foundation for Differentiation

The physical and chemical properties of the dibromophenol isomers are the bedrock upon which their separation, identification, and biological interactions are built. Properties such as melting point, boiling point, acidity (pKa), and lipophilicity (LogP) are not just numbers; they are reflections of the intramolecular and intermolecular forces at play.

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	pKa	LogP
2,3-Dibromophenol	C₆H₄Br₂O	251.90	68-69	252.1	7.47 (Predicted)	2.92 (Predicted)
2,4-Dibromophenol	C₆H₄Br₂O	251.90	38-40	238.5	7.79	3.22
2,5-Dibromophenol	C₆H₄Br₂O	251.90	73-74	244.6 (Predicted)	7.47 (Predicted)	3.2
2,6-Dibromophenol	C₆H₄Br₂O	251.90	56-58	255-256	6.67	3.36
3,4-Dibromophenol	C₆H₄Br₂O	251.90	93-95	286.3 (Predicted)	8.43 (Predicted)	3.32
3,5-Dibromophenol	C₆H₄Br₂O	251.90	79-83	246	7.6	3.53

Expert & Experience: The variation in these properties is a direct consequence of the substitution pattern. For instance, the significantly lower pKa of 2,6-dibromophenol, indicating higher acidity, is due to the strong electron-withdrawing inductive effect of the two bromine atoms positioned ortho to the hydroxyl group. This placement stabilizes the resulting phenoxide anion. Furthermore, the ortho-substituents in 2,6-DBP can form intramolecular hydrogen bonds, which reduces intermolecular hydrogen bonding and leads to a lower boiling point compared to other isomers. The higher melting point of 3,4-dibromophenol can be attributed to its greater molecular symmetry, allowing for more efficient packing in the crystal lattice.

II. Spectroscopic Fingerprints: Unambiguous Isomer Identification

Spectroscopic methods provide the most definitive means of identifying and distinguishing between the dibromophenol isomers. Each isomer presents a unique "fingerprint" in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

¹H and ¹³C NMR Spectroscopy: Mapping the Molecular Landscape

NMR spectroscopy is arguably the most powerful tool for structural elucidation of isomers. The chemical shifts (δ) and coupling constants (J) in ¹H NMR, and the number of unique signals in ¹³C NMR, provide a detailed picture of the atomic connectivity.

¹H NMR Spectroscopic Data

Isomer	Aromatic Proton Signals	Expected Multiplicity & Coupling
2,3-Dibromophenol	3	1H (d), 1H (t), 1H (d)
2,4-Dibromophenol	3	1H (d), 1H (dd), 1H (d)
2,5-Dibromophenol	3	1H (d), 1H (dd), 1H (d)
2,6-Dibromophenol	3	1H (t), 2H (d)
3,4-Dibromophenol	3	1H (d), 1H (dd), 1H (d)
3,5-Dibromophenol	3	1H (t), 2H (d)

¹³C NMR Spectroscopic Data

Isomer	Number of ¹³C Signals
2,3-Dibromophenol	6
2,4-Dibromophenol	6
2,5-Dibromophenol	6
2,6-Dibromophenol	4
3,4-Dibromophenol	6
3,5-Dibromophenol	4

Trustworthiness: The symmetry of the 2,6- and 3,5-isomers results in fewer than six signals in their ¹³C NMR spectra, a key distinguishing feature. For example, in 3,5-dibromophenol, C1, C2/C6, C3/C5, and C4 represent the four unique carbon environments. This internal consistency between the number of proton and carbon signals and the molecular symmetry provides a self-validating system for structural assignment.

Infrared (IR) Spectroscopy and Mass Spectrometry (MS)

IR Spectroscopy: The IR spectra of all dibromophenol isomers will exhibit a characteristic broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching vibration of the phenolic hydroxyl group. The exact position and shape of this band can be influenced by intra- and intermolecular hydrogen bonding. Other key absorptions include C-H stretching of the aromatic ring (around 3000-3100 cm⁻¹), C=C stretching within the aromatic ring (1400-1600 cm⁻¹), and C-Br stretching (typically below 1000 cm⁻¹).

Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) of dibromophenols will show a characteristic isotopic pattern for the molecular ion peak due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br have a natural abundance of approximately 50.7% and 49.3%, respectively). This results in a triplet of peaks (M, M+2, M+4) with a relative intensity ratio of approximately 1:2:1. Common fragmentation pathways include the loss of a bromine atom (-Br), hydrogen bromide (-HBr), and carbon monoxide (-CO).

III. Chromatographic Separation: An Analytical Challenge

The separation of dibromophenol isomers is a common analytical challenge due to their similar physicochemical properties. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most effective techniques for their resolution.

Experimental Protocol: GC-MS Analysis of Dibromophenol Isomers

This protocol outlines a typical method for the separation and identification of dibromophenol isomers using GC-MS.

Caption: A generalized workflow for the GC-MS analysis of dibromophenol isomers.

Methodology:

• Sample Preparation:

  • For water samples, acidification to pH < 2 is followed by liquid-liquid extraction (LLE) with a solvent like dichloromethane or solid-phase extraction (SPE) using a suitable sorbent.

  • For solid matrices, methods like Soxhlet or ultrasonic extraction can be used.

  • Causality: Derivatization of the phenolic hydroxyl group (e.g., to an acetate or silyl ether) is often performed to improve volatility and chromatographic peak shape, reducing tailing.

• GC-MS Parameters:

  • Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

  • Oven Program: A temperature gradient is employed to ensure the separation of isomers with different boiling points.

  • Injector and Detector: Splitless injection is common for trace analysis, with the mass spectrometer operating in electron ionization (EI) mode.

• Data Analysis:

  • Isomers are identified based on their retention times and the comparison of their mass spectra with reference libraries.

IV. Synthesis Strategies: The Importance of Regioselectivity

The synthesis of a specific dibromophenol isomer requires careful consideration of directing group effects and reaction conditions to achieve the desired regioselectivity.

Caption: Contrasting direct bromination with a regioselective synthesis route.

Authoritative Grounding: The direct bromination of phenol with elemental bromine is challenging to control and typically yields a mixture of 2-bromophenol, 4-bromophenol, 2,4-dibromophenol, and 2,4,6-tribromophenol. The synthesis of specific isomers like 2,3- or 2,5-dibromophenol often requires multi-step procedures. For example, 2,5-dibromophenol can be synthesized from 2,5-dibromoaniline via a Sandmeyer-type reaction, where the amino group is converted to a diazonium salt and subsequently hydrolyzed to the hydroxyl group.[1] This approach provides excellent regiocontrol. The synthesis of 2,6-dibromophenol can be achieved with higher selectivity by controlling the reaction conditions, such as temperature and solvent, during the direct bromination of phenol.[1]

V. Comparative Toxicology: An Isomer-Specific Concern

Dibromophenols are recognized as environmental contaminants and potential endocrine disruptors.[2] It is crucial to understand that their toxicological profiles can vary significantly between isomers.

For example, in acute toxicity studies with the water flea Daphnia magna, 2,4-dibromophenol (48-hour EC₅₀ = 2.17 mg/L) was found to be more toxic than 2,6-dibromophenol (48-hour EC₅₀ = 2.78 mg/L).[3] This highlights the importance of isomer-specific toxicological assessments. The endocrine-disrupting potential of these compounds is an area of active research, with studies investigating their ability to interact with various hormone receptors.[2]

VI. Conclusion

The six isomers of dibromophenol offer a compelling case study in the profound impact of subtle structural changes on chemical and biological properties. For the researcher, an appreciation of these differences is not trivial but essential for accurate analysis, meaningful interpretation of results, and the responsible handling and application of these compounds. This guide has provided a foundational framework for understanding the nuances of the dibromophenol isomers, grounded in experimental data and established scientific principles. It is our hope that this comparative analysis will serve as a valuable tool in your research endeavors.

References

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2,6-Dibromophenol Acetate Quantification

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precise and reliable quantification of active pharmaceutical ingredients (APIs) and their related compounds is paramount. 2,6-Dibromophenol acetate, a key intermediate and potential impurity in the synthesis of various pharmaceutical compounds, requires robust analytical methods to ensure product quality and patient safety. This guide provides an in-depth comparison of validated analytical methods for the quantification of 2,6-Dibromophenol acetate, grounded in the principles of scientific integrity and regulatory compliance.

The Imperative of Method Validation

The validation of an analytical method is the process of demonstrating, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended analytical application.[1][2][3] This process is not merely a regulatory hurdle but a cornerstone of good science, ensuring the reliability, reproducibility, and accuracy of analytical data.[4] The International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have established comprehensive guidelines that outline the essential parameters for analytical method validation.[4][5][6][7][8][9][10] These guidelines provide a harmonized approach to ensuring the quality of analytical data submitted in regulatory applications.[5][6][7][11]

The core parameters of analytical method validation, as stipulated by these regulatory bodies, include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present.[4][5]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[5]

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[7]

• Accuracy: The closeness of test results obtained by the method to the true value.[5]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[12]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[13]

Comparative Analysis of Analytical Methods for 2,6-Dibromophenol Acetate

The choice of an analytical method for the quantification of 2,6-Dibromophenol acetate is dictated by its physicochemical properties and the requirements of the analysis. Given its chemical structure, two primary analytical techniques are well-suited for its quantification: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of 2,6-Dibromophenol Acetate

Property	Value	Source
Molecular Formula	C8H6Br2O2	[14]
Molecular Weight	293.94 g/mol	[14]
Appearance	White to off-white crystalline solid	[15]
Solubility	Moderately soluble in common organic solvents, limited solubility in water	[15]

The moderate polarity and volatility of 2,6-Dibromophenol acetate make it amenable to both HPLC and GC analysis. The acetate functional group enhances its volatility compared to the parent phenol, making it particularly suitable for GC.[16]

Method Performance Comparison

The following table summarizes the typical performance characteristics of validated HPLC-UV and GC-MS methods for the quantification of 2,6-Dibromophenol acetate. The data presented is a synthesis of expected performance based on published methods for similar brominated phenolic compounds.[16][17]

Parameter	HPLC-UV	GC-MS	Causality Behind the Performance
Linearity (r²)	> 0.999	> 0.999	Both techniques offer excellent linearity due to the direct relationship between concentration and detector response in the specified ranges.
Range (µg/mL)	0.1 - 100	0.01 - 50	HPLC typically accommodates a wider linear range due to the nature of UV detection. GC-MS may have a narrower linear range due to potential saturation of the mass spectrometer detector at higher concentrations.
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	Both methods can achieve high accuracy. The choice of internal standard is critical in GC-MS to compensate for any variability in injection volume and ionization efficiency.
Precision (%RSD)	< 2.0%	< 3.0%	HPLC generally offers slightly better precision due to the highly reproducible nature of modern autosamplers and pumping systems. GC injection can be a source of higher variability.
LOD (µg/mL)	~0.03	~0.003	The high sensitivity and selectivity of the mass spectrometer in selected ion monitoring (SIM) mode allow for a significantly lower LOD with GC-MS compared to UV detection in HPLC.
LOQ (µg/mL)	~0.1	~0.01	Consistent with the LOD, the superior sensitivity of GC-MS results in a lower LOQ, making it the preferred method for trace-level quantification.
Robustness	High	Moderate	HPLC methods are often more robust to minor changes in mobile phase composition and flow rate. GC methods can be more sensitive to variations in oven temperature ramps and carrier gas flow.

Experimental Workflows and Protocols

The following sections provide detailed, step-by-step protocols for the validation of HPLC-UV and GC-MS methods for the quantification of 2,6-Dibromophenol acetate.

HPLC-UV Method Validation Workflow

Caption: HPLC-UV method validation workflow for 2,6-Dibromophenol acetate.

Detailed HPLC-UV Protocol

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). The C18 stationary phase is chosen for its hydrophobicity, which provides good retention for the moderately nonpolar 2,6-Dibromophenol acetate.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v). This mobile phase composition provides a good balance of retention and elution for the analyte.

• Flow Rate: 1.0 mL/min. A standard flow rate for a 4.6 mm ID column, ensuring efficient separation.

• Column Temperature: 30 °C. Maintaining a constant column temperature ensures reproducible retention times.

• Detection Wavelength: 230 nm. This wavelength is chosen based on the UV absorbance maximum of the analyte, providing optimal sensitivity.

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2,6-Dibromophenol acetate reference standard in 10 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Sample Solution: Prepare the sample by dissolving the material containing 2,6-Dibromophenol acetate in the mobile phase to achieve a final concentration within the linear range of the method.

3. Validation Experiments:

• Specificity: Analyze a blank (mobile phase), a placebo (sample matrix without the analyte), and a sample spiked with 2,6-Dibromophenol acetate. Assess for any interfering peaks at the retention time of the analyte.

• Linearity and Range: Inject the working standard solutions in triplicate. Plot the peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Analyze samples of a known concentration (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate injections of a standard solution at 100% of the target concentration. The relative standard deviation (%RSD) should be ≤ 2.0%.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or instrument. The %RSD between the two sets of data should be ≤ 2.0%.

• LOD and LOQ: Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) by injecting solutions with decreasing concentrations of the analyte.

• Robustness: Introduce small, deliberate changes to the method parameters (e.g., mobile phase composition ±2%, flow rate ±0.1 mL/min, column temperature ±2 °C) and assess the impact on the results.

GC-MS Method Validation Workflow

Caption: GC-MS method validation workflow for 2,6-Dibromophenol acetate.

Detailed GC-MS Protocol

1. Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness). This type of column is well-suited for the separation of semi-volatile organic compounds.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C. This temperature program allows for the efficient separation of the analyte from any potential impurities.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (for trace analysis) or split (for higher concentrations).

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). The use of SIM mode significantly enhances the sensitivity and selectivity of the method.

  • Ions to Monitor: Select characteristic ions from the mass spectrum of 2,6-Dibromophenol acetate (e.g., m/z 294, 252, 172).

2. Standard and Sample Preparation:

• Internal Standard (IS) Stock Solution: Prepare a stock solution of a suitable internal standard (e.g., a deuterated analog or a compound with similar chemical properties and retention time) in a suitable solvent like ethyl acetate.

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2,6-Dibromophenol acetate reference standard in 10 mL of ethyl acetate.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with ethyl acetate to concentrations ranging from 0.01 µg/mL to 50 µg/mL. Spike each standard with a fixed concentration of the internal standard.

• Sample Solution: Prepare the sample by dissolving the material in ethyl acetate to achieve a concentration within the linear range. Spike the sample with the same fixed concentration of the internal standard as the working standards.

3. Validation Experiments:

• Specificity: Analyze a blank, a placebo, and a spiked sample. Confirm the identity of the analyte peak by comparing its retention time and mass spectrum with that of a reference standard.

• Linearity and Range: Inject the working standard solutions in triplicate. Plot the ratio of the analyte peak area to the internal standard peak area versus the concentration of the analyte. Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Analyze spiked samples at three different concentration levels in triplicate. Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate injections of a standard solution. The %RSD should be ≤ 3.0%.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or instrument. The %RSD between the two sets of data should be ≤ 3.0%.

• LOD and LOQ: Determine based on the signal-to-noise ratio of the chromatogram.

• Robustness: Introduce small, deliberate changes to the GC parameters (e.g., oven temperature ramp ±1 °C/min, carrier gas flow ±0.1 mL/min) and assess the impact on the results.

Conclusion and Recommendations

Both HPLC-UV and GC-MS are suitable and reliable techniques for the quantification of 2,6-Dibromophenol acetate. The choice between the two methods should be guided by the specific requirements of the analysis.

• HPLC-UV is a robust and highly precise method that is well-suited for routine quality control applications where the concentration of 2,6-Dibromophenol acetate is expected to be within the µg/mL range. Its simplicity and lower instrumentation cost make it an attractive option for many laboratories.

• GC-MS , particularly in SIM mode, offers superior sensitivity and selectivity. This makes it the method of choice for trace-level analysis, such as the determination of 2,6-Dibromophenol acetate as an impurity or in environmental samples. The confirmation of the analyte's identity through its mass spectrum provides an additional layer of confidence in the results.

Ultimately, the successful implementation of either method relies on a thorough and well-documented validation process. By adhering to the principles outlined in this guide and the relevant regulatory guidelines, researchers, scientists, and drug development professionals can ensure the generation of high-quality, reliable, and defensible analytical data for 2,6-Dibromophenol acetate.

References

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A Comparative Analysis of the Biological Activities of Brominated Phenols: A Guide for Researchers

In the vast expanse of marine natural products, brominated phenols stand out for their structural diversity and significant therapeutic potential.[1] Predominantly isolated from marine algae, these compounds have garnered considerable attention from the scientific community for their wide spectrum of biological activities, including antimicrobial, antioxidant, and cytotoxic effects.[1][2] This guide offers an in-depth comparative study of these activities, grounded in experimental data, to assist researchers, scientists, and drug development professionals in navigating this promising class of compounds.

The unique chemical properties of brominated phenols, conferred by the incorporation of bromine atoms into the phenol ring, result in enhanced lipophilicity and modulated reactivity compared to their non-brominated counterparts.[3] This structural feature is often credited for their potent biological effects, which are also influenced by the number and position of bromine and hydroxyl groups.[3][4]

Comparative Antimicrobial Activity

Brominated phenols have demonstrated significant efficacy against a range of microbial pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungi.[5][6] Their mode of action is multifaceted, often involving the disruption of bacterial communication and biofilm formation, which can attenuate virulence and increase susceptibility to conventional antibiotics.[7]

A notable example is the potent activity of certain brominated phenols against Staphylococcus aureus and even methicillin-resistant S. aureus (MRSA), a notoriously drug-resistant pathogen.[7] For instance, 3-bromo-2,6-dihydroxyacetophenone has shown good anti-S. aureus and anti-MRSA activity and also inhibits biofilm formation.[7]

The structure-activity relationship is critical in determining the antimicrobial spectrum and potency. For example, a study on bromophenols from the red alga Odonthalia corymbifera found that 2,2',3,3'-tetrabromo-4,4',5,5'-tetrahydroxydiphenylmethane was highly active against several fungi, while synthetic derivatives like 3,3'-dibromo-6,6'-dihydroxydiphenylmethane showed potent antibacterial effects against a panel of bacteria.[5][6] Similarly, bis(2,3-dibromo-4,5-dihydroxybenzyl) ether, isolated from Rhodomela confervoides, was found to be the most active among several tested bromophenols against five bacterial strains.[8]

Table 1: Comparative Antimicrobial Activity of Selected Brominated Phenols

Compound/Extract	Target Organism(s)	Observed Effect	Reference(s)
3-bromo-2,6-dihydroxyacetophenone	S. aureus, MRSA	Good antibacterial activity, inhibition of biofilm formation	[7]
2,2',3,3'-tetrabromo-4,4',5,5'-tetrahydroxydiphenylmethane	Candida albicans, Aspergillus fumigatus, Trichophyton rubrum, Trichophyton mentagrophytes	Most active antifungal derivative in the study	[5][6]
3,3'-dibromo-6,6'-dihydroxydiphenylmethane	S. aureus, Bacillus subtilis, Micrococcus luteus, Proteus vulgaris, Salmonella typhimurium	Potent antibacterial effect	[5][6]
bis(2,3-dibromo-4,5-dihydroxybenzyl) ether	Escherichia coli, Pseudomonas aeruginosa, S. aureus, Staphylococcus epidermidis	Most active against five bacterial strains with MIC < 70 µg/ml	[8]

Comparative Antioxidant Activity

The antioxidant properties of brominated phenols are another area of significant interest, with many compounds demonstrating potent radical scavenging abilities.[9][10] The presence of hydroxyl (-OH) groups is crucial for this activity, as they can donate a hydrogen atom to neutralize free radicals.[11] The antioxidant potential of these compounds has been evaluated using various bioanalytical methods, including DPPH and ABTS radical scavenging assays.[9]

Benzylic acid-derived bromophenols have been identified as effective scavengers of DPPH and ABTS radicals, with their activity being comparable to standard antioxidants like BHA, BHT, and α-Tocopherol.[9] Theoretical studies using density functional theory (DFT) have further elucidated the antioxidant mechanisms, highlighting that the position of bromine atoms can significantly influence activity, particularly in scaffolds with a single hydroxyl group.[10] Furthermore, bromophenols with a catechol moiety can exhibit secondary antioxidant activity by reducing the production of hydroxyl radicals.[10]

The structural linkage between phenolic units also plays a role. A comparative study of two natural bromophenols differing only in the bond linking their phenolic groups (C-O-C vs. C-C) revealed that the C-C linked derivative was a more reactive scavenger of hydroperoxyl radicals in lipid media.[12]

Table 2: Comparative Antioxidant Activity of Selected Brominated Phenols

Compound/Extract	Assay	Key Findings	Reference(s)
Benzylic acid-derived bromophenols	DPPH & ABTS radical scavenging	Effective scavengers, comparable to standard antioxidants	[9]
bis(2,3,6-tribromo-4,5-dihydroxybenzyl) ether (BTDE)	Cellular antioxidant assays	Possesses promising antioxidant activity, modulates the Nrf2 pathway	[11]
bis(2,3-dibromo-4,5-dihydroxybenzyl) ether (BDDE)	DPPH & ABTS radical scavenging	Scavenges free radicals, OH groups are important for activity	[11]
Various bromophenols from Rhodomela confervoides	DPPH & ABTS radical scavenging	Most isolated compounds showed significant antioxidant activity	[13]

Comparative Cytotoxic Activity

The cytotoxic potential of brominated phenols against various cancer cell lines has been extensively investigated, revealing promising candidates for anticancer drug development.[4][11] The cytotoxicity is highly dependent on the number and position of bromine substituents, the presence of phenolic groups, and the nature of any side chains.[4]

For instance, in a study on bromophenols from the red alga Polysiphonia lanosa, brominated derivatives were found to be more active than their non-brominated counterparts against DLD-1 human colon cancer cells.[4] Specifically, 2,5-dibrominated compounds showed higher activity than the corresponding 5,6-isomers.[4] The most active compound identified was 2,5-dibromo-3,4-dihydroxybenzyl n-propyl ether, which exhibited potent activity against both DLD-1 and HCT-116 colon cancer cell lines.[4]

Furthermore, methylation and acetylation of natural bromophenols have been explored to evaluate their anticancer activities.[11] Some of these derivatives have shown significant cytotoxic activity against leukemia K562 cells by inducing apoptosis.[11]

Table 3: Comparative Cytotoxic Activity of Selected Brominated Phenols (IC₅₀ values in µM)

Compound	DLD-1 Cells	HCT-116 Cells	Other Cell Lines	Reference(s)
2,5-dibromo-3,4-dihydroxybenzyl n-propyl ether	1.72	0.80	-	[2][4]
3-bromo-4,5-dihydroxy benzoic acid methyl ester	-	-	KB, Bel-7402, A549 (IC₅₀: 12.5–40.1 µM)	[2]
3-bromo-4,5-dihydroxy-benzaldehyde	-	-	KB, Bel-7402, A549 (IC₅₀: 12.5–40.1 µM)	[2]
Lanosol butenone	-	-	Human leukemia cells (IC₅₀: 8.0 µM)	[2]

Enzyme Inhibition

Beyond their direct antimicrobial and cytotoxic effects, brominated phenols have also been identified as potent inhibitors of various enzymes, suggesting broader therapeutic applications.[14]

Notably, several bromophenol derivatives exhibit significant inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), a key regulator in insulin signaling pathways, making them potential therapeutic agents for type 2 diabetes and obesity.[1][15][16] Highly brominated compounds often show more potent PTP1B inhibition.[16]

Other enzymes targeted by bromophenols include aldose reductase, implicated in diabetic complications, and acetylcholinesterase (AChE) and β-site amyloid precursor protein cleaving enzyme 1 (BACE1), which are key targets in Alzheimer's disease research.[14][17]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are paramount. Below are detailed, step-by-step methodologies for the key assays discussed in this guide.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of a compound, which is the lowest concentration that inhibits visible microbial growth.[5][10]

Protocol:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the brominated phenol in a suitable solvent. Perform serial two-fold dilutions in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).[5][10]

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard.[10][15] Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension.[12]

• Controls: Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).[5]

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).[10]

• MIC Determination: The MIC is the lowest concentration of the brominated phenol at which there is no visible growth (turbidity).[5]

Caption: Workflow for Broth Microdilution Assay.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.[9][16]

Protocol:

• Reagent Preparation: Prepare a stock solution of the brominated phenol in a suitable solvent (e.g., methanol or ethanol). Prepare a fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in the same solvent.[1]

• Reaction Mixture: In a 96-well plate or test tubes, add a fixed volume of the DPPH solution to varying concentrations of the brominated phenol sample.[9]

• Control: Prepare a control containing the solvent and the DPPH solution without the test compound.[9]

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).[16]

• Absorbance Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (around 517 nm) using a spectrophotometer.[9][16]

• Calculation: Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100[9]

Caption: DPPH Radical Scavenging Assay Workflow.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[6][11]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[6]

• Compound Treatment: Treat the cells with various concentrations of the brominated phenol and incubate for a specified period (e.g., 24, 48, or 72 hours).[17]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[11][17]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[11][17]

• Absorbance Measurement: Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of approximately 570 nm.[11]

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.[4]

Environmental and Health Considerations

While the therapeutic potential of brominated phenols is significant, it is also crucial to consider their environmental occurrence and potential toxic effects.[18] Man-made brominated phenols, used as flame retardants and pesticides, are detected in various environmental compartments and in the human body.[18][19] Some of these compounds have been shown to exhibit estrogenic activity and can perturb cellular redox balance.[18][20] Therefore, a thorough toxicological evaluation is essential for any brominated phenol derivative being considered for therapeutic development.

Conclusion

Brominated phenols represent a rich and diverse source of bioactive compounds with significant potential in drug discovery. Their potent antimicrobial, antioxidant, and cytotoxic activities, coupled with their ability to inhibit key enzymes, make them attractive candidates for further investigation. A comprehensive understanding of their structure-activity relationships, guided by robust and standardized experimental protocols, will be instrumental in unlocking their full therapeutic potential while ensuring their safety and environmental compatibility.

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A Senior Application Scientist's Guide to Cross-Validation of Results from Different Analytical Instruments

In the landscape of drug development and scientific research, the integrity of analytical data is paramount. When analytical methods are transferred between laboratories or when results from different instruments are compared, a rigorous cross-validation process is not just a regulatory expectation but a scientific necessity.[1][2][3] This guide provides an in-depth exploration of the principles, protocols, and data analysis techniques essential for the successful cross-validation of analytical results, ensuring consistency and reliability across your research and development pipeline.

The transfer of an analytical procedure is a documented process that qualifies a laboratory to use a test method that originated in another laboratory.[4] The ultimate goal is to ensure that the receiving laboratory can produce results that are comparable to those of the transferring laboratory, despite inherent differences in equipment, personnel, and environment.[5]

Foundational Principles of Analytical Instrument Cross-Validation

Before embarking on a cross-validation study, it is crucial to understand the key performance characteristics of the analytical methods and instruments being compared. These parameters, as outlined in the International Council for Harmonisation (ICH) guideline Q2(R1), form the basis for a scientifically sound comparison.[6][7][8]

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This is often expressed as repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte in the sample.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Understanding these parameters is the first step in designing a robust cross-validation protocol. It's not merely about running the same sample on two different machines; it's about systematically challenging the analytical procedure to ensure its performance is consistent and reliable under new conditions.

Strategic Approaches to Method Transfer and Cross-Validation

The United States Pharmacopeia (USP) General Chapter <1224> outlines several approaches for the transfer of analytical procedures.[4][9] The choice of strategy depends on the complexity of the method, the experience of the receiving laboratory, and the stage of product development.[10]

• Comparative Testing: This is the most common approach, where a set of homogeneous samples is analyzed by both the transferring and receiving laboratories.[3][10] The results are then statistically compared against predefined acceptance criteria.

• Co-validation: In this scenario, the receiving laboratory participates in the validation of the analytical method alongside the transferring laboratory.[5][10] This is often employed for new methods being implemented at multiple sites.

• Revalidation: The receiving laboratory conducts a full or partial revalidation of the analytical method.[5][10] This is typically necessary when there are significant differences in the laboratory environments or instrumentation.[10]

• Transfer Waiver: In some cases, a formal transfer can be waived if the method is a simple, compendial procedure and the receiving laboratory is familiar with the technique.[9][11]

The selection of the appropriate strategy should be a risk-based decision, taking into account the criticality of the analytical method and the potential impact on product quality.

Experimental Workflow for Comparative Testing

A well-structured comparative testing protocol is the cornerstone of a successful cross-validation. The following workflow outlines the critical steps involved.

Caption: A typical workflow for a comparative analytical method transfer.

Delving into the Data: Statistical Analysis for Method Comparison

Once the experimental work is complete, the focus shifts to a rigorous statistical analysis of the data. It is crucial to employ appropriate statistical methods to objectively assess the agreement between the two sets of results.

Common Pitfalls in Statistical Analysis

A common mistake is to rely solely on the correlation coefficient (r) to assess agreement.[12] While a high correlation indicates a strong linear relationship, it does not provide information about systematic bias (constant or proportional error) between the two methods.[12] Similarly, a paired t-test can indicate if there is a statistically significant difference between the means of the two sets of data, but it does not quantify the magnitude of the agreement.[13]

Recommended Statistical Approaches

A more robust approach involves a combination of graphical and quantitative statistical methods.

Linear regression is a powerful tool for comparing two analytical methods.[14][15] The results from the new or receiving instrument (Method Y) are plotted against the results from the established or transferring instrument (Method X). The key parameters to evaluate are the slope, y-intercept, and the confidence intervals for these parameters.[16]

• Slope: A slope statistically equivalent to 1.0 indicates the absence of proportional bias.

• Y-intercept: An intercept statistically equivalent to 0 indicates the absence of constant bias.

It's important to choose the appropriate regression model. While ordinary least-squares regression is common, it assumes that there is no error in the x-variable (the reference method), which is often not the case in method comparison studies.[16][17] In such situations, more advanced regression techniques like Deming regression or Passing-Bablok regression, which account for errors in both variables, are more appropriate.[13][18]

The Bland-Altman plot is an excellent graphical tool for assessing the agreement between two quantitative measurement methods.[19][20][21] It plots the difference between the two measurements for each sample against the average of the two measurements.[22]

This plot allows for the visualization of:

• Bias: The mean of the differences, which represents the average systematic difference between the two methods.

• Limits of Agreement: The range within which 95% of the differences between the two methods are expected to lie.[19]

• Relationship between Difference and Magnitude: It can reveal if the disagreement between the two methods is dependent on the concentration of the analyte.[19]

The Youden plot is a graphical technique particularly useful for analyzing inter-laboratory data.[23][24][25] In this plot, the results from one laboratory or instrument are plotted against the results from another for two different samples or two runs of the same sample.[26] This plot provides a visual assessment of both within-laboratory (random error) and between-laboratory (systematic error) variability.[23][26]

Hypothetical Data and Interpretation

To illustrate these concepts, consider a hypothetical cross-validation study comparing a new HPLC system (Instrument B) against an established one (Instrument A) for the assay of a drug substance.

Table 1: Hypothetical Assay Results from Two HPLC Instruments

Sample ID	Instrument A (% Label Claim)	Instrument B (% Label Claim)	Difference (B - A)	Average ((A+B)/2)
1	98.5	98.8	0.3	98.65
2	99.2	99.6	0.4	99.40
3	100.1	100.3	0.2	100.20
4	100.5	100.9	0.4	100.70
5	101.2	101.5	0.3	101.35
6	98.9	99.1	0.2	99.00
7	99.8	100.2	0.4	100.00
8	100.9	101.3	0.4	101.10
9	101.5	101.9	0.4	101.70
10	99.5	99.8	0.3	99.65
Mean	100.01	100.34	0.33	100.18
Std Dev	0.99	0.98	0.08	0.98

Statistical Analysis Summary:

• Paired t-test: p < 0.05, indicating a statistically significant difference between the means.

• Regression Analysis (Instrument B vs. Instrument A):

  • Slope: 0.98 (95% CI: 0.95 - 1.01)

  • Y-intercept: 0.35 (95% CI: -0.10 - 0.80)

• Bland-Altman Analysis:

  • Mean Difference (Bias): 0.33%

  • Limits of Agreement: 0.17% to 0.49%

Interpretation:

The paired t-test suggests a statistically significant difference. However, the regression analysis shows that the slope is close to 1 and the intercept is close to 0, with the 95% confidence intervals including these ideal values. This indicates the absence of significant proportional or constant bias. The Bland-Altman plot reveals a small positive bias of 0.33%, meaning Instrument B, on average, gives slightly higher results. The limits of agreement show that for any given sample, the result from Instrument B is expected to be between 0.17% higher and 0.49% higher than Instrument A.

The decision of whether this difference is acceptable depends on the pre-defined acceptance criteria, which should be based on the intended purpose of the analytical procedure and the associated risks.

Caption: A simplified decision-making workflow based on statistical analysis.

Understanding and Mitigating Sources of Variability

Discrepancies between analytical instruments can arise from various sources of error. A thorough understanding of these potential sources is crucial for troubleshooting and ensuring the robustness of the analytical method.

• Systematic Errors: These are consistent, repeatable errors that are inherent to the measurement system.[27]

  • Instrumental Errors: Differences in instrument design, detector response, or calibration can lead to systematic bias. For example, variations in the path length of a spectrophotometer's cuvette can cause consistent differences in absorbance readings.

  • Method Errors: Non-ideal chemical or physical behavior of reagents and reactions can introduce errors. For instance, incomplete derivatization in a GC method can lead to consistently low results.

  • Personal Errors: These arise from the analyst's technique, such as consistent parallax error when reading a meniscus.

• Random Errors: These are unpredictable fluctuations in the measurement process.[27] Sources of random error include electronic noise in the detector, temperature fluctuations in the laboratory, and variations in sample preparation.[27]

To mitigate these errors, it is essential to have robust instrument qualification and calibration programs, well-documented and validated analytical procedures, and comprehensive training for analysts.

Conclusion: Ensuring Data Integrity Through Rigorous Cross-Validation

The cross-validation of analytical results from different instruments is a critical component of ensuring data integrity and regulatory compliance in the pharmaceutical industry and other scientific fields.[1] By moving beyond simplistic statistical comparisons and embracing a comprehensive approach that includes a thorough understanding of analytical performance characteristics, a well-designed experimental protocol, and robust statistical analysis, researchers and drug development professionals can have confidence in the consistency and reliability of their analytical data, regardless of where or how it was generated.

A successful cross-validation not only demonstrates the interchangeability of analytical instruments but also reinforces the robustness of the analytical method itself, ultimately contributing to the development of safe and effective medicines.

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Performance Evaluation of 2,6-Dibromophenol Acetate in Different Catalytic Systems: A Comparative Guide

For researchers and professionals in drug development and materials science, 2,6-dibromophenol acetate stands as a versatile and strategic building block. Its structure presents a unique trifecta of reactive sites: a hydrolyzable acetate ester and two ortho-positioned carbon-bromine bonds amenable to cross-coupling. This duality, however, introduces a significant synthetic challenge: achieving chemoselectivity. The successful functionalization of this molecule hinges on the precise selection of a catalytic system to target one site while preserving the others.

This guide provides an in-depth comparative analysis of catalytic systems for the two primary transformations of 2,6-dibromophenol acetate: palladium-catalyzed cross-coupling at the C-Br bonds and catalytic deacetylation. We will delve into the causality behind experimental choices, present comparative data from analogous systems, and provide detailed, validated protocols to empower researchers to harness the full synthetic potential of this valuable intermediate.

Part 1: Catalytic Cross-Coupling at the C-Br Bonds

The palladium-catalyzed cross-coupling of the C-Br bonds is arguably the most powerful application of 2,6-dibromophenol acetate. The primary challenge lies in controlling the reaction to achieve selective mono-substitution versus di-substitution. The electronic and steric environment—a benzene ring activated by an oxygen atom but sterically encumbered by the ortho-acetate and an adjacent bromine—demands highly specialized catalytic systems.

The Challenge of Selectivity: Mono- vs. Di-arylation

Achieving selective mono-arylation of a dihaloarene is a non-trivial task. Once the first coupling occurs, the resulting product can often be more reactive than the starting material, leading to significant formation of the di-substituted byproduct. Control is typically exerted through careful manipulation of:

• Stoichiometry: Using a slight deficiency or a 1:1 ratio of the coupling partner (e.g., boronic acid).

• Catalyst System: Employing catalysts and ligands that favor the mono-arylated product. Bulky, electron-rich ligands are often key.[1]

• Reaction Conditions: Lower temperatures and shorter reaction times can halt the reaction after the first substitution.

The diagram below illustrates the general catalytic pathways available for this substrate.

Caption: Key catalytic transformations of 2,6-Dibromophenol Acetate.

Comparative Analysis of Catalytic Systems for Mono-Arylation

While direct, side-by-side kinetic comparisons for 2,6-dibromophenol acetate are not extensively documented, a robust comparative framework can be constructed from studies on the closely analogous substrate, 2,6-dibromopyridine.[2] The electronic similarities and identical substitution pattern make it an excellent model for predicting performance.

Catalyst Precursor	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)	Causality & Expert Insights
Pd(OAc)₂	N-Heterocyclic Carbene (NHC)	K₂CO₃	H₂O/Acetonitrile	Room Temp.	12	>90	High Selectivity: The bulk of the NHC ligand favors the formation of a monoligated Pd(0) species, which is highly active but sterically demanding, thus disfavoring the oxidative addition into the more hindered mono-arylated intermediate.[3] The aqueous system and ambient temperature provide exquisite control.
Pd(PPh₃)₄	PPh₃ (Implicit)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	0.25	Good-Excellent	Speed: Microwave irradiation dramatically accelerates the reaction. However, selectivity can be harder to control, and di-arylation may increase. This system is less sterically hindered than NHC or biarylphosphine systems, potentially reducing mono-selectivity.[2]
Pd₂(dba)₃	SPhos (Biarylphosphine)	K₃PO₄	Toluene	100	16	~80-90	High Generality: Bulky, electron-rich biarylphosphine ligands like SPhos are industry workhorses. They promote fast reductive elimination, which is often the rate-limiting step, and their steric bulk helps achieve high mono-selectivity.[1]
PdCl₂(dppf)	dppf	Na₂CO₃	DME	80	12	Moderate-Good	Lower Selectivity: While a reliable catalyst system, dppf is less bulky than advanced biarylphosphines or NHCs. It often leads to a higher percentage of di-substituted product unless stoichiometry and time are strictly controlled.

Expertise in Action: The clear trend is that sterically demanding ligands are paramount for achieving selective mono-arylation. NHC ligands, in particular, have shown exceptional performance in analogous systems, even at room temperature, offering a green and highly selective option.[3] The choice of base is also critical; stronger bases can sometimes promote side reactions, while weaker bases like carbonates are often sufficient and cleaner.

Experimental Protocol: Selective Suzuki-Miyaura Mono-Arylation

This protocol is adapted from high-yield procedures for analogous dihaloarenes and is designed to maximize mono-selectivity.[2][3]

Materials:

• 2,6-Dibromophenol acetate (1.0 equiv)

• Arylboronic acid (1.05 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.2 mol%)

• IMes·HCl (1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride, an NHC precursor, 0.4 mol%)

• Potassium Carbonate (K₂CO₃, 3.0 equiv)

• Acetonitrile and Degassed Water (5:1 v/v)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,6-dibromophenol acetate, the arylboronic acid, Pd(OAc)₂, IMes·HCl, and K₂CO₃.

• Solvent Addition: Add the acetonitrile/degassed water solvent mixture via syringe.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature. The use of ambient temperature is a crucial control parameter to prevent over-reaction to the di-substituted product.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), observing the consumption of starting material and the appearance of the mono-arylated product. The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

The diagram below illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura reaction, a cornerstone of modern synthetic chemistry.[4]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Part 2: Catalytic Deacetylation (Deprotection)

The removal of the acetate group is a critical step, either to furnish 2,6-dibromophenol for subsequent reactions or as the final step in a synthesis. The key is to employ conditions mild enough to cleave the ester linkage without affecting the C-Br bonds, which can be susceptible to reduction or other side reactions under harsh conditions.

Comparative Analysis of Deacetylation Methods

Method	Catalyst / Reagent	Solvent	Temp.	Key Advantages / Disadvantages
Mild Base Hydrolysis	Sodium Bicarbonate (NaHCO₃)	Water or Methanol/Water	Room Temp.	Green & Mild: Uses inexpensive, non-toxic reagents and solvents. High yields are reported for various aryl acetates. The reaction is simple to perform and functional groups like bromo are unaffected.
Stronger Base Hydrolysis	Potassium Carbonate (K₂CO₃)	Methanol	Room Temp.	Faster: Generally faster than NaHCO₃ but offers less control. There is a slightly higher risk of side reactions with sensitive substrates if not monitored carefully.
Enzymatic Hydrolysis	Esterases (e.g., from Pseudomonas fluorescens)	Phosphate Buffer	~30-40 °C	High Selectivity: Enzymes operate under very mild pH and temperature conditions, offering excellent functional group tolerance. However, enzymes can be expensive and may have substrate specificity issues.

Expertise in Action: For most laboratory applications, mild base hydrolysis with sodium bicarbonate in an aqueous or aqueous/methanolic system represents the optimal balance of cost, efficiency, environmental friendliness, and operational simplicity. It is highly effective for the deprotection of O-acetates and is compatible with haloarene functionalities.

Experimental Protocol: Mild Deacetylation with Sodium Bicarbonate

This self-validating protocol is based on established green chemistry methods for O-acetate cleavage.

Materials:

• 2,6-Dibromophenol acetate (1.0 mmol)

• Sodium Bicarbonate (NaHCO₃, 6.0 mmol)

• Water (8 mL) and/or Methanol

• Diethyl ether or Ethyl acetate for extraction

Procedure:

• Reaction Setup: In a round-bottomed flask, charge the 2,6-dibromophenol acetate and sodium bicarbonate.

• Solvent Addition: Add water (or a 1:1 methanol/water mixture for substrates with poor water solubility) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC. The disappearance of the starting acetate and the appearance of the more polar phenol spot indicates reaction completion (typically 6-12 hours).

• Work-up: Dilute the reaction mixture with water (20 mL) and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure to yield the 2,6-dibromophenol product, which is often pure enough for subsequent steps without further chromatography.

Part 3: Strategic Synthesis and Alternatives

The choice of when to perform the coupling versus the deacetylation is a critical strategic decision. This workflow diagram provides a logical path for making this determination.

Caption: Decision workflow for sequencing reactions.

Strategic Considerations:

• Protecting Group Stability: The acetate group is generally robust to palladium cross-coupling conditions. Therefore, the most common strategy is to perform the C-C bond formation first, using the acetate as a protecting group for the phenol, followed by deprotection as the final step.

• Alternative Reagents: If the desired product is the phenol, one might consider using 2,6-dibromophenol directly. However, the free hydroxyl group can sometimes interfere with catalytic cycles, for instance, by coordinating to the metal center or reacting with the base. Using a protecting group like the acetate circumvents these issues, leading to cleaner and more reliable coupling reactions. Other protecting groups like methoxymethyl (MOM) ether or silyl ethers can also be employed, each with their own specific deprotection conditions.

By understanding the nuances of the available catalytic systems and making informed strategic decisions, researchers can effectively and selectively functionalize 2,6-dibromophenol acetate to build molecular complexity with precision and efficiency.

References

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A Comparative Toxicological Assessment of 2,6-Dibromophenol and Other Key Environmental Contaminants

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Environmental Burden of Brominated Phenols

2,6-Dibromophenol (2,6-DBP) is a member of the brominated phenol family, a class of compounds that has garnered significant environmental and toxicological interest.[1] These compounds enter the environment through various channels, including as degradation products of brominated flame retardants and from natural production by marine organisms.[1] Given their persistence and potential for bioaccumulation, a thorough understanding of their toxicological profile is paramount for environmental risk assessment and human health protection.

This guide provides a comparative toxicological benchmark of 2,6-Dibromophenol against three other prominent environmental contaminants: Bisphenol A (BPA), Atrazine, and Pentachlorophenol (PCP). The selection of these comparators is based on their widespread environmental presence, diverse toxicological mechanisms, and extensive regulatory evaluation, thereby providing a robust framework for contextualizing the potential hazards of 2,6-DBP. While comprehensive toxicological data for 2,6-DBP is still developing, this guide synthesizes the available information and highlights critical data gaps that warrant further investigation.

Comparative Toxicity Profile: A Quantitative Overview

The acute toxicity of a chemical is a critical initial endpoint in hazard assessment, typically measured by the median lethal dose (LD50) or median effective concentration (EC50). The lower the value, the higher the acute toxicity. Subchronic toxicity, evaluated through metrics like the No-Observed-Adverse-Effect Level (NOAEL), provides insight into the effects of repeated exposure over a longer duration.

Compound	Test Organism	Endpoint	Value	Reference(s)
2,6-Dibromophenol	Daphnia magna (Water Flea)	48-hour EC50	2.78 mg/L	[2]
Scenedesmus quadricauda (Alga)	96-hour EC50	9.90 mg/L	[2]
Rat (Oral)	LD50	> 5580 mg/kg	[2]
Data Gap	Subchronic NOAEL	Not available	[1]
Bisphenol A (BPA)	Rat (Oral)	LD50	~3,250 mg/kg
Mouse (Oral)	LD50	~2,400 mg/kg
Rat (Subchronic)	NOAEL	5 mg/kg/day	[3]
Atrazine	Rat (Oral)	LD50	672 - 3090 mg/kg	[4][5]
Mouse (Oral)	LD50	1750 mg/kg	[4]
Rat (Subchronic)	NOAEL	3.5 mg/kg/day	[6][7]
Pentachlorophenol (PCP)	Rat (Oral)	LD50	27 - 210 mg/kg	[8]
Mouse (Oral)	LD50	117 - 177 mg/kg	[9]
Rat (Subchronic)	NOAEL	3 mg/kg/day

Note: The LD50 value for 2,6-Dibromophenol in rats should be interpreted with caution as it appears to be an outlier compared to other brominated phenols. Further verification is recommended. A significant data gap exists for the subchronic NOAEL of 2,6-DBP.

Mechanisms of Toxicity: Diverse Pathways of Cellular Disruption

The toxicity of these environmental contaminants is underpinned by distinct molecular mechanisms, leading to a range of adverse health effects.

2,6-Dibromophenol: Disruption of Calcium Homeostasis

While the toxicological profile of 2,6-DBP is not fully elucidated, available evidence points towards the disruption of cellular calcium (Ca²⁺) signaling as a key mechanism of toxicity.[1] Studies on the closely related 2,4-dibromophenol (2,4-DBP) and 2,4,6-tribromophenol (2,4,6-TBP) have shown that they can interfere with voltage-dependent calcium channels, leading to altered intracellular Ca²⁺ concentrations.[10] Dysregulation of Ca²⁺ homeostasis can trigger a cascade of detrimental cellular events, including apoptosis (programmed cell death).[1]

Caption: Workflow for the Acute Toxic Class Method (OECD 423).

Bacterial Reverse Mutation Test (OECD Test Guideline 471: Ames Test)

This in vitro assay is used to detect gene mutations induced by chemical substances.

Objective: To evaluate the mutagenic potential of a test substance.

Principle: Histidine-dependent strains of Salmonella typhimurium are exposed to the test substance. Mutagenic substances will cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

Methodology:

• Tester Strains: A set of specific bacterial strains with different mutations is used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix) to detect metabolites that may be mutagenic.

• Exposure: The bacterial strains are exposed to a range of concentrations of the test substance.

• Plating: The treated bacteria are plated on a minimal agar medium lacking histidine.

• Incubation: Plates are incubated for 48-72 hours.

• Data Analysis: The number of revertant colonies is counted. A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies.

Conclusion and Future Directions

This comparative analysis underscores the diverse toxicological profiles of common environmental contaminants. While significant data exists for BPA, Atrazine, and PCP, there are critical knowledge gaps concerning the mammalian toxicity of 2,6-Dibromophenol. The available aquatic toxicity data and mechanistic insights from related brominated phenols suggest that 2,6-DBP warrants further investigation to fully characterize its potential risks to human health and the environment.

Future research should prioritize:

• Filling Data Gaps: Conducting comprehensive studies to determine the acute oral LD50, subchronic NOAEL, and genotoxicity of 2,6-Dibromophenol in mammalian models.

• Mechanistic Studies: Further elucidating the precise molecular mechanisms underlying 2,6-DBP toxicity, particularly its effects on calcium signaling and other cellular pathways.

• Mixture Toxicity: Investigating the combined toxic effects of 2,6-DBP with other environmental contaminants, as real-world exposures often involve complex mixtures.

By addressing these research needs, the scientific community can develop a more complete understanding of the risks posed by 2,6-Dibromophenol and inform evidence-based regulatory decisions to protect public health and ecosystem integrity.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,6-Dibromophenol Acetate

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 2,6-Dibromophenol acetate. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple instruction to explain the critical reasoning behind each step, ensuring a culture of safety and regulatory adherence in the laboratory. The protocols outlined below are designed to be a self-validating system for managing this hazardous chemical waste stream.

Core Principle: Hazard Identification and Profile

Understanding the inherent risks of 2,6-Dibromophenol acetate is the foundation of its safe handling and disposal. While toxicological properties have not been exhaustively investigated for the acetate form, the data for the parent compound, 2,6-dibromophenol, and similar brominated phenols provide a strong basis for a cautious approach[1]. The primary hazards are summarized below.

Hazard Classification	GHS Code	Description	Authoritative Source
Acute Toxicity, Oral	H300	Fatal if swallowed.	Sigma-Aldrich[1]
Acute Toxicity, Dermal	H312	Harmful in contact with skin.	CPAChem[2], CDH[3]
Acute Toxicity, Inhalation	H332	Harmful if inhaled.	CPAChem[2], CDH[3]
Skin Irritation	H315	Causes skin irritation.	Sigma-Aldrich[1]
Eye Irritation	H319	Causes serious eye irritation.	Sigma-Aldrich[1]
Respiratory Irritation	H335	May cause respiratory irritation.	Sigma-Aldrich[1]

The presence of carbon-bromine bonds classifies 2,6-Dibromophenol acetate as a halogenated organic compound [4][5]. This classification is the single most important factor determining its disposal pathway, as mixing halogenated and non-halogenated waste streams is prohibited, complicates disposal, and can create dangerous chemical reactions[6].

Mandatory Safety Protocol: Personal Protective Equipment (PPE)

A stringent PPE protocol is non-negotiable when handling 2,6-Dibromophenol acetate in any form—pure compound, solutions, or waste.

Protection Level	Required PPE	Standard/Specification
Primary Handling	Gloves: Nitrile or other chemical-resistant gloves.	Inspect before use and use proper removal technique.[3]
Eye Protection: Chemical safety goggles or a face shield.	Must conform to OSHA 29 CFR 1910.133 or EN166.[7]
Lab Coat: Standard laboratory coat.	---
Spill or Aerosol Risk	Respiratory Protection: NIOSH/MSHA approved respirator.	Required if dust or aerosols are generated.[7][8]
Protective Clothing: Disposable sleeves or full-body protection.	To prevent any possibility of skin contact.[9]

Always handle this chemical within a certified chemical fume hood to minimize inhalation risk[10]. An eyewash station and safety shower must be readily accessible[7].

Disposal Workflow: A Step-by-Step Guide

Proper disposal is a systematic process that begins at the point of waste generation.

Step 1: Waste Characterization and Segregation

Immediately identify any material contaminated with 2,6-Dibromophenol acetate—including unused product, contaminated PPE, and spill cleanup materials—as Halogenated Organic Waste [4][11].

• Causality: Halogenated wastes are typically disposed of via high-temperature incineration to ensure the complete destruction of the molecule and to scrub resulting acid gases like hydrogen bromide[4][12]. Mixing them with non-halogenated solvents can disrupt the incineration process and violates regulatory standards.

Step 2: Containerization

• Select the Correct Container: Use a designated hazardous waste container, clearly labeled for "Halogenated Organic Waste"[4]. The container must be made of a compatible material and have a secure, vapor-tight screw cap[6].

• Transfer Waste: Carefully transfer the waste into the container, minimizing the generation of dust or splashes[7]. For solid waste, do not create dust clouds[1].

• Do Not Mix: Never mix 2,6-Dibromophenol acetate waste with other waste categories, such as acids, bases, or non-halogenated organics[1][4]. It is incompatible with oxidizing agents, acid chlorides, and acid anhydrides[9].

Step 3: Labeling

Proper labeling is a critical trust and safety measure in the laboratory.

• Timing: Label the waste container before adding the first drop of waste[6].

• Content: The label must clearly state "Hazardous Waste" and list the full chemical name: "2,6-Dibromophenol acetate ". Do not use abbreviations or chemical formulas[6]. Also, indicate the specific hazards (e.g., Toxic, Irritant).

Step 4: Temporary Storage (Satellite Accumulation)

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Closure: Keep the container securely closed at all times, except when actively adding waste[6].

• Secondary Containment: It is best practice to store the container in a secondary containment bin to mitigate leaks or spills.

Step 5: Final Disposal

Contact your institution's Environmental Health & Safety (EHS) department to arrange for the pickup and final disposal of the hazardous waste container. Only licensed professional waste disposal services should handle and transport this material for final destruction[3][10].

Emergency Protocol: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary. Ensure the area is well-ventilated[1].

• Don PPE: Wear the appropriate PPE for spill response, including respiratory protection, chemical-resistant gloves, and eye protection[10].

• Contain the Spill:

  • For solid spills , first remove all sources of ignition[9].

  • Gently cover the spill with an absorbent material. To prevent dust from becoming airborne, you can dampen the solid material with 60-70% ethanol before carefully sweeping it up[9].

• Collect Waste: Place all contaminated materials (absorbent pads, dampened powder, contaminated gloves, etc.) into a designated "Halogenated Organic Waste" container for disposal[9][11].

• Decontaminate: Clean the spill area with a soap and water solution[9].

• Report: Report the incident to your laboratory supervisor and EHS department.

Disposal Decision Workflow

The following diagram illustrates the logical pathway for the proper disposal of 2,6-Dibromophenol acetate.

Caption: Decision workflow for the safe disposal of 2,6-Dibromophenol acetate.

References

• 2,6-Dibromophenol acetate | C8H6Br2O2 . PubChem, National Institutes of Health. [Link]

• Hazardous Waste Segregation . Bucknell University. [Link]

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• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency (EPA). [Link]

• Safety data sheet for 2,6-Dibromophenol . CPAChem. [Link]

• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds . eCFR, U.S. Government Publishing Office. [Link]

• 2,6-Dibromophenol | C6H4Br2O . PubChem, National Institutes of Health. [Link]

• EPA Hazardous Waste Codes . University of Georgia Environmental Safety Division. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois. [Link]

• Permissible Exposure Limits – OSHA Annotated Table Z-1 . Occupational Safety and Health Administration. [Link]

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• 2,6-DIBROMOPHENOL . precisionFDA. [Link]

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Personal protective equipment for handling 2,6-Dibromophenol acetate

A Guide to the Safe Handling of 2,6-Dibromophenol Acetate

As researchers and drug development professionals, our work necessitates the use of a wide array of chemical compounds, each with its unique profile of physical, chemical, and toxicological properties. Among these is 2,6-Dibromophenol acetate, a derivative of 2,6-Dibromophenol. While specific safety data for 2,6-Dibromophenol acetate is not extensively documented, a comprehensive safety protocol can be constructed by examining the well-documented hazards of its parent compound, 2,6-Dibromophenol, and applying established principles of laboratory safety for related chemical structures.

This guide provides a detailed operational and safety framework for handling 2,6-Dibromophenol acetate, ensuring the protection of laboratory personnel and the integrity of the research environment. The causality behind each procedural step is explained to foster a deeper understanding of the safety measures in place.

Hazard Identification and Risk Assessment: Understanding the Compound

2,6-Dibromophenol acetate (C₈H₆Br₂O₂) is a solid organic compound.[1] While its specific toxicological profile is not fully elucidated, the hazards associated with the structurally similar 2,6-Dibromophenol are well-documented and serve as a prudent basis for risk assessment. 2,6-Dibromophenol is known to be harmful if swallowed, and causes skin, eye, and respiratory tract irritation.[2][3] Exposure can lead to redness, pain, and blurred vision in case of eye contact, and may cause gastrointestinal irritation if ingested.[4]

Given these potential hazards, a thorough risk assessment is the foundational step before any procedure involving 2,6-Dibromophenol acetate. This involves evaluating the quantity of the substance to be used, the nature of the procedure (e.g., weighing, dissolution, reaction), and the potential for aerosol generation or spillage.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment is paramount to mitigating the risks of exposure. The following table summarizes the recommended PPE for handling 2,6-Dibromophenol acetate, based on the hazards of its parent compound and general laboratory safety standards.[5][6]

Protection Type	Specific PPE Recommendation	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes to the eyes and face, which can cause serious irritation.[4][7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, which can cause irritation. For prolonged contact or when handling larger quantities, consider thicker gloves or double-gloving.[7][8]
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.[7]
Respiratory Protection	To be used in a certified chemical fume hood.	A fume hood provides the primary means of respiratory protection by containing dust and vapors at the source.[6][9]

Safe Handling and Operational Plan: A Step-by-Step Approach

A systematic approach to handling 2,6-Dibromophenol acetate minimizes the risk of exposure and ensures the safety of the operator and the laboratory environment.

3.1. Preparation and Weighing

• Work Area Preparation : All handling of 2,6-Dibromophenol acetate solid should be conducted within a certified chemical fume hood to control potential dust inhalation.[6] The work surface should be clean and uncluttered.

• Donning PPE : Before handling the compound, ensure all required PPE is correctly worn.

• Weighing : Use a tared weigh boat or paper to weigh the desired amount of the solid. Handle the container and spatula with care to avoid generating dust.

• Container Closure : Immediately after weighing, securely close the primary container of 2,6-Dibromophenol acetate.

3.2. Dissolution and Reaction

• Solvent Addition : When dissolving the solid, add the solvent to the vessel containing the weighed 2,6-Dibromophenol acetate slowly to prevent splashing.

• Temperature Control : If the dissolution or reaction process requires heating, use a well-controlled heating mantle or bath and ensure the setup is secure.

• Closed System : For reactions, it is advisable to use a closed or semi-closed apparatus to contain any potential vapors or aerosols.

3.3. Temporary Storage

• Labeling : Any solution or mixture containing 2,6-Dibromophenol acetate must be clearly labeled with its name, concentration, and associated hazards.

• Secure Storage : Store containers in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9]

The following diagram illustrates the standard workflow for safely handling 2,6-Dibromophenol acetate in a laboratory setting.

Caption: Workflow for Safe Handling of 2,6-Dibromophenol Acetate.

Decontamination and Disposal Plan: Ensuring a Safe Environment

Proper decontamination and disposal are critical final steps in the safe handling of 2,6-Dibromophenol acetate.

4.1. Decontamination

• Glassware and Equipment : All glassware and equipment that have come into contact with 2,6-Dibromophenol acetate should be decontaminated. This can typically be achieved by rinsing with an appropriate solvent, followed by washing with soap and water.

• Work Surfaces : The work surface within the chemical fume hood should be wiped down with a suitable solvent and then cleaned with soap and water.

• Spills : In the event of a small spill, absorb the material with an inert absorbent material and place it in a sealed container for disposal.[10] For larger spills, evacuate the area and follow your institution's emergency procedures.

4.2. Disposal

• Waste Classification : 2,6-Dibromophenol acetate waste is classified as halogenated organic waste.

• Waste Containers : All waste, including contaminated absorbent materials and disposable PPE, should be collected in a clearly labeled, sealed container.

• Disposal Protocol : Dispose of the waste through your institution's hazardous waste management program. Do not dispose of it down the drain or in the regular trash.[11]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and appropriate action is crucial.

• Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If they are having difficulty breathing, seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

By adhering to these detailed safety and logistical protocols, researchers can confidently and safely handle 2,6-Dibromophenol acetate, ensuring a secure laboratory environment conducive to scientific advancement.

References

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• University of Washington. Laboratory Personal Protective Equipment (PPE) Hazard Assessment. [Link]

• LookChem. 2,6-Dibromophenol 608-33-3 wiki. [Link]

• Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

• Auburn University. Personal Protective Equipment. [Link]

• National Institutes of Health. Acute Toxicities of Bromophenols to Alga and Daphina: Comparative Species Sensitivity Distribution Between Standard and Dietary Supplementation Tests. [Link]

• Cefic. For the Safe Use of Phenol. [Link]

• Yale Environmental Health & Safety. Phenol Standard Operating Procedure. [Link]

• The Good Scents Company. 2,6-dibromophenol. [Link]

• Monash University. Phenol - OHS Information Sheet. [Link]

• UC Berkeley. Phenol: Hazards and Precautions. [Link]

• The University of Queensland. Working Safely with Phenol Guideline. [Link]

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